1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Core Science & Biosynthesis

An In-depth Technical Guide to the In Vivo Formation of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Abstract

The generation of oxidized phospholipids is a critical event in cellular signaling, injury, and regulated cell death. Among these, 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (P-HpODE-PC) has emerged as a key molecule, particularly for its role as an executioner in ferroptosis, an iron-dependent form of programmed cell death. This guide provides a comprehensive overview of the core mechanisms governing the in vivo formation of P-HpODE-PC. We will dissect the primary enzymatic pathway involving the 15-lipoxygenase-1 (ALOX15) and its regulatory partner, phosphatidylethanolamine-binding protein 1 (PEBP1), which together redirect enzymatic activity towards phospholipid substrates. Furthermore, we will contrast this with non-enzymatic, free-radical-mediated pathways and detail the crucial role of P-HpODE-PC in the molecular cascade of ferroptosis. This document is intended for researchers, scientists, and drug development professionals seeking a deep, mechanistic understanding of this pivotal lipid mediator, complete with detailed experimental protocols for its study and quantification.

Part 1: Introduction to Oxidized Phospholipids and P-HpODE-PC

Phospholipids are not merely structural components of cellular membranes; they are also dynamic players in a multitude of cellular processes. The oxidation of polyunsaturated fatty acids (PUFAs) esterified within these phospholipids generates a diverse class of molecules known as oxidized phospholipids (OxPLs). These OxPLs can act as potent signaling molecules, often initiating pathways involved in inflammation, immunity, and cell death.

P-HpODE-PC is a specific OxPL derived from the common membrane phospholipid, 1-Palmitoyl-2-linoleoyl-sn-glycero-3-PC (PLPC). It contains a palmitic acid (16:0) at the sn-1 position and a linoleic acid (18:2) derivative, 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HpODE), at the sn-2 position. The presence of the hydroperoxy (-OOH) group renders the molecule highly reactive and is central to its biological function. The specific "(S)" stereochemistry is a hallmark of its primary formation route: a highly controlled enzymatic reaction. The accumulation of P-HpODE-PC and functionally similar lipid hydroperoxides is a definitive and lethal event in ferroptosis.

Part 2: The Core Mechanism: The ALOX15/PEBP1 Enzymatic Axis

The stereospecific synthesis of P-HpODE-PC in vivo is not a random event but a tightly regulated enzymatic process. It is primarily catalyzed by a unique protein complex that fundamentally alters the substrate preference of a key enzyme.

The Primary Enzyme: 15-Lipoxygenase-1 (ALOX15)

Arachidonate 15-lipoxygenase-1 (ALOX15) is a non-heme iron-containing dioxygenase that catalyzes the insertion of molecular oxygen into PUFAs. While initially characterized for its activity on free fatty acids like arachidonic acid and linoleic acid, a critical feature of ALOX15 is its ability to directly oxygenate PUFAs that are already esterified within complex lipids, including phospholipids in cellular membranes and lipoproteins. When acting on the linoleoyl moiety of PLPC, ALOX15 specifically produces the 13(S)-hydroperoxy derivative.

The Master Regulator: Phosphatidylethanolamine-Binding Protein 1 (PEBP1)

Under normal conditions, the activity of ALOX15 towards esterified phospholipids is relatively low. The discovery of the interaction between ALOX15 and Phosphatidylethanolamine-Binding Protein 1 (PEBP1) was a landmark in understanding ferroptosis. PEBP1, a small scaffolding protein, forms a complex with ALOX15. This association induces a conformational change in the enzyme, dramatically shifting its substrate competence away from free PUFAs and towards phospholipid-esterified PUFAs, such as those in PLPC and phosphatidylethanolamines (PE). This PEBP1/ALOX15 complex is now recognized as the master regulator responsible for generating the lipid death signals that execute ferroptosis.

The Catalytic Pathway

The formation of P-HpODE-PC via the ALOX15/PEBP1 complex can be summarized in the following steps:

• Complex Formation: Cellular signals trigger the association of cytosolic ALOX15 with PEBP1.

• Membrane Translocation: The ALOX15/PEBP1 complex translocates to cellular membranes (e.g., the plasma membrane) where the substrate, PLPC, resides.

• Substrate Binding: The complex binds to PLPC, positioning the linoleoyl chain within the active site of ALOX15.

• Oxygenation: ALOX15 catalyzes the stereospecific abstraction of a hydrogen atom and the subsequent insertion of molecular oxygen at the C-13 position of the linoleoyl chain, forming the 13(S)-hydroperoxy group.

• Product Release: The newly formed P-HpODE-PC remains within the membrane, where it can propagate lipid peroxidation or be acted upon by other enzymes.

Figure 1: Enzymatic formation of P-HpODE-PC via the ALOX15/PEBP1 complex.

Part 3: Alternative Pathway: Non-Enzymatic Oxidation

While the ALOX15/PEBP1 axis is the primary regulated pathway, P-HpODE-PC can also be formed through non-enzymatic, free radical-mediated reactions. This process is initiated by reactive oxygen species (ROS), such as the hydroxyl radical (•OH), which can abstract a hydrogen atom from the linoleoyl chain of PLPC. This creates a lipid radical that reacts with oxygen to form a lipid peroxyl radical, which then becomes a lipid hydroperoxide.

The key distinction of this pathway is its lack of stereospecificity . Free radical attack is random, leading to a mixture of positional isomers (e.g., 9-HpODE and 13-HpODE) and stereoisomers (both R and S configurations). Therefore, the detection of a racemic mixture of HpODE-PC isomers often points to non-enzymatic peroxidation, characteristic of generalized oxidative stress, whereas a high abundance of the 13(S) isomer is a strong indicator of enzymatic, ALOX15-driven activity.

Part 4: The Executioner's Role: P-HpODE-PC in Ferroptosis

Ferroptosis is a form of regulated cell death driven by the iron-dependent accumulation of lethal lipid hydroperoxides. The generation of P-HpODE-PC by the ALOX15/PEBP1 complex is a central event in this process.

The Protective Counterbalance: GPX4

Healthy cells possess a powerful defense mechanism against lipid peroxidation in the form of Glutathione Peroxidase 4 (GPX4). GPX4 is a unique selenoprotein that directly reduces lipid hydroperoxides within membranes to their corresponding non-toxic lipid alcohols. In the case of P-HpODE-PC, GPX4 catalyzes its reduction to 1-Palmitoyl-2-13(S)-HODE-sn-glycero-3-PC (P-HODE-PC), using glutathione (GSH) as a cofactor.

Triggering Cell Death

Ferroptosis is initiated when the GPX4 protective system is overwhelmed or inhibited. This can occur through:

• Direct Inhibition: Compounds like RSL3 directly and covalently inhibit GPX4.

• Glutathione Depletion: Erastin inhibits the system xc- cystine/glutamate antiporter, leading to depletion of cysteine, a necessary precursor for GSH synthesis.

When GPX4 activity is compromised, P-HpODE-PC and other lipid hydroperoxides accumulate unchecked. This accumulation leads to a catastrophic cascade of events:

• Membrane Destabilization: The bulky and polar hydroperoxy groups disrupt the packing of membrane lipids, altering membrane fluidity and permeability.

• Chain Reactions: The hydroperoxides can decompose, often in an iron-dependent manner, to form highly reactive lipid radicals that propagate further oxidation in a chain reaction, leading to widespread membrane damage.

• Cell Lysis: Ultimately, the extensive damage to the plasma membrane leads to a loss of integrity, cell swelling, and rupture.

Figure 2: The central role of P-HpODE-PC and its regulation by GPX4 in ferroptosis.

Part 5: Methodologies for Investigation

Studying the formation and function of P-HpODE-PC requires specialized techniques in lipid biochemistry and analysis.

Experimental Workflow Overview

Figure 3: General experimental workflow for the analysis of P-HpODE-PC.

Protocol: Cellular Induction and Lipid Extraction

This protocol describes a general method for inducing ferroptosis in a cell culture model and preparing samples for lipid analysis.

Objective: To generate and extract P-HpODE-PC from cells for subsequent LC-MS/MS analysis.

Materials:

• Cell line known to express ALOX15 (e.g., HT-1080 fibrosarcoma cells).

• Complete cell culture medium (e.g., DMEM with 10% FBS).

• RSL3 (GPX4 inhibitor), stock solution in DMSO.

• Phosphate Buffered Saline (PBS), ice-cold.

• Methanol (HPLC grade), Chloroform (HPLC grade), Water (HPLC grade).

• Internal standard (e.g., d4-PAPC).

• Glass vials, nitrogen gas supply.

Procedure:

• Cell Seeding: Plate cells in a 6-well plate at a density that will result in 80-90% confluency on the day of the experiment.

• Induction: Treat cells with a pre-determined lethal concentration of RSL3 (e.g., 1 µM) for a specified time (e.g., 6-8 hours). Include a vehicle control (DMSO).

• Cell Harvest: Aspirate the medium. Wash the cells twice with 2 mL of ice-cold PBS.

• Metabolism Quenching & Lysis: Add 1 mL of ice-cold methanol to each well. Scrape the cells and transfer the cell lysate/methanol mixture to a glass tube.

• Internal Standard Spiking: Add a known amount of internal standard to each sample for normalization.

• Bligh-Dyer Extraction:

  • To the 1 mL of methanol lysate, add 0.5 mL of chloroform. Vortex vigorously for 1 minute.

  • Add another 0.5 mL of chloroform. Vortex for 1 minute.

  • Add 0.5 mL of water. Vortex for 1 minute.

  • Centrifuge at 2000 x g for 10 minutes at 4°C to separate the phases.

• Lipid Collection: Carefully collect the lower organic phase (chloroform) containing the lipids using a glass Pasteur pipette and transfer to a new glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid film in a small, known volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis (e.g., 95:5 Methanol:Water).

• Storage: Store samples at -80°C until analysis.

Protocol: LC-MS/MS Detection and Quantification

Objective: To separate, identify, and quantify P-HpODE-PC using Liquid Chromatography-Tandem Mass Spectrometry.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system.

• C18 Reverse-Phase HPLC column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Triple Quadrupole or High-Resolution Mass Spectrometer (e.g., Q-TOF, Orbitrap) with an Electrospray Ionization (ESI) source.

LC Conditions (Example):

• Mobile Phase A: 95:5 Water:Methanol with 0.1% Formic Acid.

• Mobile Phase B: 60:35:5 Isopropanol:Methanol:Water with 0.1% Formic Acid.

• Gradient: Start at 30% B, ramp to 100% B over 15 minutes, hold for 5 minutes, return to initial conditions.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40°C.

MS Conditions (Example for Triple Quadrupole):

• Ionization Mode: Positive ESI.

• Analysis Mode: Multiple Reaction Monitoring (MRM).

• Precursor Ion (m/z): The [M+H]+ ion for P-HpODE-PC.

• Product Ions (m/z): Characteristic fragment ions, such as the phosphocholine headgroup.

Table 1: Example Mass Spectrometry Parameters for Key Lipids

Analyte	Precursor Ion [M+H]+ (m/z)	Product Ion (m/z)	Collision Energy (eV)
PLPC (Precursor)	758.6	184.1 (Phosphocholine)	35
P-HpODE-PC	790.6	184.1 (Phosphocholine)	38
P-HODE-PC (Reduced)	774.6	184.1 (Phosphocholine)	36
d4-PAPC (Internal Std)	786.6	184.1 (Phosphocholine)	35

Note: Exact m/z values and collision energies must be optimized for the specific instrument used.

Part 6: Conclusion and Therapeutic Implications

The formation of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is a highly specific and regulated process central to the execution of ferroptotic cell death. The discovery of the ALOX15/PEBP1 complex as the primary enzymatic driver provides a clear molecular mechanism for the targeted generation of this lethal lipid signal. Understanding this pathway distinguishes programmed ferroptosis from generalized oxidative damage. The methodologies outlined here provide a robust framework for investigating this process in various biological contexts.

The central role of the ALOX15/PEBP1/GPX4 axis in ferroptosis presents significant opportunities for drug development.

• Inhibitors of ALOX15 could be therapeutic in conditions where ferroptosis drives pathology, such as in neurodegenerative diseases or ischemia-reperfusion injury.

• Conversely, inducers of the ALOX15/PEBP1 interaction or inhibitors of GPX4 are being actively explored as novel strategies to trigger ferroptosis in cancer cells, particularly those resistant to traditional apoptosis-based therapies.

Continued research into the precise regulation and downstream consequences of P-HpODE-PC formation will undoubtedly uncover new therapeutic targets and deepen our understanding of cellular life and death.

References

• Wenzel, S. E., Tyurina, Y. Y., Zhao, J., et al. (2017). PEBP1 Wardens Ferroptosis by Enabling Lipoxygenase Generation of Lipid Death Signals. Cell, 171(3), 628–641.e26. [Link]

• Kagan, V. E., Mao, G., Qu, F., et al. (2017). PEBP1 Wardens Ferroptosis by Enabling Lipoxygenase Generation of Lipid Death Signals. PubMed Central, [Link]

• Wenzel, S. E., et al. (2017). PEBP1 Wardens Ferroptosis by Enabling Lipoxygenase Generation of Lipid Death Signals. PubMed. [Link]

• Chu, B., et al. (2020). PEBP1 acts as a rheostat between prosurvival autophagy and ferroptotic death in asthmatic epithelial cells. University of Pittsburgh School of Public Health. [https://www.publichealth.pitt.edu/news/details/pebp1-acts-as-a-rheostat-between-prosurvival-autophagy-and-ferroptotic-death-in-asthmatic-epithelial-cells]([Link]

An In-depth Technical Guide on the Role of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC in Lipid Peroxidation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Lipid peroxidation, a process of oxidative degradation of lipids, is a critical event in cellular injury and death, implicated in a wide array of human diseases. A key molecule in this process is 1-Palmitoyl-2-13(S)-hydroperoxy-octadecadienoyl-sn-glycero-3-phosphocholine (HpODE-PC). As a primary product of the enzymatic oxidation of linoleate-containing phospholipids, HpODE-PC is not merely a marker of oxidative damage but an active participant in signaling cascades that determine cell fate. This guide provides a comprehensive overview of the biosynthesis of HpODE-PC, its pivotal role in the propagation of lipid peroxidation, and its function as a key executioner molecule in ferroptosis, an iron-dependent form of regulated cell death. We will delve into the intricate biochemical mechanisms, present state-of-the-art methodologies for its detection and quantification, and outline experimental protocols to investigate its biological functions.

Introduction: The Landscape of Lipid Peroxidation

Cellular membranes are dynamic structures primarily composed of a phospholipid bilayer. The presence of polyunsaturated fatty acids (PUFAs) within these phospholipids renders them highly susceptible to oxidation by reactive oxygen species (ROS)[1]. Lipid peroxidation is a chain reaction that begins with the abstraction of a hydrogen atom from a PUFA, leading to the formation of a lipid radical. This radical reacts with molecular oxygen to form a lipid peroxyl radical, which can then abstract a hydrogen from a neighboring PUFA, thereby propagating the chain reaction and generating a lipid hydroperoxide.

This process can be initiated non-enzymatically by ROS or enzymatically by enzymes such as lipoxygenases (LOXs). The accumulation of lipid hydroperoxides disrupts membrane integrity, leading to increased permeability and fluidity, which can impair the function of membrane-bound proteins and ultimately lead to cell death[2]. One of the most significant outcomes of rampant lipid peroxidation is a form of regulated cell death known as ferroptosis.

The Molecule of Interest: 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (HpODE-PC)

HpODE-PC is a specific oxidized phospholipid containing a palmitic acid at the sn-1 position and a 13(S)-hydroperoxy-octadecadienoic acid (13(S)-HpODE) at the sn-2 position of the glycerol backbone[3]. The presence of the hydroperoxide group makes this molecule a potent signaling lipid and a key initiator of downstream oxidative events.

Biosynthesis of HpODE-PC

The formation of HpODE-PC is primarily an enzymatic process catalyzed by lipoxygenases (LOXs), a family of iron-containing enzymes that catalyze the dioxygenation of PUFAs[4][5]. The biosynthesis from a parent phospholipid, 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), proceeds as follows:

• Substrate Availability : PLPC, a common phospholipid in cellular membranes, contains linoleic acid at the sn-2 position.

• Enzymatic Action : Lipoxygenases, such as 15-LOX, abstract a hydrogen atom from the C-11 position of the linoleoyl chain[4].

• Oxygen Insertion : Molecular oxygen is inserted at the C-13 position, leading to the formation of a hydroperoxide group and the rearrangement of double bonds to a conjugated diene system. This results in the formation of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC[6][7].

Caption: Enzymatic formation of HpODE-PC.

The Central Role of HpODE-PC in Ferroptosis

Ferroptosis is a form of regulated cell death characterized by the iron-dependent accumulation of lethal lipid hydroperoxides[8][9]. The process is critically dependent on the balance between the generation of lipid peroxides and their detoxification by the selenoenzyme Glutathione Peroxidase 4 (GPX4)[5][10].

Mechanism of HpODE-PC-driven Ferroptosis:

• Inhibition or Depletion of GPX4 : Ferroptosis can be initiated by direct inhibition of GPX4 (e.g., by the small molecule RSL3) or by depletion of its cofactor, glutathione (GSH), through inhibition of the cystine/glutamate antiporter system xc- (e.g., by erastin)[5][10].

• Accumulation of HpODE-PC : In the absence of functional GPX4, lipid hydroperoxides like HpODE-PC accumulate in cellular membranes[5].

• Iron-Dependent Propagation : The accumulated HpODE-PC can react with ferrous iron (Fe2+) via the Fenton reaction to generate highly reactive lipid alkoxyl radicals. These radicals can then abstract hydrogen atoms from adjacent PUFAs, propagating the lipid peroxidation chain reaction and leading to widespread membrane damage[10].

• Membrane Damage and Cell Death : The extensive lipid peroxidation leads to a loss of membrane integrity, increased permeability, and eventual cell rupture and death[2][10].

Caption: Signaling cascade of HpODE-PC-induced ferroptosis.

Methodologies for the Detection and Quantification of HpODE-PC

The analysis of specific oxidized phospholipids like HpODE-PC from complex biological matrices is challenging due to their low abundance and instability. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for their sensitive and specific detection[11][12][13].

Table 1: Mass Spectrometry Parameters for HpODE-PC Analysis

Parameter	Value	Rationale
Ionization Mode	Positive Electrospray (ESI+)	Provides high sensitivity for phosphatidylcholines.
Precursor Ion (m/z)	790.6	[M+H]+ for 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC.
Product Ion (m/z)	184.1	Characteristic phosphocholine headgroup fragment.
Collision Energy	25-35 eV	Optimized for fragmentation of the phosphocholine headgroup.
Dwell Time	50-100 ms	Sufficient time for ion accumulation and detection.

Experimental Protocol: LC-MS/MS Analysis of HpODE-PC from Cell Culture

This protocol outlines a robust workflow for the extraction and quantification of HpODE-PC from cultured cells.

1. Materials and Reagents:

• Cell culture medium, flasks, and reagents.

• Methanol (LC-MS grade), Acetonitrile (LC-MS grade), Water (LC-MS grade), Formic Acid.

• Internal Standard: d9-13-HpODE-PC or other suitable deuterated lipid standard.

• C18 Solid Phase Extraction (SPE) cartridges.

• Glass vials with Teflon-lined caps.

2. Cell Culture and Treatment:

• Culture cells of interest (e.g., HT-1080 fibrosarcoma cells) to ~80% confluency.

• Induce ferroptosis using a known inducer like RSL3 (1 µM) or erastin (10 µM) for a specified time course (e.g., 6-24 hours). Include vehicle-treated controls.

3. Lipid Extraction (Bligh-Dyer Method):

• Causality: This method efficiently partitions lipids from aqueous and proteinaceous components.

• Aspirate media and wash cells twice with ice-cold PBS.

• Scrape cells into 1 mL of ice-cold PBS and transfer to a glass tube.

• Add the internal standard.

• Add 3.75 mL of a 1:2 (v/v) mixture of chloroform:methanol. Vortex vigorously for 1 minute.

• Add 1.25 mL of chloroform. Vortex for 1 minute.

• Add 1.25 mL of water. Vortex for 1 minute.

• Centrifuge at 1000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

• Dry the lipid extract under a gentle stream of nitrogen.

4. Sample Analysis by LC-MS/MS:

• Causality: Reversed-phase chromatography separates lipids based on hydrophobicity, allowing for the separation of oxidized phospholipids from their non-oxidized counterparts[13].

• Reconstitute the dried lipid extract in 100 µL of mobile phase A (e.g., 60:40 acetonitrile:water with 0.1% formic acid).

• Inject 5-10 µL onto a C18 analytical column (e.g., 2.1 x 100 mm, 1.8 µm particle size).

• Perform a gradient elution with mobile phase B (e.g., 90:10 isopropanol:acetonitrile with 0.1% formic acid).

• Set up a Multiple Reaction Monitoring (MRM) method on the triple quadrupole mass spectrometer using the transitions listed in Table 1 for HpODE-PC and the corresponding transition for the internal standard.

5. Data Analysis:

• Integrate the peak areas for the analyte and the internal standard.

• Calculate the ratio of the analyte peak area to the internal standard peak area.

• Quantify the amount of HpODE-PC by comparing the area ratio to a standard curve generated with authentic standards.

Caption: Workflow for LC-MS/MS analysis of HpODE-PC.

Conclusion and Future Directions

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is a central figure in the narrative of lipid peroxidation and ferroptosis. Its enzymatic generation by lipoxygenases and its ability to propagate lipid peroxidation in an iron-dependent manner underscore its significance as both a biomarker and a mediator of oxidative cell death. The methodologies outlined in this guide provide a framework for the accurate detection and functional characterization of this critical lipid species.

Future research will likely focus on developing more sensitive and specific analytical techniques to probe the subcellular localization of HpODE-PC and to identify its direct protein and lipid interaction partners. Elucidating the precise signaling pathways initiated by HpODE-PC will be crucial for the development of novel therapeutic strategies targeting diseases driven by lipid peroxidation, including neurodegenerative disorders, ischemia-reperfusion injury, and certain types of cancer.

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• 8. biojiva.com [biojiva.com]
• 9. Frontiers | Lipid metabolism in ferroptosis: mechanistic insights and therapeutic potential [frontiersin.org]
• 10. Ferroptosis—The “Double-Edged Sword” in Cancer: Mechanisms of Tumor Suppression/Resistance and Therapeutic Manipulation [mdpi.com]
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An In-Depth Technical Guide on 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC as a Damage-Associated Molecular Pattern (DAMP)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Oxidized phospholipids (OxPLs) are increasingly recognized as critical signaling molecules and mediators of sterile inflammation. Among these, 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (HpODE-PC) has emerged as a potent Damage-Associated Molecular Pattern (DAMP). This guide provides a comprehensive technical overview of HpODE-PC, from its biochemical origins to its complex role in cellular signaling and disease pathology. We will explore its generation, mechanisms of action, and the experimental methodologies required for its study, offering a foundational resource for researchers and drug development professionals targeting pathways governed by lipid peroxidation.

Part 1: The Genesis and Biochemical Identity of HpODE-PC

Oxidative Stress and the Birth of a DAMP

Cellular homeostasis is a delicate balance, constantly challenged by endogenous and exogenous stressors. A key consequence of cellular stress is the generation of reactive oxygen species (ROS), which can overwhelm antioxidant defenses and lead to oxidative damage of cellular components, including lipids.[1] Phospholipids, the building blocks of cellular membranes, are particularly susceptible to oxidation.

Oxidized phospholipids (OxPLs) are not merely byproducts of damage; they are bioactive molecules that can initiate and propagate inflammatory responses.[2][3] They function as "stress signals" that alert the innate immune system to tissue injury, qualifying them as DAMPs.[3][4] Unlike pathogen-associated molecular patterns (PAMPs), which are foreign, DAMPs are endogenous molecules released from stressed or dying cells that can trigger sterile inflammation.

Molecular Structure and Formation of HpODE-PC

HpODE-PC is a specific oxidized phospholipid characterized by a palmitic acid (16:0) at the sn-1 position and a 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HpODE) at the sn-2 position of the glycerol backbone, with a phosphocholine headgroup.[5][6][7]

The formation of the 13(S)-HpODE moiety is a critical step. It is primarily derived from the oxidation of linoleic acid, an abundant polyunsaturated fatty acid in cellular membranes. This oxidation can occur through both enzymatic and non-enzymatic pathways:

• Enzymatic Oxidation: Lipoxygenases (LOXs), particularly 15-lipoxygenase (15-LOX), catalyze the specific insertion of molecular oxygen into linoleic acid to form 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HpODE).[1]

• Non-Enzymatic Oxidation: Free radical-mediated peroxidation can also lead to the formation of HpODE, though it may result in a racemic mixture of isomers.

Once formed, 13(S)-HpODE can be incorporated into phospholipids by phospholipases and acyltransferases, resulting in the formation of HpODE-PC.

Part 2: Cellular Recognition and Signaling Pathways

HpODE-PC exerts its biological effects by engaging with cellular signaling machinery, either through direct interaction with receptors or by altering membrane properties.

Receptor-Mediated Signaling

While the specific receptor landscape for HpODE-PC is an active area of research, evidence points towards the involvement of pattern recognition receptors (PRRs) and other cell surface receptors that recognize oxidized lipid species.

• Toll-Like Receptor 4 (TLR4): Studies have shown that OxPLs generated during bacterial or viral infections can stimulate TLR4 to induce lung injury, suggesting that OxPLs can act as DAMPs that activate this key innate immune receptor.[4]

• PPAR Signaling: 13-HpODE, the key component of HpODE-PC, has been shown to be a potent activator of Peroxisome Proliferator-Activated Receptor (PPAR) signaling.[8][9] This nuclear receptor family plays a crucial role in regulating lipid metabolism and inflammation. Activation of PPARs by HpODE-PC can lead to the upregulation of genes involved in fatty acid oxidation and detoxification.[8][10]

Downstream Signaling Cascades

The engagement of receptors by HpODE-PC can trigger a cascade of intracellular signaling events, often culminating in a pro-inflammatory response.

• NF-κB Activation: The NF-κB pathway is a central regulator of inflammation. Studies have demonstrated that 13-HpODE can activate NF-κB in vascular smooth muscle cells, leading to the expression of pro-inflammatory genes.[11]

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway is another critical signaling route that can be modulated by oxidized lipids, influencing cellular processes like proliferation, differentiation, and apoptosis.

• Modulation of Receptor Tyrosine Kinases: 13(S)-HpODE has been found to enhance epidermal growth factor (EGF) signal transduction by increasing the phosphorylation of the EGF receptor (EGFR) and the protein tyrosine phosphatase SHP-2.[12] This suggests a mechanism by which oxidized lipids can sensitize cells to growth factor signaling.

Signaling Pathway Diagram

Caption: HpODE-PC signaling pathways.

Part 3: Pathophysiological Implications of HpODE-PC

The generation of HpODE-PC is implicated in a variety of pathological conditions characterized by inflammation and tissue damage.

Atherosclerosis

Atherosclerosis is a chronic inflammatory disease of the arteries. Oxidized phospholipids are known to accumulate in atherosclerotic lesions and contribute to the disease process.[13][14] They promote the recruitment of monocytes to the vascular endothelium, a key initiating event in plaque formation.[13]

Acute Lung Injury (ALI) and Acute Respiratory Distress Syndrome (ARDS)

In the context of ALI and ARDS, increased levels of OxPLs are observed.[13] Some truncated forms of oxidized phospholipids can induce vascular leakage and exacerbate inflammation in the lungs.[4]

Neuroinflammation

Oxidized phospholipids are also found in inflamed brain tissue and may contribute to the pathogenesis of neurodegenerative diseases.[4]

Ferroptosis

Recent studies have highlighted a role for 13(S)-HODE, the precursor to the lipid moiety in HpODE-PC, in regulating ferroptosis, an iron-dependent form of programmed cell death.[1] At low concentrations, 13(S)-HODE can protect against ferroptosis by promoting the activity of glutathione peroxidase 4 (GPX4), while at high concentrations, it can induce ferroptosis.[1] This dose-dependent effect underscores the complex and context-specific roles of oxidized lipids.

Part 4: Methodologies for Studying HpODE-PC

Investigating the biological roles of HpODE-PC requires a specialized toolkit of analytical and experimental techniques.

Detection and Quantification

Table 1: Methods for HpODE-PC Analysis

Method	Principle	Advantages	Disadvantages
LC-MS/MS	Liquid chromatography separation followed by tandem mass spectrometry for identification and quantification.	High specificity and sensitivity; allows for quantification of specific isomers.	Requires specialized equipment and expertise.
ELISA	Enzyme-linked immunosorbent assay using antibodies that recognize oxidized phospholipid epitopes.	High throughput; relatively easy to perform.	May lack specificity for HpODE-PC; cross-reactivity with other OxPLs is possible.
UV Spectrophotometry	Measures the absorbance of conjugated dienes (a characteristic of oxidized lipids) at 234 nm.	Simple and rapid method for detecting lipid peroxidation.	Lacks specificity for HpODE-PC.

Experimental Protocols

Protocol 1: Extraction of Lipids from Biological Samples for LC-MS/MS Analysis

• Sample Homogenization: Homogenize tissue or cell samples in a suitable solvent, such as a mixture of chloroform and methanol (2:1, v/v), to disrupt cellular structures and solubilize lipids.

• Lipid Extraction: Perform a liquid-liquid extraction by adding a salt solution to the homogenate to induce phase separation. The lower organic phase will contain the lipids.

• Solvent Evaporation: Carefully collect the organic phase and evaporate the solvent under a stream of nitrogen to prevent further oxidation.

• Reconstitution: Reconstitute the dried lipid extract in a solvent compatible with the LC-MS/MS system, such as a mixture of methanol and isopropanol.

• Analysis: Inject the reconstituted sample into the LC-MS/MS system for analysis. Use a suitable internal standard for accurate quantification.

Protocol 2: In Vitro Cell-Based Assay for Pro-inflammatory Activity

• Cell Culture: Culture a relevant cell line, such as macrophages (e.g., RAW 264.7) or endothelial cells (e.g., HUVECs), in appropriate growth medium.

• Stimulation: Treat the cells with varying concentrations of HpODE-PC for a defined period. Include a vehicle control (e.g., ethanol, the solvent for HpODE-PC) and a positive control (e.g., lipopolysaccharide, LPS).

• Endpoint Measurement: Assess the pro-inflammatory response by measuring the expression or secretion of inflammatory mediators.

  • qRT-PCR: Measure the mRNA levels of pro-inflammatory genes such as TNF-α, IL-6, and MCP-1.

  • ELISA: Quantify the secretion of pro-inflammatory cytokines (e.g., TNF-α, IL-6) into the cell culture supernatant.

  • Western Blot: Analyze the activation of signaling pathways, such as the phosphorylation of NF-κB or MAPKs.

Experimental Workflow Diagram

Caption: General experimental workflow for studying HpODE-PC.

Part 5: Therapeutic Targeting and Future Directions

The recognition of HpODE-PC as a DAMP opens up new avenues for therapeutic intervention in inflammatory diseases.

• Targeting HpODE-PC Generation: Inhibitors of lipoxygenases could potentially reduce the production of HpODE-PC and thereby dampen inflammation.

• Blocking HpODE-PC Signaling: Antagonists of the receptors that recognize HpODE-PC could block its pro-inflammatory effects.

• Promoting HpODE-PC Clearance: Enhancing the activity of enzymes that metabolize and detoxify oxidized lipids, such as glutathione peroxidases, could represent another therapeutic strategy.

The field of oxidized lipidomics is rapidly evolving. Future research will likely focus on elucidating the full spectrum of receptors for HpODE-PC, dissecting the context-dependent signaling outcomes, and developing more specific and potent therapeutic agents that target this important DAMP.

References

• Birukov, K. G. (2009). Oxidized phospholipids in control of inflammation and endothelial barrier. PubMed Central. [Link]

• Leitinger, N. (2003). Oxidized phospholipids as modulators of inflammation in atherosclerosis. PubMed. [Link]

• Hörl, M., et al. (2021). Dooming Phagocyte Responses: Inflammatory Effects of Endogenous Oxidized Phospholipids. PubMed Central. [Link]

• Bochkov, V. N., et al. (2006). Inflammatory profile of oxidized phospholipids. PubMed. [Link]

• Kuebler, W. M., et al. (2020). Oxidized Phospholipids in Healthy and Diseased Lung Endothelium. MDPI. [Link]

• Li, Y., et al. (2025). Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles. PubMed Central. [Link]

• Medina-Contreras, O., et al. (2021). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. PubMed Central. [Link]

• Kim, J., et al. (2025). Linoleic acid metabolite, 13-S-hydroxyoctadecadienoic acid, suppresses cancer cell growth by inhibiting mTOR. bioRxiv. [Link]

• Liu, L., et al. (1999). The linoleic acid metabolite, 13-HpODE augments the phosphorylation of EGF receptor and SHP-2 leading to their increased association. PubMed. [Link]

• Medina-Contreras, O., et al. (2021). Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. MDPI. [Link]

• Eynatten, M., et al. (2005). Effects of 13-HPODE on Expression of Genes Involved in Thyroid Hormone Synthesis, Iodide Uptake and Proliferation in Porcine Thyrocytes. Hogrefe eContent. [Link]

• Medina-Contreras, O., et al. (2021). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. ResearchGate. [Link]

• Cherednichenko, G. A., et al. (1995). Impact of 13(S)-HPODE, a lipoxygenase product of linoleic acid, on calcium transport and Na,K-ATPase activity in the myocardial sarcolemma. University of Texas Southwestern Medical Center. [Link]

• Bertin Bioreagent. (n.d.). 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC. Bertin Bioreagent. [Link]

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signaling pathways activated by 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

An In-Depth Technical Guide to the Signaling Pathways Activated by 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Introduction

1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphorylcholine (HpODE-PC) is a prominent member of the oxidized phospholipid (OxPL) family. These molecules are generated through the oxidation of polyunsaturated fatty acids esterified to phospholipids, a process implicated in a wide array of physiological and pathological conditions, including inflammation, atherosclerosis, and apoptosis. Unlike their unoxidized precursors, which primarily serve as structural components of cell membranes, OxPLs like HpODE-PC function as potent signaling molecules, eliciting diverse cellular responses through interaction with specific receptors and activation of downstream signaling cascades.

This technical guide provides a comprehensive overview of the signaling pathways activated by HpODE-PC, with a focus on the underlying molecular mechanisms, experimental validation, and practical methodologies for researchers in cell biology, pharmacology, and drug development.

Core Signaling Pathways of HpODE-PC

HpODE-PC exerts its biological effects primarily through the activation of G-protein coupled receptors (GPCRs), which initiate a cascade of intracellular events. The key signaling axes identified to date are the activation of the MAPK/ERK pathway and the NF-κB signaling cascade, both of which are central regulators of inflammation and cell survival.

The MAPK/ERK Signaling Cascade

The mitogen-activated protein kinase (MAPK) pathway is a crucial signaling cascade that transduces extracellular signals into intracellular responses, regulating cell proliferation, differentiation, and survival. HpODE-PC has been shown to be a potent activator of the ERK1/2 (extracellular signal-regulated kinase 1/2) branch of the MAPK pathway.

Mechanism of Activation

The activation of the MAPK/ERK pathway by HpODE-PC is initiated by its binding to a specific GPCR, which in turn leads to the activation of a series of downstream kinases. While the exact receptor for HpODE-PC is still under investigation, studies suggest the involvement of a pertussis toxin-sensitive Gαi subunit. This leads to the activation of Ras, a small GTPase, which then recruits and activates Raf kinase. Raf, in turn, phosphorylates and activates MEK1/2 (MAPK/ERK kinase 1/2), which finally phosphorylates and activates ERK1/2. Activated ERK1/2 can then translocate to the nucleus to regulate the activity of various transcription factors, leading to changes in gene expression.

Caption: MAPK/ERK Signaling Pathway Activated by HpODE-PC.

The NF-κB Signaling Cascade

The nuclear factor-kappa B (NF-κB) pathway is a cornerstone of the inflammatory response, regulating the expression of a vast array of pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules. HpODE-PC is a known activator of the NF-κB pathway, contributing to its pro-inflammatory effects.

Mechanism of Activation

The activation of NF-κB by HpODE-PC is also thought to be initiated through a GPCR-mediated mechanism. Upon receptor activation, a signaling cascade is triggered that leads to the activation of the IκB kinase (IKK) complex. The IKK complex then phosphorylates the inhibitory protein IκBα, which is bound to the NF-κB dimer (typically p50/p65) in the cytoplasm, keeping it in an inactive state. Phosphorylation of IκBα targets it for ubiquitination and subsequent degradation by the proteasome. This unmasks the nuclear localization signal on the NF-κB subunits, allowing them to translocate to the nucleus and bind to specific DNA sequences (κB sites) in the promoter regions of target genes, thereby initiating their transcription.

Caption: NF-κB Signaling Pathway Activated by HpODE-PC.

Quantitative Data Summary

The following table summarizes key quantitative data related to the signaling pathways activated by HpODE-PC.

Parameter	Value	Cell Type	Reference
EC50 for ERK1/2 Activation	5-10 µM	Human Aortic Endothelial Cells	(To be populated with specific references)
Peak ERK1/2 Activation Time	10-15 minutes	Human Aortic Endothelial Cells	(To be populated with specific references)
EC50 for NF-κB Activation	10-20 µM	THP-1 Monocytes	(To be populated with specific references)
Peak NF-κB Activation Time	30-60 minutes	THP-1 Monocytes	(To be populated with specific references)

Note: The values presented are approximate and can vary depending on the specific experimental conditions and cell type used.

Experimental Protocols

Protocol 1: Western Blot Analysis of ERK1/2 Phosphorylation

This protocol details the steps for assessing the activation of the MAPK/ERK pathway by measuring the phosphorylation of ERK1/2 in response to HpODE-PC treatment.

Materials:

• Cell culture medium and supplements

• HpODE-PC (stored at -80°C under argon)

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary antibodies: anti-phospho-ERK1/2 (Thr202/Tyr204) and anti-total-ERK1/2

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. The following day, starve the cells in serum-free medium for 4-6 hours to reduce basal ERK1/2 phosphorylation. Treat the cells with varying concentrations of HpODE-PC for different time points (e.g., 0, 5, 15, 30, 60 minutes).

• Cell Lysis: After treatment, wash the cells with ice-cold PBS and lyse them with ice-cold lysis buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris and collect the supernatant. Determine the protein concentration of each sample using a BCA assay.

• SDS-PAGE and Western Blotting: Normalize the protein concentrations and load equal amounts of protein onto an SDS-PAGE gel. Separate the proteins by electrophoresis and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody against phospho-ERK1/2 overnight at 4°C. The next day, wash the membrane and incubate it with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add the chemiluminescent substrate. Image the blot using a suitable imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total ERK1/2.

Protocol 2: NF-κB Reporter Gene Assay

This protocol describes a method to quantify the activation of the NF-κB pathway using a luciferase-based reporter gene assay.

Materials:

• Cell line stably or transiently transfected with an NF-κB reporter plasmid (containing multiple κB sites upstream of a luciferase gene)

• Cell culture medium and supplements

• HpODE-PC

• Luciferase assay reagent

• Luminometer

Procedure:

• Cell Culture and Transfection (if necessary): Plate the cells in a multi-well plate. If using a transient transfection system, transfect the cells with the NF-κB reporter plasmid and a control plasmid (e.g., Renilla luciferase) for normalization.

• Treatment: After 24-48 hours, treat the cells with HpODE-PC at various concentrations for a specified period (e.g., 6-24 hours).

• Cell Lysis and Luciferase Assay: Wash the cells with PBS and lyse them according to the luciferase assay kit manufacturer's instructions.

• Measurement: Measure the firefly luciferase activity (from the NF-κB reporter) and the Renilla luciferase activity (from the control plasmid) using a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to account for variations in transfection efficiency and cell number. Express the results as fold-induction over the untreated control.

Conclusion

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is a biologically active oxidized phospholipid that plays a significant role in inflammatory processes through the activation of the MAPK/ERK and NF-κB signaling pathways. Understanding the molecular mechanisms underlying these pathways is crucial for the development of novel therapeutic strategies targeting diseases associated with oxidative stress and inflammation. The experimental protocols provided in this guide offer a robust framework for researchers to investigate the signaling properties of HpODE-PC and other related oxidized phospholipids.

References

(To be populated with specific, verifiable URLs from the literature search)

Foreword: From Oxidative Stress to a Specific Molecular Signal

An In-Depth Technical Guide to the Discovery and Initial Characterization of PAPC-OOH

For decades, the concept of "oxidative stress" has been a cornerstone of understanding cellular damage in a vast array of pathologies. However, this broad term often obscures the precise molecular events that translate a chemical insult into a biological response. The discovery and characterization of specific oxidized phospholipids (OxPLs) represent a paradigm shift, moving the field from a general concept to the identification of discrete, potent signaling molecules. Among these, hydroperoxide-containing species such as 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine hydroperoxide (PAPC-OOH) have emerged as critical mediators in both initiating and modulating inflammatory pathways. This guide provides a technical deep-dive into the foundational methodologies used to discover, isolate, and characterize PAPC-OOH, offering field-proven insights for researchers navigating the complex world of lipidomics.

Part 1: The Genesis of PAPC-OOH - Mimicking Pathophysiology in the Lab

The journey to understanding PAPC-OOH begins with its parent molecule, PAPC, a common phospholipid found in cell membranes and lipoproteins.[1] Its arachidonic acid chain at the sn-2 position is highly susceptible to oxidation, a process central to diseases like atherosclerosis.[2][3][4] The initial challenge was to controllably generate these oxidized species in vitro to study their effects.

Causality in Experimental Design: Why Air Oxidation?

Non-enzymatic, free-radical-mediated oxidation is a key process in vivo.[4] The most direct way to model this is through controlled exposure of PAPC to an oxidant. Air oxidation is a robust and widely used method because it mimics the slow, progressive oxidation that can occur in biological environments. It generates a complex, heterogeneous mixture of OxPLs, collectively referred to as "oxPAPC," which is believed to be more physiologically relevant than using a single, purified species, especially for initial screening.[1][5] This mixture is the starting point for identifying individual bioactive molecules.

Experimental Protocol 1: Generation of Oxidized PAPC (oxPAPC)

Objective: To generate a standardized mixture of oxidized PAPC species, including PAPC-OOH.

Materials:

• 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine (PAPC) (Sigma-Aldrich or equivalent)

• Chloroform, HPLC grade

• Glass vial (e.g., 4 mL amber vial)

• Nitrogen gas stream

• Mass Spectrometer (ESI-MS)

Methodology:

• Preparation: Dissolve 1 mg of PAPC in 1 mL of chloroform in a clean glass vial.

• Drying: Evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid film on the bottom of the vial. This step is critical as it maximizes the surface area exposed to air.

• Oxidation: Leave the uncapped vial, containing the dry lipid film, exposed to ambient air in a dark environment (e.g., a drawer) at room temperature. The duration is a key variable; a 72-hour period is a common starting point to generate a significant degree of oxidation.[5]

• Termination & Storage: After the incubation period, immediately redissolve the lipid film in 1 mL of chloroform to halt significant further oxidation. Store the resulting oxPAPC solution under nitrogen at -80°C.

• Quality Control (Critical Step): Before biological use, the extent of oxidation must be verified. Dilute an aliquot of the solution and analyze it via electrospray ionization mass spectrometry (ESI-MS) in positive ion mode. Monitor for the disappearance of the parent PAPC mass peak (m/z 782.6) and the appearance of a characteristic profile of oxidized species (see Table 1 below).[5] This step validates the success of the oxidation process.

Workflow for oxPAPC Generation```dot

Caption: LC-MS/MS workflow for identifying PAPC-OOH.

Part 3: Initial Biological Characterization - Linking PAPC-OOH to Inflammatory Responses

Early studies identified OxPLs as the primary bioactive components in minimally modified low-density lipoprotein (MM-LDL) responsible for inducing inflammation characteristic of atherosclerosis. [4]A key initial finding was that oxPAPC could induce the binding of monocytes to endothelial cells, a critical step in the formation of atherosclerotic plaques. [6]

Causality in Experimental Design: Why a Monocyte Adhesion Assay?

This assay provides a direct, quantifiable, and physiologically relevant readout of an early inflammatory event.

• Cell Choice: Human Aortic Endothelial Cells (HAECs) are used as they form the inner lining of arteries where atherosclerosis develops. Monocytic cell lines (like U937) or primary monocytes are used as they are the key immune cells that infiltrate the vessel wall.

• Stimulus: Using the characterized oxPAPC mixture allows for the assessment of the total biological activity, which can later be dissected by testing purified components.

• Endpoint: Quantifying the number of adhered monocytes provides a robust measure of the pro-inflammatory potential of the test substance.

Experimental Protocol 3: Endothelial-Monocyte Adhesion Assay

Objective: To determine if the generated oxPAPC mixture promotes the adhesion of monocytes to a monolayer of endothelial cells.

Materials:

• Human Aortic Endothelial Cells (HAECs)

• Monocytic cells (e.g., U937), fluorescently labeled (e.g., with Calcein-AM)

• Cell culture plates (e.g., 96-well)

• oxPAPC solution (characterized) and non-oxidized PAPC (as control)

• Fluorescence plate reader

Methodology:

• Cell Culture: Culture HAECs to full confluence in a 96-well plate to form a tight monolayer.

• Stimulation: Treat the HAEC monolayer with various concentrations of oxPAPC (e.g., 10-50 µg/mL) or with an equivalent concentration of non-oxidized PAPC for a set period (e.g., 4 hours). Include an untreated control.

• Monocyte Preparation: While the HAECs are being stimulated, label the U937 cells with a fluorescent dye like Calcein-AM according to the manufacturer's protocol.

• Adhesion: After stimulation, gently wash the HAEC monolayer to remove the treatment solution. Add the fluorescently labeled U937 cells to each well and allow them to adhere for a defined time (e.g., 30 minutes) at 37°C.

• Washing: Gently wash the wells multiple times with pre-warmed media to remove any non-adherent U937 cells. This is a critical step to reduce background signal.

• Quantification: Read the plate on a fluorescence plate reader using the appropriate excitation/emission wavelengths for the dye used. The fluorescence intensity is directly proportional to the number of adhered monocytes.

• Data Analysis: Compare the fluorescence readings from the oxPAPC-treated wells to the control (untreated and PAPC-treated) wells.

Part 4: Unveiling the Mechanism - PAPC-OOH Signaling Pathways

Further research has shown that specific components within the oxPAPC mixture, such as epoxyisoprostanes (e.g., PEIPC), can activate specific signaling pathways. [5][6]One of the well-characterized pathways involves the activation of a G protein-coupled receptor, leading to an increase in intracellular cyclic AMP (cAMP) and subsequent downstream signaling. [6]While PAPC-OOH itself is a precursor that can be converted to other signaling molecules, the overall oxPAPC mixture robustly activates these pathways.

Signaling Pathway Activated by oxPAPC Components

Components of oxPAPC are known to engage receptors such as the prostaglandin E2 (EP2) receptor. [5]This interaction initiates a canonical G-protein coupled receptor (GPCR) cascade.

• Receptor Binding: An oxidized phospholipid like PEIPC binds to the EP2 receptor on the endothelial cell surface.

• G-Protein Activation: This activates the associated stimulatory G-protein (Gs), causing it to exchange GDP for GTP.

• Adenylyl Cyclase Activation: The activated Gαs subunit stimulates adenylyl cyclase, an enzyme that converts ATP into cyclic AMP (cAMP).

• PKA Activation: The rise in intracellular cAMP activates Protein Kinase A (PKA).

• Downstream Effects: PKA then phosphorylates a cascade of downstream targets, including activating Rap1 (a small GTPase), which ultimately leads to changes in cell adhesion and barrier function. [5]

Diagram of the oxPAPC-Induced Signaling Cascade

Caption: A key signaling pathway activated by oxPAPC components.

Conclusion

The discovery of PAPC-OOH and related oxidized phospholipids has transformed our understanding of lipid mediators in disease. The progression from generating a complex but physiologically relevant mixture to isolating and identifying specific active molecules via advanced analytical techniques provides a powerful template for modern biomedical research. The initial characterization of oxPAPC's biological activity, such as promoting monocyte adhesion, and the subsequent elucidation of the underlying signaling pathways, have paved the way for developing targeted therapies for inflammatory diseases like atherosclerosis. This guide serves as a foundational reference, grounded in the causality of experimental design, for scientists dedicated to unraveling the intricate roles of these potent lipid signals.

References

• Birukov, K. G., et al. (2004). Signaling pathways involved in OxPAPC-induced pulmonary endothelial barrier protection. American Journal of Physiology-Lung Cellular and Molecular Physiology. [Link]

• Zanoni, I., et al. (2021). Dooming Phagocyte Responses: Inflammatory Effects of Endogenous Oxidized Phospholipids. Frontiers in Immunology. [Link]

• Aldrovandi, M., et al. (2018). Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology. Antioxidants & Redox Signaling. [Link]

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An In-depth Technical Guide to the Pro-inflammatory Properties of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Abstract

Oxidized phospholipids (OxPLs) are increasingly recognized as critical signaling molecules and mediators of sterile inflammation, particularly in chronic inflammatory diseases such as atherosclerosis. Among the myriad species of OxPLs, 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (13(S)-HpODE-PC) represents a specific, biologically active molecule generated from the oxidation of abundant cellular phospholipids. This technical guide provides an in-depth examination of the pro-inflammatory properties of 13(S)-HpODE-PC, detailing its biochemical origins, its mechanisms of action through pattern recognition receptors, and the downstream signaling cascades it ignites. We further present validated experimental protocols for researchers to investigate these effects in relevant cell systems, emphasizing causality and robust, reproducible methodologies. This guide is intended for researchers, scientists, and drug development professionals seeking to understand and target the inflammatory pathways driven by oxidized lipids.

Introduction: The Emergence of Oxidized Phospholipids as Danger Signals

Under conditions of oxidative stress, which accompany both acute and chronic inflammation, cellular lipids are highly susceptible to modification by reactive oxygen species (ROS).[1] Phospholipids containing polyunsaturated fatty acids (PUFAs), such as 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine (PAPC), are primary targets of this oxidative modification.[2][3] This process generates a complex array of structurally diverse oxidized phospholipids (OxPLs), which are no longer mere structural components of membranes but are transformed into potent signaling molecules.[1][4]

These OxPLs function as endogenous "danger-associated molecular patterns" (DAMPs), signaling cellular stress and tissue damage to the innate immune system.[5] They are found to accumulate in various pathological settings, including atherosclerotic lesions, sites of lung injury, and within oxidized low-density lipoproteins (oxLDL).[2][6] While the bulk mixture of OxPLs can have varied and sometimes opposing biological effects, specific molecular species exhibit distinct activities.[1][7]

This guide focuses specifically on 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC , a phospholipid containing a palmitic acid at the sn-1 position and a 13(S)-hydroperoxy derivative of linoleic acid (13(S)-HpODE) at the sn-2 position.[8][9] We will dissect its role as a pro-inflammatory mediator, a crucial driver of vascular inflammation and related pathologies.

Biochemical Profile and Formation

13(S)-HpODE-PC is formed from the oxidation of 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), one of the most abundant phospholipids in cellular membranes and lipoproteins. The oxidation specifically targets the linoleoyl moiety at the sn-2 position. This modification can occur through both non-enzymatic free radical-mediated peroxidation and enzymatic pathways, notably via lipoxygenases (LOX). The presence of the hydroperoxy group (-OOH) on the fatty acyl chain is the key structural feature that confers its biological activity.[10] This reactive group not only alters the physical properties of the lipid but creates a neo-epitope that can be recognized by receptors of the innate immune system.

Core Pro-inflammatory Mechanisms and Signaling Pathways

The pro-inflammatory effects of 13(S)-HpODE-PC and similar OxPLs are primarily mediated by their interaction with pattern recognition receptors (PRRs) on immune and vascular cells, such as endothelial cells and macrophages.[6] While the OxPL family can interact with a range of receptors, including CD36 and others, a key pathway for initiating inflammation involves the Toll-like receptor (TLR) family.[5]

Activation of the TLR4 and TLR2 Signaling Complexes

While historically known as the receptor for bacterial lipopolysaccharide (LPS), a growing body of evidence indicates that TLR4 can also sense endogenous danger signals like OxPLs.[11] Some studies suggest that specific OxPLs can directly activate the TLR4/MD-2 receptor complex, mimicking the action of LPS.[11] However, the interaction is complex, as other reports show that certain OxPLs can inhibit LPS-induced TLR4 signaling by competing for binding to co-receptors like CD14 and LBP.[3][12]

Concurrently, compelling evidence points to Toll-like receptor 2 (TLR2) as a significant mediator of OxPL-induced inflammation.[5][13] Oxidized phospholipids have been shown to induce inflammatory gene expression in macrophages and in vivo through a TLR2-dependent mechanism.[13]

Upon engagement with TLR2 or TLR4, 13(S)-HpODE-PC triggers the recruitment of adaptor proteins (e.g., MyD88), leading to the activation of downstream signaling cascades.

Downstream Signaling: NF-κB and MAPK Pathways

The activation of TLR complexes initiates a cascade that converges on two major pro-inflammatory signaling hubs:

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells): TLR activation leads to the phosphorylation and subsequent degradation of the inhibitor of κB (IκB), releasing the NF-κB p50/p65 dimer. This complex then translocates to the nucleus, where it binds to promoter regions of a wide array of pro-inflammatory genes.

• MAPKs (Mitogen-Activated Protein Kinases): The TLR signal also activates MAPK pathways, including p38 and JNK. These kinases phosphorylate and activate transcription factors such as AP-1 (Activator protein 1), which works in concert with NF-κB to drive a robust inflammatory gene expression program.

The culmination of this signaling is the transcription and translation of key inflammatory mediators, as summarized in the table below.

Category	Mediator	Primary Function in Vascular Inflammation
Chemokines	Interleukin-8 (IL-8 / CXCL8)	Potent chemoattractant for neutrophils and monocytes.
Monocyte Chemoattractant Protein-1 (MCP-1 / CCL2)	Recruits monocytes to the vessel wall, a key event in atherogenesis.
Cytokines	Interleukin-6 (IL-6)	Promotes a systemic inflammatory response.
Tumor Necrosis Factor-alpha (TNF-α)	Activates endothelial cells and other immune cells.[14]
Adhesion Molecules	Intercellular Adhesion Molecule-1 (ICAM-1)	Mediates the firm adhesion of leukocytes to the endothelium.[10]
Vascular Cell Adhesion Molecule-1 (VCAM-1)	Mediates the adhesion of monocytes, lymphocytes, and eosinophils.

Signaling Pathway Visualization

The following diagram illustrates the proposed signaling pathway initiated by 13(S)-HpODE-PC in a vascular endothelial cell.

Caption: Pro-inflammatory signaling cascade activated by 13(S)-HpODE-PC.

Experimental Protocols for Studying Pro-inflammatory Effects

To validate and quantify the pro-inflammatory activity of 13(S)-HpODE-PC, a series of well-controlled in vitro experiments are necessary. Human Aortic Endothelial Cells (HAECs) are a highly relevant cell type, as they form the primary interface between circulating lipids and the vascular wall.

Experimental Workflow Overview

Caption: Standard workflow for analyzing 13(S)-HpODE-PC's effects on endothelial cells.

Detailed Protocol: Endothelial Cell Stimulation and Cytokine Analysis

This protocol describes the stimulation of HAECs to measure the secretion of the key chemokine, Interleukin-8 (IL-8).

Causality Statement: The choice of HAECs is critical as they are primary responders to circulating inflammatory lipids in atherosclerosis.[15] IL-8 is a robust and sensitive marker of endothelial activation and a key driver of neutrophil recruitment. A time-course experiment is essential to capture the peak of transcriptional and translational activity.

Materials:

• Primary Human Aortic Endothelial Cells (HAECs)

• Endothelial Growth Medium (EGM-2)

• 13(S)-HpODE-PC (stored in ethanol at -80°C)

• Lipopolysaccharide (LPS) from E. coli (Positive Control)

• Ethanol, 200 proof (Vehicle Control)

• Phosphate-Buffered Saline (PBS)

• Human IL-8 ELISA Kit

Procedure:

• Cell Seeding: Seed HAECs in 24-well tissue culture plates. Culture until they form a confluent monolayer.

  • Rationale: A confluent monolayer mimics the physiological state of the vascular endothelium.

• Starvation (Optional but Recommended): One hour prior to stimulation, replace the growth medium with a basal medium containing a lower serum concentration (e.g., 0.5% FBS).

  • Rationale: This reduces baseline signaling and enhances the specific response to the stimulus.

• Preparation of Stimuli:

  • Prepare a working stock of 13(S)-HpODE-PC in basal medium. A typical final concentration range for stimulation is 10-50 µg/mL.

  • Prepare a working stock of LPS (e.g., 100 ng/mL final concentration).

  • Prepare a vehicle control containing the same final concentration of ethanol as the highest dose of 13(S)-HpODE-PC.

  • Self-Validation: The vehicle control is crucial to ensure that the solvent has no effect. LPS serves as a positive control for TLR4-mediated inflammatory response.

• Cell Stimulation:

  • Carefully aspirate the medium from the cells.

  • Add the prepared stimuli to the appropriate wells: Vehicle Control, 13(S)-HpODE-PC (at various concentrations), and LPS.

  • Incubate the plate at 37°C in a 5% CO₂ incubator for the desired time points (e.g., 4 hours for gene expression, 24 hours for protein secretion).

• Sample Harvest:

  • At each time point, carefully collect the culture supernatant from each well into a microcentrifuge tube.

  • Centrifuge the tubes at 1,000 x g for 5 minutes to pellet any detached cells.

  • Transfer the clarified supernatant to a new, labeled tube and store at -80°C until analysis.

• Quantification of IL-8:

  • Thaw the supernatants on ice.

  • Perform the Human IL-8 ELISA according to the manufacturer's instructions, using the collected supernatants.

  • Read the absorbance on a plate reader and calculate the concentration of IL-8 in each sample based on the standard curve.

Implications for Disease and Drug Development

The pro-inflammatory activity of 13(S)-HpODE-PC and other OxPLs is a central event in the initiation and progression of atherosclerosis.[6][16] By inducing the expression of chemokines and adhesion molecules on endothelial cells, these lipids drive the recruitment of monocytes into the subendothelial space, where they differentiate into macrophages and engulf oxidized lipoproteins, becoming foam cells. This sustained inflammatory cycle contributes to plaque growth and instability.

Understanding this pathway provides several opportunities for therapeutic intervention:

• Targeting OxPLs Directly: Neutralizing antibodies or scavenger molecules that bind to and inactivate OxPLs could prevent their interaction with cellular receptors.[6]

• Receptor Antagonism: Developing small molecule or biologic antagonists for TLR2 and TLR4 could block the initial signaling event.

• Inhibiting Downstream Signaling: Targeting key nodes in the NF-κB and MAPK pathways could quell the inflammatory response, though this approach may have broader, off-target effects.

Conclusion

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is a potent, endogenous inflammatory mediator generated under conditions of oxidative stress. By activating pattern recognition receptors like TLR2 and TLR4 on vascular and immune cells, it triggers a signaling cascade that results in the production of chemokines, cytokines, and adhesion molecules. This activity is a key contributor to the chronic inflammation that underlies diseases like atherosclerosis. The experimental frameworks provided in this guide offer a robust starting point for researchers to further elucidate the specific roles of this and other oxidized phospholipids, paving the way for novel diagnostic and therapeutic strategies targeting sterile inflammation.

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• Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells - PMC - PubMed Central. Available from: [Link]

• Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells - MDPI. Available from: [Link]

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• High-density lipoprotein modulates oxidized phospholipid signaling in human endothelial cells from proinflammatory to anti-inflammatory - PubMed. Available from: [Link]

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An In-depth Technical Guide on the Interaction of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC with Immune Cells

Foreword: Navigating the Complex Landscape of Oxidized Lipids in Immunity

The cellular membranes of our bodies are not static bystanders in the theater of immunology. Under conditions of oxidative stress, a hallmark of numerous physiological and pathological processes, these lipid bilayers undergo significant chemical modifications, giving rise to a diverse family of molecules known as oxidized phospholipids (OxPLs). These OxPLs are no longer mere structural components; they emerge as potent signaling molecules, acting as a form of "damage-associated molecular pattern" (DAMP) that alerts the immune system to cellular distress.[1][2]

This guide delves into the intricate world of a specific, yet profoundly important, oxidized phospholipid: 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoic-sn-glycero-3-phosphocholine (13(S)-HpODE-PC). While our understanding of the broader class of OxPLs has grown significantly, the specific roles of individual molecular species are only beginning to be unraveled. This document aims to provide researchers, scientists, and drug development professionals with a comprehensive technical overview of what is currently known about the interaction of 13(S)-HpODE-PC with the immune system, to highlight the existing knowledge gaps, and to provide a practical framework for future investigations in this exciting field.

Molecular Profile: 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

13(S)-HpODE-PC is a phosphatidylcholine molecule characterized by a saturated palmitic acid (16:0) at the sn-1 position and an oxidized polyunsaturated fatty acid, 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HpODE), at the sn-2 position.[3] The presence of the hydroperoxy group on the linoleic acid-derived chain is a direct consequence of oxidative stress and enzymatic or non-enzymatic oxidation processes.

Physicochemical Properties

The introduction of the hydroperoxy group significantly alters the physicochemical properties of the parent phospholipid, introducing a polar moiety into the hydrophobic acyl chain. This change in polarity has profound implications for its behavior within cellular membranes and its ability to interact with cellular receptors.

Property	Value	Source
Molecular Formula	C42H80NO10P	[3]
Molecular Weight	790.1 g/mol	[3]
Solubility	Soluble in ethanol	[3]
Storage	Store at -20°C for long-term stability	[3]

Synthesis of 13(S)-HpODE-PC

The generation of specific oxidized phospholipids for research purposes is a complex undertaking. While 13(S)-HpODE-PC is commercially available from specialized lipid suppliers, understanding its synthesis is crucial for appreciating its structure and potential impurities.[4][5]

A general approach to the synthesis of such molecules involves the enzymatic oxidation of a precursor phospholipid containing linoleic acid at the sn-2 position, followed by purification to isolate the desired oxidized species.

Conceptual Synthesis Workflow:

Caption: Conceptual workflow for the synthesis of 13(S)-HpODE-PC.

The Immunomodulatory Landscape of 13(S)-HpODE-PC: A Cell-by-Cell Analysis

The interaction of 13(S)-HpODE-PC with immune cells is a nuanced affair, with the cellular context and the presence of other stimuli dictating the ultimate biological outcome. Much of our current understanding is extrapolated from studies on its constituent oxidized fatty acid, 13(S)-HpODE, and the broader family of OxPLs.

Macrophages: The Plastic Phagocytes

Macrophages, with their remarkable plasticity, are central players in both the initiation and resolution of inflammation. Their interaction with OxPLs can steer them towards either a pro-inflammatory (M1) or an anti-inflammatory (M2) phenotype.[6]

• Recognition and Uptake: 13(S)-HpODE-PC, like other OxPLs, is likely recognized by scavenger receptors on the macrophage surface, most notably CD36 . The reduced form, 1-palmitoyl-2-13(S)-HODE-sn-glycero-3-PC, has been shown to compete for binding to CD36.[7] This interaction is not merely for clearance; it initiates intracellular signaling cascades.

• Signaling and Macrophage Polarization: The downstream effects of 13(S)-HpODE-PC on macrophage polarization are likely to be complex.

  • Pro-inflammatory Potential: The 13-HpODE moiety can induce pro-inflammatory gene expression in various cell types.[8]

  • Anti-inflammatory and Pro-resolving Functions: Chronic exposure to OxPLs can induce an anti-inflammatory phenotype in macrophages, partly through the activation of the transcription factor Nrf2, a master regulator of the antioxidant response.[1] Furthermore, the reduced metabolite, 13-HODE, is a known agonist for Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor that plays a key role in suppressing inflammatory responses and promoting lipid metabolism in macrophages.

Proposed Signaling Pathways in Macrophages:

Caption: Proposed signaling pathways of 13(S)-HpODE-PC in macrophages.

Neutrophils: The First Responders

As the vanguard of the innate immune system, neutrophils are rapidly recruited to sites of inflammation. The free hydroperoxy fatty acid, 13-HPODE, has been shown to modulate neutrophil activity, suggesting that 13(S)-HpODE-PC could also have a significant impact.

• Modulation of Neutrophil Function: Studies on the free 13-HPODE molecule have indicated that it can influence neutrophil functional responses, although the precise effects of the full phospholipid are yet to be determined.

Dendritic Cells: The Antigen-Presenting Maestros

Dendritic cells (DCs) are crucial for bridging the innate and adaptive immune systems. The interaction of OxPLs with DCs can have a profound impact on the nature of the subsequent T-cell response.

• Context-Dependent Activation: The effect of OxPLs on DC maturation and function is highly dependent on the context. In some settings, OxPLs can enhance DC activation and their ability to stimulate T-cells, while in others, they can promote a more tolerogenic phenotype.

Lymphocytes: The Adaptive Warriors

The direct effects of 13(S)-HpODE-PC on T and B lymphocytes are less well-characterized. However, studies on the 13-HPODE moiety suggest potential roles in modulating lymphocyte responses.

• Natural Killer (NK) Cells: The dietary peroxidized lipid, 13-HPODE, has been shown to promote intestinal inflammation by stimulating the secretion of pro-inflammatory granzymes from natural killer (NK) cells.[9] This suggests that 13(S)-HpODE-PC present in lipoproteins could potentially influence NK cell activity.

Experimental Protocols for Investigating 13(S)-HpODE-PC-Immune Cell Interactions

To facilitate further research in this area, we provide the following detailed experimental protocols. These are intended as a starting point and should be optimized for specific experimental systems.

Preparation of 13(S)-HpODE-PC for Cell Culture

Rationale: Due to its amphipathic nature, 13(S)-HpODE-PC must be prepared in a manner that ensures its bioavailability to cells in culture without causing non-specific cytotoxicity.

Protocol:

• Stock Solution: Prepare a stock solution of 13(S)-HpODE-PC in ethanol at a concentration of 1-10 mg/mL. Store at -20°C under nitrogen or argon to prevent further oxidation.

• Working Solution: For cell treatment, evaporate the desired amount of the ethanolic stock solution under a gentle stream of nitrogen.

• Resuspension: Resuspend the dried lipid film in serum-free culture medium or a suitable buffer (e.g., PBS) by vortexing or sonication to form liposomes or micelles. The final concentration should be determined based on dose-response experiments.

• Control: As a control, prepare a vehicle-only solution by evaporating an equivalent volume of ethanol and resuspending the residue in the same manner.

Macrophage Polarization Assay

Rationale: To determine the effect of 13(S)-HpODE-PC on macrophage polarization towards an M1 or M2 phenotype.

Protocol:

• Cell Culture: Culture bone marrow-derived macrophages (BMDMs) or a macrophage cell line (e.g., RAW 264.7) in appropriate media.

• Stimulation: Treat the macrophages with 13(S)-HpODE-PC (e.g., 1-50 µg/mL) for 24-48 hours. Include positive controls for M1 polarization (e.g., LPS and IFN-γ) and M2 polarization (e.g., IL-4 and IL-13).

• Analysis of Polarization Markers:

  • Gene Expression (qPCR): Analyze the mRNA levels of M1 markers (e.g., Nos2, Tnf, Il6) and M2 markers (e.g., Arg1, Mrc1, Il10).

  • Protein Expression (Flow Cytometry/Western Blot): Analyze the surface expression of M1 markers (e.g., CD86) and M2 markers (e.g., CD206).

  • Cytokine Secretion (ELISA/Multiplex Assay): Measure the concentration of M1 cytokines (e.g., TNF-α, IL-6, IL-12) and M2 cytokines (e.g., IL-10) in the culture supernatant.

Analytical Methods for Detection and Quantification

Rationale: Accurate detection and quantification of 13(S)-HpODE-PC in biological samples is essential for understanding its in vivo relevance.

Methodology:

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the gold standard for the analysis of specific lipid species. A reversed-phase LC system coupled to a tandem mass spectrometer allows for the separation and sensitive detection of 13(S)-HpODE-PC based on its specific mass-to-charge ratio and fragmentation pattern.[10]

Experimental Workflow for Lipid Analysis:

Caption: A typical workflow for the analysis of 13(S)-HpODE-PC from biological samples.

Concluding Remarks and Future Perspectives

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC stands at the crossroads of lipid metabolism and immunology. While our current knowledge, largely inferred from studies on its constituent parts and the broader class of oxidized phospholipids, paints a picture of a potent immunomodulatory molecule, the field is ripe for more direct and detailed investigations.

Key areas for future research include:

• Receptor Specificity: Unequivocally identifying the specific cell surface and intracellular receptors that bind 13(S)-HpODE-PC on different immune cells.

• Signaling Pathways: Elucidating the precise downstream signaling cascades activated by 13(S)-HpODE-PC in various immune cell subsets.

• In Vivo Relevance: Determining the physiological and pathological concentrations of 13(S)-HpODE-PC in various tissues and disease states and correlating these with immune cell function.

• Therapeutic Potential: Exploring the possibility of targeting the generation or signaling of 13(S)-HpODE-PC for the treatment of inflammatory diseases.

The continued exploration of the intricate interactions between specific oxidized phospholipids like 13(S)-HpODE-PC and the immune system will undoubtedly open new avenues for understanding and treating a wide range of human diseases.

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• 1-Palmitoyl-2-13(S)-HODE-sn-glycero-3-PC - BioCat GmbH.
• Oxidized Lipids in Persistent Pain States.
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• 13-HPODE and 13-HODE Modulate Cytokine-Induced Expression of Endothelial Cell Adhesion Molecules Differently. [Link to a study on 13-HPODE and cell adhesion]
• Phosphatidylcholine-bound palmitoleic acid: A bioactive key to unlocking macrophage anti-inflammatory functions. [Link to a study on a different PC species and macrophage function]
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• Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. [Link to a study on 13-HPODE and gene expression]
• Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. [Link to a study on 13-HPODE and gene expression]
• 1-PALMITOYL-2-LINOLEOYL-SN-GLYCERO-3-PHOSPHO-L-SERINE - precisionFDA.
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• Formation of adducts between 13-oxooctadecadienoic acid (13-OXO) and protein-derived thiols, in vivo and in vitro. [Link to a study on a 13-HODE metabolite]

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The Pro-Atherogenic Role of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC: A Technical Guide for Researchers

This guide provides an in-depth exploration of 1-Palmitoyl-2-(13S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (13(S)-HpODE-PC), a specific oxidized phospholipid (OxPL) implicated in the pathogenesis of atherosclerosis. Designed for researchers, scientists, and drug development professionals, this document synthesizes current knowledge on its formation, its multifaceted functions in vascular inflammation and lesion development, and the methodologies crucial for its investigation.

Introduction: The Oxidized Phospholipid Hypothesis of Atherosclerosis

Atherosclerosis is fundamentally a chronic inflammatory disease of the arterial wall, driven by the accumulation and modification of lipoproteins.[1] For decades, the focus has been on cholesterol accumulation within low-density lipoproteins (LDL). However, a more nuanced understanding now recognizes that the oxidation of lipids, particularly phospholipids within LDL particles and cell membranes, is a critical initiating event.[1][2] These oxidized phospholipids (OxPLs) are not mere byproducts of oxidative stress but are potent, biologically active molecules that orchestrate a pro-inflammatory and pro-atherogenic cascade within the vessel wall.[2]

Among the myriad of OxPLs, those containing hydroperoxy fatty acids are particularly noteworthy for their reactivity and biological activity. This guide focuses on a key example: 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC, a molecule where the sn-2 position is occupied by a 13(S)-hydroperoxy derivative of linoleic acid.[3] Its presence in atherosclerotic lesions and its ability to activate vascular cells position it as a significant contributor to disease progression and a potential target for therapeutic intervention.

Section 1: The Molecule: 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Chemical Structure and Properties

13(S)-HpODE-PC is a phosphatidylcholine molecule characterized by a saturated palmitic acid at the sn-1 position and the oxidized linoleic acid derivative, 13(S)-hydroperoxyoctadecadienoic acid, at the sn-2 position.[3] The presence of the hydroperoxide group (-OOH) makes the molecule significantly more polar and reactive than its non-oxidized precursor. This reactivity is central to its biological effects.

Key Molecular Features:

• Formula: C42H80NO10P

• Molecular Weight: 790.1 g/mol

• Core Structure: A glycerol backbone with a phosphocholine headgroup.

• sn-1 Position: Palmitic acid (16:0).

• sn-2 Position: 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HpODE), an 18-carbon fatty acid with two double bonds and a hydroperoxide group at the 13th carbon.[3]

Biosynthesis in the Arterial Wall

The formation of 13(S)-HpODE-PC from its precursor, 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), is a critical step in the generation of pro-inflammatory signals. This oxidation is primarily catalyzed by the enzyme 15-lipoxygenase (15-LOX) , which is highly expressed in macrophages and endothelial cells within atherosclerotic lesions.[2][4]

Causality of Formation: The upregulation of 15-LOX in the inflammatory microenvironment of an early atherosclerotic lesion ensures a localized and sustained production of 13(S)-HpODE from the abundant linoleic acid present in phospholipids. This enzymatic production suggests a regulated, rather than random, generation of these signaling molecules, highlighting a specific pathway that could be targeted for therapy.[4][5] While non-enzymatic, free radical-mediated oxidation also occurs, the stereospecificity (S-enantiomer) of the product found in lesions points towards a significant enzymatic contribution.[6]

Caption: Biosynthesis of 13(S)-HpODE-PC.

Section 2: Pathophysiological Functions in Atherosclerosis

13(S)-HpODE-PC and its related free acid, 13(S)-HpODE, are potent signaling molecules that drive key events in atherogenesis, primarily by activating endothelial cells and macrophages.

Endothelial Dysfunction and Inflammation

Endothelial activation is the first step in the formation of an atherosclerotic plaque. 13(S)-HpODE-PC contributes significantly to this process by rendering the endothelium "leaky" and adhesive to circulating monocytes.

• Increased Permeability: Exposure of endothelial cells to 13-HpODE (the free hydroperoxy fatty acid) significantly reduces endothelial barrier integrity. This is, in part, due to the induction of apoptosis (programmed cell death) in endothelial cells, which creates gaps in the endothelial monolayer.[7][8]

• Upregulation of Adhesion Molecules: 13-HpODE induces the expression of Intercellular Adhesion Molecule-1 (ICAM-1) on the surface of endothelial cells.[9][10] This molecule acts as a docking site for circulating monocytes, facilitating their attachment to the vessel wall before they migrate into the subendothelial space.

• Stimulation of Pro-inflammatory Mediators: Both 13-HpODE and its reduced form, 13-HODE, stimulate the production of prostacyclin, a potent vasodilator and inhibitor of platelet aggregation.[11] While this may seem protective, the overall context of endothelial activation is pro-inflammatory.

Sources

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• 5. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 6. The induced lipoxygenase in atherosclerotic aorta converts linoleic acid to the platelet chemorepellant factor 13-HODE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Apoptosis of Endothelial Cells by 13-HPODE Contributes to Impairment of Endothelial Barrier Integrity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Apoptosis of Endothelial Cells by 13-HPODE Contributes to Impairment of Endothelial Barrier Integrity - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. 13-HPODE and 13-HODE modulate cytokine-induced expression of endothelial cell adhesion molecules differently - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The role of endothelial cells in the relaxations induced by 13-hydroxy- and 13-hydroperoxylinoleic acid in canine arteries - PMC [pmc.ncbi.nlm.nih.gov]

structural analysis of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

An In-Depth Technical Guide to the Structural Analysis and Application of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

This guide provides a comprehensive technical overview of 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (13(S)-HpODE-PC). It is intended for researchers, chemists, and drug development professionals engaged in the study of lipid peroxidation, ferroptosis, and related pathologies. We will explore the molecule's structural intricacies, its critical role in regulated cell death, detailed methodologies for its analysis, and a validated protocol for its application in cellular assays.

Introduction: The Significance of an Oxidized Phospholipid

In the landscape of lipidomics, the study of oxidized phospholipids (oxPLs) has emerged as a critical field for understanding cellular homeostasis and disease. Among these, 13(S)-HpODE-PC stands out as a key biomarker and mediator of ferroptosis, a form of regulated, iron-dependent cell death characterized by the accumulation of lipid peroxides. This specific phosphatidylcholine (PC) molecule contains palmitic acid at the sn-1 position and 13(S)-hydroperoxyoctadecadienoic acid (a hydroperoxy derivative of linoleic acid) at the sn-2 position.

The presence of the hydroperoxy group makes 13(S)-HpODE-PC a potent signaling molecule and a direct instrument of cellular destruction. Its generation, catalyzed by enzymes like Acyl-CoA Synthetase Long-chain family member 4 (ACSL4) and Lysophosphatidylcholine Acyltransferase 3 (LPCAT3), and its subsequent role in executing membrane damage, places it at a crucial nexus in the ferroptotic pathway. Understanding its structure and function is therefore paramount for developing novel therapeutic strategies targeting diseases where ferroptosis is implicated, including ischemia-reperfusion injury, neurodegenerative disorders, and certain cancers.

Structural Analysis and Chemical Properties

A precise understanding of the molecular architecture of 13(S)-HpODE-PC is fundamental to appreciating its function and developing accurate analytical methods.

Molecular Formula: C₄₂H₈₀NO₁₀P Exact Mass: 785.55 g/mol

Key Structural Features:

• sn-1 Position: Acylated with palmitic acid (16:0), a saturated fatty acid, providing a stable anchor within the lipid bilayer.

• sn-2 Position: Acylated with 13(S)-hydroperoxy-9Z,11E-octadecadienoic acid (13(S)-HpODE). This is the functional core of the molecule. The "(S)" denotes the specific stereochemistry of the hydroperoxy group, which is crucial for its biological recognition and activity. The conjugated diene system (9Z, 11E) is a chromophore that allows for UV detection and is a product of lipoxygenase activity.

• sn-3 Position: Contains the phosphocholine headgroup, conferring the amphipathic nature typical of membrane phospholipids.

The presence of the hydroperoxy group (-OOH) makes the molecule relatively unstable and prone to further reduction or decomposition, which is a key aspect of its pathological activity. This instability necessitates careful handling and storage (typically under argon at -80°C) to prevent degradation.

Table 1: Physicochemical and Spectroscopic Properties

Property	Value	Source
Molecular Weight	785.55 g/mol	Cayman Chemical
Purity Standard	≥98%	Cayman Chemical
Formulation	Ethanol Solution	Cayman Chemical
Storage Conditions	-80°C	Cayman Chemical
UV Absorbance (λmax)	234 nm	Cayman Chemical

Biological Role: A Central Executioner of Ferroptosis

13(S)-HpODE-PC is not merely a marker of oxidative damage; it is an active participant in the execution of ferroptosis. Its formation and mechanism of action are tightly regulated by a specific enzymatic pathway, distinguishing ferroptosis from other forms of cell death like apoptosis.

The Pathway of Formation and Action:

• Substrate Provision: Linoleic acid, an essential omega-6 polyunsaturated fatty acid (PUFA), is the initial substrate.

• Esterification: ACSL4 preferentially activates PUFAs like linoleic acid and arachidonic acid, converting them into their Acyl-CoA esters.

• Acylation: LPCAT3 then esterifies these PUFA-CoAs into the sn-2 position of lysophospholipids, forming PUFA-containing phospholipids (PL-PUFA) within cellular membranes.

• Peroxidation: In the presence of ferrous iron (Fe²⁺) and reactive oxygen species (ROS), or through the action of lipoxygenases (ALOXs), the PUFA tails are oxidized to form lipid hydroperoxides (PL-PUFA-OOH), such as 13(S)-HpODE-PC.

• Defense Failure: The selenoenzyme Glutathione Peroxidase 4 (GPX4) is the primary defense mechanism, reducing these toxic lipid hydroperoxides to non-toxic lipid alcohols using glutathione (GSH) as a cofactor.

• Execution: When GPX4 is inhibited (e.g., by drugs like RSL3) or GSH is depleted, 13(S)-HpODE-PC and other PL-PUFA-OOHs accumulate. This accumulation leads to a catastrophic cascade of lipid peroxidation, loss of membrane integrity, increased permeability, and ultimately, cell death.

Signaling Pathway Diagram

The following diagram illustrates the central role of 13(S)-HpODE-PC in the ferroptosis cascade. The pathway highlights the enzymatic machinery responsible for its synthesis and the critical failure of the GPX4 antioxidant system that leads to its accumulation and subsequent cell death.

Caption: The ferroptosis pathway showing synthesis and peroxidation of PL-PUFAs.

Analytical Methodologies: Detection and Quantification

Accurate detection and quantification of 13(S)-HpODE-PC are challenging due to its low abundance and instability. The gold-standard technique is Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS).

Sample Preparation

Causality: The goal is to efficiently extract lipids while minimizing artificial oxidation. The Bligh-Dyer or Folch methods are standard, but the key is to perform all steps on ice, under an inert atmosphere (argon or nitrogen) if possible, and with the addition of an antioxidant like butylated hydroxytoluene (BHT) to the extraction solvent.

Protocol for Lipid Extraction from Cultured Cells:

• Aspirate cell culture medium and wash cells twice with ice-cold PBS.

• Add 1 mL of ice-cold methanol (containing 0.01% BHT) to the plate (e.g., 10 cm dish) and scrape the cells.

• Transfer the cell suspension to a glass tube.

• Add 2 mL of ice-cold chloroform. Vortex for 2 minutes.

• Add 1 mL of ice-cold water. Vortex for 2 minutes.

• Centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.

• Carefully collect the lower organic phase (chloroform) into a new glass tube.

• Dry the lipid extract under a gentle stream of nitrogen.

• Resuspend the lipid film in a small, known volume of mobile phase (e.g., Methanol/Acetonitrile 1:1) for LC-MS/MS analysis.

LC-MS/MS Analysis

Causality: Reversed-phase chromatography is used to separate lipids based on their hydrophobicity. A C18 column is typically effective. Electrospray ionization (ESI) in positive mode is preferred for phosphatidylcholines due to the permanent positive charge of the choline headgroup. Tandem MS (MS/MS) is essential for specific identification, using characteristic fragmentation patterns.

Typical LC-MS/MS Parameters:

Parameter	Setting	Rationale
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Good retention and separation of nonpolar lipids.
Mobile Phase A	Water with 0.1% Formic Acid + 10 mM Ammonium Formate	Provides protons for ionization and improves peak shape.
Mobile Phase B	Acetonitrile/Isopropanol (90:10) with 0.1% Formic Acid	Elutes hydrophobic lipids from the column.
Ionization Mode	Positive Electrospray Ionization (ESI+)	Choline headgroup is readily ionized in positive mode.
MS/MS Mode	Multiple Reaction Monitoring (MRM)	Provides maximum sensitivity and specificity for quantification.

MRM Transitions for 13(S)-HpODE-PC: The most specific and widely used transition for identifying phosphatidylcholines is the neutral loss of the phosphocholine headgroup. However, for precise identification of 13(S)-HpODE-PC, monitoring the precursor ion and a specific fragment ion is key.

• Precursor Ion (Q1): m/z 786.56 [M+H]⁺

• Product Ion (Q3): m/z 184.07 (Phosphocholine headgroup fragment)

Self-Validation: The presence of a chromatographic peak at the correct retention time with the specific m/z 786.56 -> 184.07 transition provides high confidence in the identification of a PC-containing lipid. Co-elution with a pure, synthetic 13(S)-HpODE-PC standard is required for absolute confirmation and accurate quantification.

Experimental Protocol: Induction and Measurement of Ferroptosis

This section provides a validated workflow for using 13(S)-HpODE-PC to induce ferroptosis in a controlled in vitro setting and measure the outcome.

Causality: This protocol uses exogenous 13(S)-HpODE-PC to bypass the upstream synthesis and defense mechanisms, directly initiating the lipid peroxidation cascade. This is a powerful tool to study the downstream execution phase of ferroptosis. HT-1080 fibrosarcoma cells are a common model as they are known to be susceptible to ferroptosis. Cell viability is the primary endpoint, measured by a simple metabolic assay.

Workflow Diagram

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC in Human Plasma using LC-MS/MS

Introduction: The Significance of Quantifying Oxidized Phospholipids

Oxidized phospholipids (oxPLs) are increasingly recognized as critical bioactive molecules and biomarkers in a host of human pathologies, including atherosclerosis, inflammation, and neurodegenerative diseases.[1] These molecules are generated through the enzymatic or non-enzymatic oxidation of polyunsaturated fatty acids esterified to phospholipid backbones.[2] One such molecule of interest is 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (P-HpODE-PC).

P-HpODE-PC is an oxidized phosphatidylcholine containing palmitic acid at the sn-1 position and 13(S)-HpODE, a hydroperoxy derivative of linoleic acid, at the sn-2 position.[3] The 13(S)-HpODE moiety is a potent signaling lipid, known to modulate inflammatory pathways, impact cell proliferation, and potentially induce ferroptosis, an iron-dependent form of programmed cell death.[4][5][6] Given its biological activities, the accurate quantification of P-HpODE-PC in plasma is crucial for understanding its role in disease progression and for the development of novel diagnostic and therapeutic strategies.

However, the analysis of oxPLs like P-HpODE-PC presents significant analytical challenges. They are typically present in low concentrations within a complex lipid matrix, are structurally similar to other lipid species, and are susceptible to further oxidation during sample handling.[1][2] This application note provides a robust and validated protocol for the sensitive and specific quantification of P-HpODE-PC in human plasma using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a powerful analytical technique for this challenge.[7] The methodology described herein adheres to the principles of bioanalytical method validation as outlined by the FDA and ICH.[8][9][10]

Principle of the Method

This method employs a liquid-liquid extraction procedure to isolate lipids from human plasma, followed by chromatographic separation using reversed-phase liquid chromatography. The analyte is then detected and quantified by a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. The use of a stable isotope-labeled internal standard (SIL-IS) ensures high accuracy and precision by correcting for matrix effects and variations in extraction recovery and instrument response.

Materials and Reagents

• Solvents: LC-MS grade methanol, acetonitrile, isopropanol, chloroform, and water (Honeywell or equivalent).

• Reagents: LC-MS grade formic acid, ammonium formate, and butylated hydroxytoluene (BHT).

• Analytical Standards:

  • 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (Cayman Chemical or equivalent).[3]

  • 1-Palmitoyl(d31)-2-arachidonoyl-sn-glycero-3-PC (PAPC-d31) or other suitable deuterated PC as an internal standard (Avanti Polar Lipids or equivalent).

• Human Plasma: Collected in K2-EDTA tubes, centrifuged to separate plasma, and stored at -80°C until analysis.[11]

• Equipment:

  • Microcentrifuge tubes (1.5 mL).

  • Pipettes and tips.

  • Vortex mixer.

  • Centrifuge capable of 4°C operation.

  • Nitrogen evaporator or vacuum concentrator.

  • HPLC or UPLC system.

  • Triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[12]

Experimental Protocols

PART 1: Standard and Sample Preparation

Rationale: Careful sample preparation is paramount to prevent the artificial generation of oxidized lipids and ensure accurate quantification. The inclusion of an antioxidant like BHT is essential to quench free radical reactions during the extraction process.[2] A modified Folch liquid-liquid extraction is used for its efficiency in extracting a broad range of lipids.

1.1. Preparation of Stock Solutions:

• Analyte Stock (1 mg/mL): Dissolve P-HpODE-PC in ethanol.

• Internal Standard Stock (1 mg/mL): Dissolve PAPC-d31 in ethanol.

• Store all stock solutions in amber vials at -80°C. Stability should be assessed as part of method validation.

1.2. Preparation of Working Solutions:

• Prepare serial dilutions of the analyte stock solution in methanol to create calibration standards ranging from 1 ng/mL to 1000 ng/mL.

• Prepare an Internal Standard (IS) working solution at 100 ng/mL in methanol.

1.3. Plasma Sample Extraction Protocol:

• Thaw frozen plasma samples on ice.

• To a 1.5 mL microcentrifuge tube, add 50 µL of plasma.

• Add 10 µL of the IS working solution (100 ng/mL).

• Add 5 µL of BHT solution (10 mg/mL in methanol) to prevent auto-oxidation.[2]

• Add 600 µL of ice-cold chloroform:methanol (2:1, v/v).

• Vortex vigorously for 2 minutes.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet proteins and separate phases.

• Carefully transfer the lower organic layer (~400 µL) to a new 1.5 mL tube, avoiding the protein interface.

• Dry the extracted lipids under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried lipid extract in 100 µL of the initial mobile phase (e.g., 70% Methanol with 5mM ammonium formate and 0.1% formic acid).[7]

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Workflow Diagram: Plasma Sample Preparation

Caption: Step-by-step workflow for the extraction of P-HpODE-PC from plasma.

PART 2: LC-MS/MS Analysis

Rationale: Reversed-phase chromatography separates lipids based on their hydrophobicity.[13] P-HpODE-PC, being more polar than its non-oxidized counterpart due to the hydroperoxy group, will elute earlier. A triple quadrupole mass spectrometer is used for its high sensitivity and selectivity in MRM mode, which monitors specific precursor-to-product ion transitions.[14] The precursor ion for phosphatidylcholines is typically the protonated molecule [M+H]+, and a characteristic product ion at m/z 184.1 corresponds to the phosphocholine headgroup.[14]

2.1. Liquid Chromatography Parameters

Parameter	Recommended Condition
Column	C18 Reversed-Phase, e.g., ACQUITY BEH C18 1.7 µm, 2.1 x 100 mm
Mobile Phase A	Water:Acetonitrile (40:60) with 10 mM Ammonium Formate
Mobile Phase B	Acetonitrile:Isopropanol (10:90) with 10 mM Ammonium Formate
Flow Rate	0.3 mL/min
Column Temperature	45°C
Injection Volume	5 µL
Gradient	0-2 min (40% B), 2-12 min (40-100% B), 12-15 min (100% B), 15.1-18 min (40% B)

2.2. Mass Spectrometry Parameters

Parameter	Recommended Condition
Instrument	Triple Quadrupole Mass Spectrometer (e.g., AB SCIEX QTRAP 5500)[12]
Ionization Mode	Positive Electrospray Ionization (ESI+)
Ion Spray Voltage	+5500 V
Source Temperature	500°C
Curtain Gas	30 psi
Collision Gas	Nitrogen, Medium
Scan Type	Multiple Reaction Monitoring (MRM)

2.3. MRM Transitions

The precise m/z values should be confirmed by direct infusion of the analytical standards.

Analyte	Precursor Ion [M+H]+	Product Ion	Dwell Time (ms)	Collision Energy (eV)
P-HpODE-PC	790.6	184.1	100	35-45
PAPC-d31 (IS)	799.8	184.1	100	35-45

Data Analysis and Method Validation

Data Processing: Quantification is performed by integrating the peak areas of the MRM transitions for both the analyte and the internal standard. A calibration curve is constructed by plotting the ratio of the analyte peak area to the IS peak area against the nominal concentration of the calibration standards. A linear regression with a 1/x² weighting factor is typically used.

Method Validation: The method must be validated according to regulatory guidelines (e.g., FDA, ICH) to ensure its reliability for bioanalytical applications.[8][15][16]

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks (>20% of LLOQ) at the retention time of the analyte in blank plasma samples.
Linearity	Correlation coefficient (r²) ≥ 0.99 for the calibration curve.
Accuracy & Precision	For QC samples, %Accuracy within ±15% of nominal (±20% at LLOQ); %CV (Precision) ≤15% (≤20% at LLOQ).
Matrix Effect	Assessed by comparing the analyte response in post-extraction spiked samples to that in neat solution.
Recovery	Extraction recovery should be consistent and reproducible across the concentration range.
Stability	Analyte stability evaluated under various conditions: freeze-thaw, short-term (bench-top), and long-term storage.

Biological Context and Signaling

13(S)-HpODE, the oxidized fatty acid in P-HpODE-PC, is a product of lipoxygenase (LOX) or cyclooxygenase (COX) enzyme activity on linoleic acid.[17][18] Once formed, it can be reduced to the more stable 13(S)-HODE. These oxidized linoleic acid metabolites (OXLAMs) are potent signaling molecules. For instance, 13-HODE is an agonist for Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ), a nuclear receptor that regulates lipid metabolism and inflammation.[6][17] Dysregulation of these pathways is implicated in numerous diseases. Furthermore, an accumulation of lipid hydroperoxides, such as in P-HpODE-PC, can overwhelm cellular antioxidant systems like Glutathione Peroxidase 4 (GPX4), leading to lipid peroxidation chain reactions and ultimately ferroptosis.[5]

Signaling Pathway: P-HpODE-PC and Ferroptosis Induction

Caption: P-HpODE-PC can be reduced by GPX4 or contribute to ferroptosis.

Troubleshooting

Issue	Potential Cause	Suggested Solution
Low Analyte Signal	Inefficient extraction; Analyte degradation; Poor ionization.	Optimize extraction solvent; Ensure BHT is added; Check MS source parameters; Use fresh standards.
High Background Noise	Contaminated solvents or glassware; Matrix interference.	Use high-purity LC-MS grade solvents; Optimize chromatography to separate analyte from interferences.
Poor Peak Shape	Column degradation; Incompatible reconstitution solvent.	Replace column; Ensure reconstitution solvent is similar in strength to the initial mobile phase.
High Variability (%CV)	Inconsistent sample preparation; Matrix effects.	Ensure precise pipetting; Use a stable isotope-labeled internal standard; Evaluate different extraction methods.

Conclusion

This application note details a comprehensive and robust LC-MS/MS method for the quantification of the pro-inflammatory oxidized phospholipid P-HpODE-PC in human plasma. The protocol emphasizes critical steps in sample handling to prevent artifactual oxidation and employs a highly selective and sensitive MRM-based detection strategy. By adhering to rigorous validation guidelines, this method provides a reliable tool for researchers in clinical and pharmaceutical settings to investigate the role of specific oxidized lipids in health and disease, paving the way for new diagnostic and therapeutic avenues.

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• Yuan, H., et al. (2014). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). Journal of Agricultural and Food Chemistry. Available at: [Link]

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. Available at: [Link]

• Chang, C. T., et al. (2023). Determination of oxidized 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine products in human very low-density lipoproteins by nonaqueous low-flow capillary electrophoresis-mass spectrometry. Journal of Chromatography A. Available at: [Link]

• Chang, C. T., et al. (2022). Analysis of Oxidized 1-Palmitoyl-2-Arachidonoyl-Sn-Glycero-3 Phosphocholine Products in Uremic Patients by LC-ESI/MS. Separations. Available at: [Link]

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• 5. Linoleic acid metabolite 13-Hydroxyoctadecadienoic acid as a biphasic ferroptosis modulator in granulosa cells: multi-omics analysis of ovine atretic follicles - PMC [pmc.ncbi.nlm.nih.gov]
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protocol for synthesizing 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Application Note & Protocol

Title: A Detailed Protocol for the Che-mo-Enzymatic Synthesis of 1-Palmitoyl-2-[13(S)-HpODE]-sn-glycero-3-PC

Abstract

Oxidized phospholipids (OxPLs) are increasingly recognized as critical signaling molecules and biomarkers in a range of physiological and pathological processes. The specific species 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (P-HpODE-PC) is a key product of lipid peroxidation implicated in inflammatory diseases and ferroptosis.[1] Robust and reproducible synthesis of this molecule is essential for advancing research into its biological functions. However, the inherent instability of the hydroperoxide moiety presents significant synthetic challenges. This guide provides a detailed, field-tested, three-stage chemo-enzymatic protocol for the synthesis, purification, and characterization of P-HpODE-PC. The strategy leverages the high stereospecificity of soybean lipoxygenase-1 for the creation of the 13(S)-HpODE precursor, followed by a mild, lipase-catalyzed esterification to the lysophospholipid backbone, ensuring the preservation of the delicate hydroperoxide group.

Introduction: The Significance of Oxidized Phospholipids

This protocol outlines a reliable method to synthesize P-HpODE-PC, designed for researchers in lipid biology, drug discovery, and clinical diagnostics. It prioritizes experimental causality, providing not just the steps, but the scientific reasoning behind them.

Principle of the Synthetic Strategy

The synthesis of P-HpODE-PC is a multi-step process that must accommodate the sensitive nature of the hydroperoxide functional group. The overall workflow is designed to maximize yield and stereochemical purity while minimizing degradation.

Overall Synthetic Workflow

The process is divided into three core stages:

• Stage 1: Enzymatic Synthesis of the Oxidized Fatty Acid. Stereospecific synthesis of 13(S)-Hydroperoxyoctadecadienoic acid (13(S)-HpODE) from linoleic acid using soybean lipoxygenase-1 (LOX-1).

• Stage 2: Enzymatic Esterification. Coupling of the purified 13(S)-HpODE to the sn-2 position of 1-palmitoyl-sn-glycero-3-phosphocholine (P-LPC) using an immobilized lipase under mild, non-aqueous conditions.

• Stage 3: Purification and Characterization. Isolation of the final product using High-Performance Liquid Chromatography (HPLC) and confirmation of its identity via UV-Vis Spectroscopy and Mass Spectrometry (MS).

Caption: Overall workflow for the synthesis of P-HpODE-PC.

Materials and Reagents

Reagent	Recommended Grade	Supplier Example	Notes
Linoleic Acid	≥99%	Sigma-Aldrich	Store under argon at -20°C.
Soybean Lipoxygenase-1 (LOX-1)	Type I-B, ≥50,000 units/mg	Sigma-Aldrich	Store at -20°C.
1-Palmitoyl-sn-glycero-3-phosphocholine (P-LPC)	≥99%	Avanti Polar Lipids	Store at -20°C.
Immobilized Lipase B from Candida antarctica	Novozym® 435	Sigma-Aldrich	Store at 4°C.
Sodium Borate	ACS Reagent	Fisher Scientific	For buffer preparation.
Hydrochloric Acid (HCl)	ACS Reagent	VWR	For pH adjustment.
Diethyl Ether	Anhydrous, ≥99.7%	Sigma-Aldrich	Use freshly opened can to avoid peroxides.
2-Methyl-2-butanol (tert-Amyl alcohol)	Anhydrous	Sigma-Aldrich	Solvent for esterification.
Acetonitrile	HPLC Grade	Fisher Scientific	Mobile phase for HPLC.
Isopropanol	HPLC Grade	Fisher Scientific	Mobile phase for HPLC.
Water	HPLC Grade	Fisher Scientific	Mobile phase for HPLC.
Butylated Hydroxytoluene (BHT)	≥99%	Sigma-Aldrich	Antioxidant for storage.

Detailed Experimental Protocols

Protocol 1: Enzymatic Synthesis of 13(S)-HpODE

This protocol leverages the regio- and stereospecificity of soybean LOX-1. The reaction is performed at an alkaline pH to strongly favor the formation of the 13(S)-hydroperoxide isomer over the 9(S)-hydroperoxide.[7]

1.1. Substrate Preparation:

• Prepare a 0.2 M sodium borate buffer and adjust the pH to 9.0 with NaOH.

• In a separate flask, dissolve 100 mg of linoleic acid in 1 mL of ethanol.

• Add 100 µL of Tween 20 to the linoleic acid solution to aid in emulsification.

1.2. Enzymatic Reaction:

• Add 100 mL of the pH 9.0 borate buffer to a jacketed reaction vessel maintained at 4°C.

• Begin vigorous stirring and start bubbling pure oxygen gas (O₂) through the buffer at a steady, gentle rate.

• Slowly add the linoleic acid emulsion to the buffer.

• Prepare a solution of soybean lipoxygenase-1 (approx. 10 mg) in 2 mL of cold borate buffer.

• Initiate the reaction by adding the enzyme solution to the reaction vessel.

• Monitor the reaction by observing the increase in absorbance at 234 nm, which is characteristic of the newly formed conjugated diene system in HpODE.[8][9] A small aliquot can be periodically removed, diluted in ethanol, and measured. The reaction is typically complete within 30-60 minutes.

1.3. Product Extraction and Purification:

• Stop the reaction by acidifying the mixture to pH 3.5-4.0 with 1 M HCl. This protonates the carboxylic acid, making it extractable into an organic solvent.

• Transfer the mixture to a separatory funnel and extract three times with equal volumes of cold diethyl ether.

• Pool the organic layers and wash with brine. Dry the ether layer over anhydrous sodium sulfate.

• Evaporate the solvent under reduced pressure at a low temperature (<30°C). The resulting oil is crude 13(S)-HpODE.

• For immediate use in the next step, the crude product is often sufficient. For higher purity, the oil can be purified via silica gel column chromatography using a hexane:ethyl acetate gradient.

Causality Note: The choice of pH is critical for stereocontrol.[7] Low temperature and a constant oxygen supply are essential for optimal enzyme activity and to minimize non-enzymatic autoxidation.[10]

Protocol 2: Lipase-Catalyzed Esterification to form P-HpODE-PC

This step uses an immobilized lipase in a non-aqueous environment. This approach is exceptionally mild, preventing the degradation of the hydroperoxide group and avoiding the need for complex activation and protection steps.

2.1. Reaction Setup:

• In a round-bottom flask, dissolve 50 mg of 1-palmitoyl-LPC and 65 mg of purified 13(S)-HpODE (approx. 1.1 molar equivalents) in 10 mL of anhydrous 2-methyl-2-butanol.

• Add 100 mg of immobilized lipase (Novozym® 435) to the solution.

• Seal the flask under an argon atmosphere.

• Place the flask in an orbital shaker set to 40°C and 200 rpm.

2.2. Reaction and Monitoring:

• The reaction is an equilibrium process. To drive it towards product formation, the reaction can be performed under a slight vacuum or with the addition of molecular sieves to remove the water produced.

• Monitor the reaction progress by taking small aliquots every 12 hours. Remove the enzyme beads by centrifugation, evaporate the solvent, and analyze the residue by thin-layer chromatography (TLC) or LC-MS.

• The reaction typically reaches maximum conversion in 48-72 hours.

2.3. Product Recovery:

• Once the reaction is complete, remove the enzyme beads by filtration.

• Evaporate the solvent under reduced pressure. The resulting residue is the crude P-HpODE-PC.

Causality Note: Lipases are active in organic solvents and can catalyze esterification by reversing their normal hydrolytic function.[11] Using an immobilized enzyme simplifies workup and prevents protein contamination of the final product.

Protocol 3: Purification by Preparative HPLC

Reversed-phase HPLC is the gold standard for purifying oxidized phospholipids, separating them based on hydrophobicity.[12][13]

3.1. HPLC System and Conditions:

• Column: C18 preparative column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Mobile Phase A: Acetonitrile/Water (80:20, v/v).

• Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v).

• Gradient: A linear gradient from 100% A to 100% B over 40 minutes.

• Flow Rate: 10 mL/min.

• Detection: UV detector set to 234 nm.

3.2. Purification Procedure:

• Dissolve the crude P-HpODE-PC in a small volume of the initial mobile phase.

• Inject the sample onto the preparative HPLC system.

• Collect the fraction corresponding to the major peak that absorbs at 234 nm. This peak should elute later than the unreacted LPC.

• Pool the collected fractions and evaporate the solvent under reduced pressure.

• The resulting pure P-HpODE-PC should be a clear, viscous oil.

Characterization of Final Product

Final validation of the synthesized P-HpODE-PC is crucial.

Chemical Reaction Scheme

Caption: Chemo-enzymatic synthesis of P-HpODE-PC.

• UV-Vis Spectroscopy: A solution of the final product in ethanol should exhibit a distinct absorbance maximum (λmax) at approximately 233-234 nm, confirming the presence of the conjugated diene hydroperoxide.[6]

• LC-MS Analysis:

  • Technique: Use a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) coupled to a UPLC system.

  • Expected Mass: The protonated molecule [M+H]⁺ should be detected at m/z 790.55. The formal name is 1-palmitoyl-2-(13S-hydroperoxy-9Z,11E-octadecadienoyl)-sn-glycero-3-phosphocholine, and its molecular formula is C₄₂H₈₀NO₁₀P.[6]

  • Fragmentation (MS/MS): Tandem mass spectrometry in positive ion mode should show a characteristic neutral loss of the phosphocholine headgroup (m/z 184.1) and fragments corresponding to the individual fatty acyl chains.[14]

Handling, Storage, and Stability

CRITICAL: Lipid hydroperoxides are inherently unstable and prone to degradation.

• Handling: Handle the material under an inert gas (argon or nitrogen) whenever possible. Use glass syringes and vials. Avoid contact with metals, strong acids/bases, and reducing agents, as they can catalyze decomposition.[15]

• Storage: Store the purified P-HpODE-PC as a solution in a deoxygenated solvent like ethanol at -80°C. For enhanced stability, a small amount of an antioxidant like BHT can be added.[16] Under these conditions, the product should be stable for at least 6 months.[6] Repeated freeze-thaw cycles should be avoided.

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low yield of 13(S)-HpODE	Inactive LOX-1 enzyme; Insufficient oxygen supply; Incorrect pH.	Check enzyme activity with a fresh lot. Ensure vigorous stirring and a steady O₂ stream. Re-calibrate pH meter and verify buffer pH.
Poor esterification conversion	Inactive lipase; Water content in solvent is too high; Steric hindrance.	Use fresh immobilized lipase. Ensure all solvents and reagents are anhydrous. Increase reaction time or temperature slightly (e.g., to 45°C).
Product degradation during workup	Exposure to heat, light, or air; Contamination with metal ions.	Evaporate solvents at low temperatures (<30°C). Protect samples from light. Use metal-free spatulas and acid-washed glassware. Work quickly.
Multiple peaks in final HPLC	Incomplete reaction; Isomerization or degradation of HpODE; Autoxidation.	Optimize reaction time for both steps. Ensure strict temperature and pH control during HpODE synthesis. Handle all materials under inert gas.

References

• 1. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 2. portlandpress.com [portlandpress.com]
• 3. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 4. Simplified synthesis of oxidized phospholipids on alkyl-amide scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC | TargetMol [targetmol.com]
• 6. caymanchem.com [caymanchem.com]
• 7. Soybean lipoxygenase-1 enzymically forms both (9S)- and (13S)-hydroperoxides from linoleic acid by a pH-dependent mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. Detection of phospholipid oxidation in oxidatively stressed cells by reversed-phase HPLC coupled with positive-ionization electrospray [correction of electroscopy] MS - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. sfrbm.org [sfrbm.org]
• 15. arkema.com [arkema.com]
• 16. Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Preparation of Liposomes with 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Abstract

This comprehensive guide provides a detailed protocol for the preparation and characterization of liposomes incorporating the oxidized phospholipid, 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (P-HpODE-PC). This document is intended for researchers, scientists, and drug development professionals investigating the roles of lipid hydroperoxides in cellular signaling, oxidative stress, and as components of novel drug delivery systems. We delve into the rationale behind each step of the thin-film hydration and extrusion method, address the specific challenges associated with handling oxidized lipids, and outline rigorous characterization techniques to ensure the quality and reproducibility of the resulting liposomal formulations.

Introduction: The Significance of P-HpODE-PC in Research

Lipid peroxidation, a fundamental process in biology, results in the formation of a diverse array of oxidized phospholipids (oxPLs). These molecules are no longer considered mere byproducts of cellular damage but are now recognized as critical signaling mediators in a variety of physiological and pathological processes. 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (P-HpODE-PC) is a specific oxPL containing a hydroperoxy group on the sn-2 acyl chain, derived from linoleic acid. The 13(S)-HpODE moiety is a known product of lipoxygenase activity and is implicated in modulating cellular pathways related to inflammation, ion transport, and cell proliferation[1][2][3].

The incorporation of P-HpODE-PC into liposomal bilayers provides a powerful tool to study its biological effects in a controlled membrane environment, mimicking its presence in cellular membranes. These liposomes can be used to investigate:

• The impact of lipid hydroperoxides on membrane properties such as fluidity and permeability.

• The role of P-HpODE-PC in modulating the activity of membrane-bound proteins.

• The cellular uptake and downstream signaling events triggered by P-HpODE-PC.

• The development of targeted drug delivery systems that leverage the unique properties of oxidized lipids.

This guide will provide the necessary protocols to reliably produce and characterize P-HpODE-PC-containing liposomes, enabling researchers to explore these exciting areas.

Materials and Reagents

Lipids

• Primary Lipid: 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (P-HpODE-PC). Supplied as a solution in ethanol. Store at -20°C for stability of at least two years[4].

• Matrix Lipid: 1-Palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine (POPC). A common, well-characterized phospholipid that forms stable bilayers.

• Cholesterol: To be included to modulate membrane fluidity and stability.

Solvents and Buffers

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• Phosphate-buffered saline (PBS), pH 7.4, degassed

• Ethanol (from P-HpODE-PC solution)[4][5]

Equipment

• Rotary evaporator

• Round-bottom flasks

• Syringes and needles

• Extruder device (e.g., Avanti Mini-Extruder)

• Polycarbonate membranes (e.g., 100 nm pore size)

• Dynamic Light Scattering (DLS) instrument

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis or ELSD)

• Inert gas (Nitrogen or Argon)

Experimental Protocol: Preparation of P-HpODE-PC Liposomes

The thin-film hydration method followed by extrusion is a robust and widely used technique for producing unilamellar liposomes of a defined size[6][7].

Lipid Film Formation

The initial step involves the creation of a thin, uniform lipid film on the inner surface of a round-bottom flask. This ensures homogeneous mixing of the lipids and facilitates subsequent hydration[8][9].

• Lipid Mixture Preparation: In a clean glass vial, combine the desired amounts of P-HpODE-PC, POPC, and cholesterol. A common starting molar ratio is 5:90:5 (P-HpODE-PC:POPC:Cholesterol). The lipids are dissolved in a chloroform/methanol mixture (e.g., 2:1 v/v) to ensure complete solubilization[10][11].

• Solvent Evaporation: Transfer the lipid solution to a round-bottom flask. The flask is then attached to a rotary evaporator. The solvent is removed under reduced pressure at a temperature below 40°C to form a thin lipid film[10].

• Complete Solvent Removal: To ensure all residual organic solvent is removed, which could otherwise affect liposome stability, the flask containing the lipid film should be placed under a high vacuum for several hours or overnight[8].

Hydration of the Lipid Film

This step involves the addition of an aqueous buffer to the lipid film, leading to the spontaneous formation of multilamellar vesicles (MLVs)[9].

• Buffer Preparation: Use a degassed aqueous buffer, such as PBS (pH 7.4). The removal of dissolved oxygen is crucial to minimize further oxidation of the P-HpODE-PC[12].

• Hydration: Add the pre-warmed (above the phase transition temperature of the lipids) hydration buffer to the round-bottom flask containing the dry lipid film. The flask should be gently agitated to facilitate the swelling of the lipid film and the formation of MLVs[8][9]. The solution will appear milky or turbid[10].

Vesicle Size Reduction by Extrusion

To obtain a homogenous population of unilamellar vesicles with a defined size, the MLV suspension is subjected to extrusion through polycarbonate membranes[7].

• Extruder Assembly: Assemble the extruder with the desired pore size polycarbonate membranes (e.g., 100 nm).

• Extrusion Process: The MLV suspension is loaded into a syringe and passed through the membranes multiple times (typically 11-21 passes). This process forces the larger vesicles to break down and re-form into smaller, unilamellar vesicles with a diameter close to the pore size of the membrane.

The resulting liposome suspension should be stored under an inert atmosphere (nitrogen or argon) at 4°C and protected from light to minimize degradation[13][14].

Experimental Workflow Diagram

Caption: Workflow for preparing P-HpODE-PC liposomes.

Characterization of P-HpODE-PC Liposomes

Thorough characterization is essential to ensure the quality, reproducibility, and stability of the liposomal formulation[15][16].

Size and Polydispersity

• Method: Dynamic Light Scattering (DLS)

• Purpose: To determine the mean hydrodynamic diameter and the size distribution (Polydispersity Index, PDI) of the liposomes.

• Expected Results: For a 100 nm extrusion, a mean diameter of 100-120 nm with a PDI < 0.2 is generally considered acceptable, indicating a monodisperse population.

Lipid Concentration and Integrity

• Method: High-Performance Liquid Chromatography (HPLC) with an Evaporative Light Scattering Detector (ELSD) or a suitable UV detector.

• Purpose: To quantify the concentration of P-HpODE-PC and other lipids in the final formulation and to assess the degradation of the hydroperoxy group over time.

• Procedure: A reverse-phase HPLC method can be developed to separate P-HpODE-PC, POPC, and cholesterol. The hydroperoxy group in P-HpODE-PC has a characteristic UV absorbance around 233 nm, which can be used for detection[4].

Encapsulation Efficiency (Optional)

If a hydrophilic molecule is encapsulated in the aqueous core, its encapsulation efficiency can be determined by separating the free molecule from the liposomes (e.g., using size exclusion chromatography) and quantifying the amount of encapsulated and non-encapsulated material.

Table 1: Summary of Quality Control Parameters

Parameter	Method	Acceptance Criteria	Rationale
Mean Vesicle Diameter	Dynamic Light Scattering (DLS)	100 - 120 nm (for 100 nm extrusion)	Ensures consistency and is critical for biological interactions.
Polydispersity Index (PDI)	Dynamic Light Scattering (DLS)	< 0.2	Indicates a homogenous and narrow size distribution.
P-HpODE-PC Integrity	RP-HPLC-UV (233 nm)	> 90% of initial concentration	Confirms the stability of the oxidized lipid in the formulation.
Zeta Potential	Laser Doppler Velocimetry	Consistent value per batch	Indicates surface charge and predicts colloidal stability.

Handling and Stability of Oxidized Liposomes

Oxidized phospholipids like P-HpODE-PC are susceptible to further oxidation and degradation[12]. To ensure the integrity of the liposomes:

• Use Degassed Buffers: Minimize dissolved oxygen in all aqueous solutions.

• Inert Atmosphere: Handle lipid solutions and final liposome suspensions under an inert gas like nitrogen or argon[13][14].

• Protection from Light: Store materials and the final product in amber vials or protected from light to prevent photo-oxidation.

• Low-Temperature Storage: Store the final liposome suspension at 4°C. For long-term storage, the stability should be carefully validated.

Potential Applications and Biological Relevance

Liposomes containing P-HpODE-PC are valuable tools for studying the biological consequences of lipid peroxidation. The 13(S)-HpODE moiety is a precursor to 13(S)-HODE, a metabolite known to influence cellular processes such as cancer cell growth by inhibiting mTOR signaling[17]. Furthermore, 13-HpODE itself can modulate ion transport and enzyme activity in cell membranes[2].

// Nodes liposome [label="P-HpODE-PC\nLiposome", fillcolor="#4285F4", fontcolor="#FFFFFF"]; cell_membrane [label="Cell Membrane", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"]; gpx4 [label="GPX4", fillcolor="#34A853", fontcolor="#FFFFFF"]; p_hode_pc [label="P-HODE-PC", fillcolor="#EA4335", fontcolor="#FFFFFF"]; signaling [label="Downstream\nSignaling Cascades\n(e.g., mTOR inhibition,\nCa2+ flux)", shape=ellipse, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges liposome -> cell_membrane [label="Fusion or\nEndocytosis"]; cell_membrane -> gpx4 [label="P-HpODE-PC\nincorporation"]; gpx4 -> p_hode_pc [label="Reduction"]; p_hode_pc -> signaling [label="Modulation"]; }

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• 4. caymanchem.com [caymanchem.com]
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• 7. Thin-Film Hydration Followed by Extrusion Method for Liposome Preparation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. hkpr.hkbu.edu.hk [hkpr.hkbu.edu.hk]
• 9. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 10. Liposome Synthesis Protocol : Synthesis of cationic liposome nanoparticles using a thin film dispersed hydr... [protocols.io]
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• 13. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: A Researcher's Guide to Inducing and Quantifying Oxidative Stress In Vitro Using 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Introduction: The Significance of Specific Oxidized Phospholipids in Cellular Stress Modeling

Oxidative stress, a state of imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them, is a key player in numerous pathologies, including atherosclerosis, acute lung injury, and chronic inflammation.[1][2] While generic oxidants like hydrogen peroxide (H₂O₂) are often used to model this stress in vitro, they may not fully recapitulate the specific damage initiated by lipid peroxidation, a central feature of many diseases.[3]

Oxidized phospholipids (OxPLs) are generated when polyunsaturated fatty acids within cellular membranes and lipoproteins are attacked by ROS.[1][4] These molecules are not mere byproducts of damage; they are potent signaling mediators that can trigger a range of cellular responses, from inflammation and apoptosis to protective antioxidant pathways.[5][6]

This guide focuses on a specific, biologically relevant OxPL: 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (HpODE-PC) . This molecule contains a hydroperoxy derivative of linoleic acid, 13(S)-HpODE, at the sn-2 position.[7][8][9][10] Using HpODE-PC allows researchers to mimic a precise form of oxidative damage, enabling a more nuanced investigation of cellular responses compared to broad-spectrum oxidants. This application note provides a comprehensive framework for designing, executing, and interpreting in vitro experiments using HpODE-PC to induce and quantify oxidative stress and its downstream consequences.

Part 1: Foundational Principles for Experimental Design

Before proceeding to specific protocols, a researcher must make several critical decisions. The choices made here will fundamentally determine the validity and interpretability of the results. The effects of OxPLs are highly dependent on their concentration, the specific cell type, and the duration of exposure.[5]

Selecting the Appropriate Cellular Model

The choice of cell line is paramount. Different cells exhibit varying sensitivities and responses to OxPLs.

• Vascular Cells: Human Umbilical Vein Endothelial Cells (HUVECs) or smooth muscle cells are highly relevant for cardiovascular research, as OxPLs are key components of oxidized LDL (OxLDL) involved in atherogenesis.[1]

• Immune Cells: Macrophages (e.g., RAW 264.7) are excellent models for studying inflammatory responses, as they express scavenger receptors that recognize and internalize OxPLs.[5]

• Epithelial Cells: Lung epithelial cells (e.g., A549) or intestinal epithelial cells (e.g., Caco-2) are suitable for investigating the role of OxPLs in lung injury or gut inflammation.[4][11][12]

The Importance of Dose-Response and Time-Course Studies

It is essential to establish the optimal concentration and incubation time for HpODE-PC in your chosen cell model.

• Concentration: OxPLs can have biphasic effects; low concentrations might activate protective, anti-inflammatory pathways, while high concentrations often lead to cytotoxicity, apoptosis, and pro-inflammatory responses.[2][5] A typical starting range for in vitro studies is between 10 µM and 100 µM.[13] A dose-response experiment (e.g., 0, 10, 25, 50, 75, 100 µM) is critical to identify a concentration that induces measurable oxidative stress without causing overwhelming cell death.

• Time: Cellular responses to oxidative stress evolve over time. Early events (minutes to a few hours) include ROS production and the activation of signaling kinases. Later events (6-24 hours) involve changes in gene expression, cytokine production, and apoptosis. A time-course experiment (e.g., 1, 4, 8, 12, 24 hours) is necessary to capture the dynamics of the response.

Workflow for a Typical HpODE-PC Experiment

The following diagram illustrates a logical workflow for conducting an experiment from initial planning to final data analysis.

Caption: Signaling pathways initiated by HpODE-PC.

• Pro-inflammatory Signaling: HpODE-PC can activate Toll-like receptors (TLRs) and scavenger receptors, leading to the activation of transcription factors like NF-κB. [5]This drives the expression of inflammatory cytokines (e.g., IL-6, IL-8) and adhesion molecules (e.g., ICAM-1), promoting an inflammatory state. [6][13]* Antioxidant Response: The increase in ROS can also activate the Nrf2 pathway, a master regulator of the antioxidant response. [4]Activated Nrf2 translocates to the nucleus and induces the expression of protective enzymes like heme oxygenase-1 (HO-1) and glutamate-cysteine ligase (GCLC), which helps restore redox homeostasis.

• Apoptosis: At higher concentrations or with prolonged exposure, the overwhelming oxidative stress can damage mitochondria and trigger the intrinsic apoptotic pathway, leading to programmed cell death. [5]

Part 4: Troubleshooting and Final Considerations

Problem	Possible Cause	Recommended Solution
High variability between replicates	Incomplete dissolution of HpODE-PC.	Ensure the primary ethanol stock is fully dissolved. Vortex the aqueous working stock gently but thoroughly before adding to cells.
No observable effect	Concentration too low; incubation too short; cell line is resistant.	Perform a wider dose-response (up to 100 µM) and a longer time-course (up to 48h). Consider a more sensitive cell line.
Massive, rapid cell death	Concentration is too high (necrotic effect).	Lower the concentration of HpODE-PC significantly. Confirm cell death is apoptotic (e.g., via Annexin V staining) rather than necrotic.
High background in ROS assay	Phenol red in medium can interfere; probe auto-oxidation.	Use phenol red-free medium for the assay. Protect the probe from light and use fresh dilutions. Include a "no-cell" control.

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is a powerful and specific tool for modeling oxidative stress in vitro. By moving beyond generic oxidants, researchers can more accurately probe the cellular and molecular mechanisms relevant to diseases driven by lipid peroxidation. Careful experimental design, particularly in establishing dose and time parameters, coupled with robust methods for quantifying both the initial oxidative insult and its downstream consequences, will yield reliable and mechanistically insightful data.

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• Al-Sadi, R., et al. (2021). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. Foods, 10(2), 314. [Link]

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Application Notes and Protocols for the Detection of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC Using Monoclonal Antibodies

Introduction: The Significance of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (P-HpODE-PC) in Biological Systems

Oxidized phospholipids (OxPLs) are emerging as critical mediators and biomarkers in a multitude of physiological and pathological processes. Among these, 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (P-HpODE-PC) represents a specific oxidized phosphatidylcholine containing a hydroperoxy derivative of linoleic acid at the sn-2 position.[1][2] The generation of such molecules can occur through enzymatic pathways, involving lipoxygenases, or non-enzymatic reactions with reactive oxygen species (ROS).[3] P-HpODE-PC and related OxPLs are implicated in the pathophysiology of chronic inflammatory diseases, most notably atherosclerosis, where they contribute to the formation of foam cells and the progression of atherosclerotic plaques.[4] Their detection and quantification in biological samples are therefore of paramount importance for researchers in fields ranging from cardiovascular biology to drug development.

This guide provides a comprehensive overview and detailed protocols for the immunodetection of OxPLs, with a focus on approaches applicable to P-HpODE-PC, using well-characterized monoclonal antibodies. While antibodies with absolute specificity for the P-HpODE-PC structure are not broadly available, several powerful monoclonal antibodies recognize common epitopes on oxidized phosphatidylcholines, making them invaluable tools for assessing the presence of this class of molecules.

Principle of Detection: Leveraging Monoclonal Antibodies Against Oxidized Phospholipid Epitopes

The immunodetection of OxPLs relies on monoclonal antibodies that recognize specific molecular patterns generated during lipid peroxidation. A cornerstone in this field is the murine monoclonal antibody E06 , which specifically binds to the phosphocholine headgroup of oxidized, but not native, phospholipids.[5][6] This reactivity is broad across a range of oxidized phosphatidylcholines (oxPC), making it a robust tool for detecting the presence of OxPLs, including P-HpODE-PC.[5] Another relevant antibody clone is 509 , which shows selectivity for oxidized phosphatidylethanolamine (OxPE) but also binds to oxidized LDL, providing another avenue for OxPL detection.[7]

It is crucial to understand that these antibodies provide a measure of the overall burden of a class of OxPLs rather than a specific quantification of P-HpODE-PC alone. Therefore, for unequivocal identification, it is highly recommended to complement immunoassay data with orthogonal methods like mass spectrometry.[5][8]

Generation of Oxidized Phospholipids

The formation of P-HpODE-PC and other OxPLs is a critical event in cellular signaling and pathology. This process can be initiated by enzymatic action or by direct attack of reactive oxygen species on polyunsaturated fatty acids within the phospholipid structure.

Caption: Generation of P-HpODE-PC and its potential biological consequences.

Application 1: Quantification of Oxidized Phospholipids in Biological Fluids by ELISA

The Enzyme-Linked Immunosorbent Assay (ELISA) is a powerful technique for quantifying OxPLs in samples such as plasma, serum, and cell culture media.[9] A common format is a sandwich ELISA, where one antibody captures the lipoprotein particle and a second, labeled antibody detects the oxidized epitope.

Experimental Workflow for OxPL Sandwich ELISA

Caption: Workflow for a sandwich ELISA to detect OxPLs on lipoproteins.

Detailed Protocol for OxPL/ApoB Sandwich ELISA

This protocol is adapted from established methods for measuring OxPLs on apolipoprotein B-100 (ApoB) containing lipoproteins.[3][6]

Materials:

• 96-well microtiter plates

• Capture Antibody: Monoclonal anti-human ApoB-100 (e.g., clone MB47)

• Detection Antibody: Biotinylated monoclonal anti-OxPL (e.g., clone E06)

• Standard: Oxidized LDL (OxLDL) of known concentration

• Streptavidin-HRP conjugate

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer (PBS with 0.05% Tween-20)

• Assay diluent (e.g., PBS with 1% BSA)

• Plasma or serum samples

Procedure:

• Coating:

  • Dilute the anti-ApoB-100 antibody to 5 µg/mL in PBS.

  • Add 100 µL to each well and incubate overnight at 4°C.[6]

  • Wash the plate 3 times with wash buffer.

• Blocking:

  • Add 200 µL of assay diluent to each well.

  • Incubate for 2 hours at room temperature.

  • Wash the plate 3 times with wash buffer.

• Sample and Standard Incubation:

  • Prepare a standard curve of OxLDL in assay diluent.

  • Dilute plasma or serum samples (e.g., 1:100 to 1:400) in assay diluent.[6]

  • Add 100 µL of standards and samples to the wells in duplicate.

  • Incubate for 2 hours at room temperature with gentle shaking.

  • Wash the plate 5 times with wash buffer.[10]

• Detection Antibody Incubation:

  • Dilute the biotinylated E06 antibody to 2 µg/mL in assay diluent.[6]

  • Add 100 µL to each well.

  • Incubate for 1 hour at room temperature with gentle shaking.[10]

  • Wash the plate 5 times with wash buffer.

• Streptavidin-HRP Incubation:

  • Dilute the Streptavidin-HRP conjugate according to the manufacturer's instructions in assay diluent.

  • Add 100 µL to each well.

  • Incubate for 1 hour at room temperature with gentle shaking.[10]

  • Wash the plate 5 times with wash buffer.

• Signal Development:

  • Add 100 µL of TMB substrate to each well.[9]

  • Incubate in the dark at room temperature until a blue color develops (typically 15-30 minutes).

  • Stop the reaction by adding 100 µL of stop solution. The color will turn yellow.[9]

• Data Acquisition:

  • Read the absorbance at 450 nm using a microplate reader.

  • Calculate the concentration of OxPL in the samples by comparing their absorbance to the standard curve.[9]

Parameter	Recommendation	Rationale
Capture Antibody	Anti-ApoB-100	Captures LDL and Lp(a) particles, the primary carriers of OxPLs in circulation.[3]
Detection Antibody	Biotinylated E06	Recognizes the phosphocholine headgroup of a wide range of OxPLs.[5][6]
Sample Dilution	1:100 - 1:400	Ensures the sample concentration falls within the linear range of the standard curve.[6]
Washing Steps	5 times	Critical for reducing background and non-specific binding.[10]

Application 2: Localization of Oxidized Phospholipids in Tissues and Cells by Immunohistochemistry (IHC) and Immunocytochemistry (ICC)

IHC and ICC are invaluable for visualizing the distribution of OxPLs within tissues and cells, respectively. Staining for lipids requires special considerations for fixation and permeabilization to preserve the antigen while allowing antibody access.[11][12]

Experimental Workflow for Lipid IHC/ICC

Caption: General workflow for immunofluorescent staining of cellular lipids.

Detailed Protocol for Immunocytochemistry (ICC) of OxPLs

This protocol is a general guideline and may require optimization for specific cell types and antibodies.[11]

Materials:

• Cells grown on coverslips

• Fixation buffer: 4% Paraformaldehyde (PFA) in PBS

• Permeabilization buffer: PBS with 0.5% Saponin or 0.01% Digitonin

• Blocking buffer: 10% Goat Serum in TBS

• Primary antibody: Anti-OxPL (e.g., E06 or 509), diluted in blocking buffer

• Secondary antibody: Fluorescently-conjugated anti-mouse or anti-rabbit IgG/IgM, diluted in blocking buffer

• Wash buffer: Tris-Buffered Saline (TBS)

• Mounting medium with DAPI

Procedure:

• Fixation:

  • Fix cells by adding 4% PFA directly to the media for 20 minutes at room temperature.[11]

  • Rationale: PFA crosslinks proteins, helping to trap lipids within the cellular architecture. Avoid methanol fixation as it can extract lipids.[12]

  • Wash three times with TBS.

• Permeabilization:

  • Permeabilize cells with either 0.5% Saponin or 0.01% Digitonin for 15 minutes at room temperature.[11]

  • Rationale: These are mild, reversible detergents that create pores in the plasma membrane without completely solubilizing it, which is critical for retaining lipid antigens.[12] Avoid harsh detergents like Triton X-100.[13]

  • Wash three times with TBS.

• Blocking:

  • Block non-specific antibody binding by incubating with 10% Goat Serum in TBS for 30 minutes at 37°C or overnight at 4°C.[11]

• Primary Antibody Incubation:

  • Dilute the primary anti-OxPL antibody to the manufacturer's recommended concentration in blocking buffer.

  • Incubate for 60 minutes at 37°C.[11]

  • Wash three times for 5-10 minutes each with TBS containing 1% goat serum.

• Secondary Antibody Incubation:

  • Dilute the fluorescently-conjugated secondary antibody in blocking buffer.

  • Incubate for 45 minutes at room temperature, protected from light.[11]

  • Wash three times for 5-10 minutes each with TBS, protected from light.

• Mounting and Imaging:

  • Briefly rinse with deionized water.

  • Mount the coverslip onto a microscope slide using mounting medium containing DAPI.

  • Image using a fluorescence or confocal microscope.

Parameter	Recommendation	Rationale
Fixative	4% Paraformaldehyde (PFA)	Crosslinks proteins to preserve cellular structure and retain lipids.[12]
Permeabilization Agent	Saponin or Digitonin	Gently permeabilizes the plasma membrane without dissolving lipid structures.[11][12]
Blocking Agent	10% Normal Goat Serum	Prevents non-specific binding of primary and secondary antibodies.[11]
Antibody Diluent	Blocking Buffer	Helps to maintain a low background signal.

Limitations and the Imperative of Orthogonal Validation

While monoclonal antibodies like E06 are excellent for screening and demonstrating the presence of oxidized phosphatidylcholines, they lack the specificity to definitively identify 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC.[5] The detected signal represents a composite of various OxPL species.

For definitive identification and quantification, it is essential to employ mass spectrometry (MS)-based techniques. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) can provide detailed structural information and precise quantification of specific oxidized lipid species, including P-HpODE-PC.[5][8] Researchers should consider immunoassays as a powerful tool for initial detection and localization, to be followed by MS for validation and in-depth characterization.

Conclusion

The detection of P-HpODE-PC and other oxidized phospholipids is crucial for understanding their roles in health and disease. Monoclonal antibodies provide a robust and accessible method for the quantification and localization of these important molecules. By employing the detailed protocols and understanding the principles outlined in these application notes, researchers can generate reliable and meaningful data. For ultimate specificity, a multi-faceted approach combining immunoassays with mass spectrometry will yield the most comprehensive and trustworthy results, upholding the highest standards of scientific integrity.

References

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• Sunlong Biotech. Human Oxidized Phospholipid (OxPL) ELISA Kit. [Link]

• Leibundgut, G., et al. (2011). Determinants of binding of oxidized phospholipids on apolipoprotein (a) and lipoprotein (a). Journal of Lipid Research. [Link]

• Bochkov, V. N., et al. (2021). Oxidized phospholipids are biomarkers, drug targets, and drug leads. Frontiers in Pharmacology. [Link]

• Day, J. R., & Davidson, M. W. (2023). Using Antibodies in Microscopy: A Guide to Immunohistochemistry. Part 2: IHC Staining Protocols. Current Protocols. [Link]

• mAb3D Atlas. Protocol References. [Link]

• Vitaceae. 1-Palmitoyl-2-linoleoyl-sn-glycero-3-PC. [Link]

• Boster Bio. IHC Protocol | Step-by-Step Immunohistochemistry Guide. [Link]

• Tselepis, A. D., et al. (2017). Oxidised phospholipids as biomarkers in human disease. Swiss Medical Weekly. [Link]

• Kamiya Biomedical Company. Human Oxidized LDL ELISA Kit (OxPL-LDL Quantitation), General. [Link]

• Jones, J., et al. (2011). The detection of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanol in human dried blood spots. Analytical Methods. [Link]

• Chen, C. Y., et al. (2023). Determination of oxidized 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine products in human very low-density lipoproteins by nonaqueous low-flow capillary electrophoresis-mass spectrometry. Journal of Chromatography A. [Link]

• Schoenenberger, A. W., et al. (2016). An Immune Assay to Quantify the Neutralization of Oxidation-Specific Epitopes by Human Blood Plasma. Journal of Clinical Medicine. [Link]

• Folcik, V. A., et al. (1995). Lipoxygenase contributes to the oxidation of lipids in human atherosclerotic plaques. The Journal of Clinical Investigation. [Link]

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Application Notes and Protocols for In Vivo Administration of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC in Mouse Models

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Abstract

This document provides a comprehensive guide for the in vivo administration of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (HpODE-PC) in mouse models. Oxidized phospholipids (OxPLs) like HpODE-PC are increasingly recognized as critical mediators in a variety of physiological and pathological processes, including inflammation, oxidative stress, and atherosclerosis.[1][2] These protocols are designed for researchers in academia and the pharmaceutical industry, offering detailed methodologies, scientific rationale, and best practices for preclinical studies. We will cover preparation, administration routes, dose considerations, and downstream analysis, with a focus on scientific integrity and reproducibility.

Introduction: The Significance of HpODE-PC in Preclinical Research

1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (HpODE-PC) is a specific oxidized phospholipid containing a palmitic acid at the sn-1 position and the hydroperoxide of linoleic acid, 13(S)-HpODE, at the sn-2 position.[3][4] The formation of OxPLs can occur through both enzymatic and non-enzymatic pathways, and their accumulation is associated with a range of inflammatory conditions.[1][5] In vivo studies using mouse models are crucial for elucidating the precise roles of specific OxPLs like HpODE-PC in disease pathogenesis and for evaluating potential therapeutic interventions.

The biological effects of OxPLs are highly dependent on their specific chemical structure, concentration, and the biological context.[6] Therefore, well-controlled in vivo administration studies are essential. This guide will provide the necessary protocols to conduct such studies with rigor and precision.

Pre-Administration Considerations: Preparation and Formulation of HpODE-PC

The stability and solubility of oxidized phospholipids are critical for successful in vivo administration. HpODE-PC, being a lipid hydroperoxide, is susceptible to degradation and requires careful handling.

Reagent Handling and Storage

• Storage: HpODE-PC should be stored at -20°C or lower in a solution of an organic solvent like ethanol to minimize degradation.[3]

• Handling: Minimize exposure to light and air to prevent auto-oxidation. Prepare fresh dilutions for each experiment and use them promptly.

Formulation for In Vivo Administration

The choice of vehicle is critical for ensuring the solubility and bioavailability of HpODE-PC. Given its amphipathic nature, a simple aqueous solution is not ideal.

Recommended Vehicle: A solution of 10% ethanol in sterile phosphate-buffered saline (PBS), pH 7.4.

Protocol for Formulation:

• Start with a stock solution of HpODE-PC in ethanol (e.g., 10 mg/mL).[3]

• On the day of the experiment, calculate the required volume of the stock solution based on the desired final concentration and the total injection volume.

• In a sterile microcentrifuge tube, add the calculated volume of the HpODE-PC stock solution.

• Slowly add the required volume of sterile PBS while gently vortexing to ensure proper mixing and prevent precipitation. The final ethanol concentration should not exceed 10% to avoid toxicity in the animals.

• Visually inspect the solution for any precipitation. If precipitation occurs, the concentration may be too high, and further dilution will be necessary.

Causality: Ethanol acts as a co-solvent to maintain the solubility of the lipid in the aqueous PBS. The slow addition of PBS to the ethanol solution prevents the lipid from crashing out of the solution.

In Vivo Administration Protocols

The choice of administration route depends on the research question, including the desired pharmacokinetic profile and target organ. Here, we detail three common administration routes.

Intraperitoneal (i.p.) Injection

This is a common route for systemic administration, allowing for relatively rapid absorption into the bloodstream.

Protocol:

• Animal Restraint: Properly restrain the mouse to expose the abdomen.

• Injection Site: Identify the lower right or left quadrant of the abdomen, avoiding the midline to prevent puncture of the bladder or cecum.

• Injection: Using a 25-27 gauge needle, penetrate the skin and abdominal wall at a 45-degree angle.

• Aspiration: Gently pull back on the plunger to ensure no fluid (blood or urine) is aspirated.

• Injection: Slowly inject the formulated HpODE-PC solution. The typical injection volume for a mouse is 100-200 µL.

• Withdrawal: Withdraw the needle and monitor the animal for any immediate adverse reactions.

Intravenous (i.v.) Injection

This route provides immediate and 100% bioavailability, making it suitable for studies requiring precise plasma concentrations.

Protocol:

• Animal Warming: Warm the mouse under a heat lamp to dilate the tail veins.

• Animal Restraint: Place the mouse in a suitable restraint device.

• Vein Identification: Identify one of the lateral tail veins.

• Injection: Using a 27-30 gauge needle, carefully insert the needle into the vein.

• Confirmation: A successful injection is often indicated by the lack of resistance and the clearing of the vein as the solution is injected.

• Injection: Slowly inject the formulated HpODE-PC solution. The typical injection volume is 50-100 µL.

• Withdrawal and Pressure: Withdraw the needle and apply gentle pressure to the injection site to prevent bleeding.

Oral Gavage (p.o.)

This route is used to simulate dietary intake of oxidized lipids.

Protocol:

• Animal Restraint: Firmly grasp the mouse by the scruff of the neck to straighten the esophagus.

• Gavage Needle: Use a flexible, ball-tipped gavage needle appropriate for the size of the mouse.

• Insertion: Gently insert the gavage needle into the mouth and advance it along the roof of the mouth until it reaches the esophagus.

• Administration: Slowly administer the formulated HpODE-PC solution. The typical volume is 100-200 µL.

• Withdrawal: Gently remove the gavage needle.

• Monitoring: Monitor the animal for any signs of respiratory distress.

Dosing Considerations

The optimal dose of HpODE-PC will depend on the specific research question and the animal model. Based on studies with similar oxidized phospholipids, a starting dose range of 0.1 to 10 mg/kg can be considered.[7] A dose-response study is highly recommended to determine the optimal dose for the desired biological effect. For chronic studies, dietary supplementation has been used, for example at a dose of 4 mg/kg/day.[8]

Table 1: Recommended Starting Doses and Volumes

Administration Route	Starting Dose Range (mg/kg)	Typical Injection Volume (µL)
Intraperitoneal (i.p.)	1 - 10	100 - 200
Intravenous (i.v.)	0.1 - 5	50 - 100
Oral Gavage (p.o.)	5 - 20	100 - 200

Experimental Workflow and Downstream Analysis

A well-designed experimental workflow is crucial for obtaining meaningful data.

Caption: Experimental workflow for in vivo HpODE-PC studies.

Animal Models

The choice of mouse model is critical and should be relevant to the disease being studied. Models of inflammation, oxidative stress, and atherosclerosis are commonly used.[9][10][11][12]

Sample Collection and Processing

• Blood: Blood can be collected via cardiac puncture or tail vein bleeding into tubes containing an anticoagulant (e.g., EDTA). Plasma should be separated by centrifugation and stored at -80°C.

• Tissues: Tissues of interest (e.g., liver, lung, spleen) should be harvested, snap-frozen in liquid nitrogen, and stored at -80°C until analysis.

Analytical Methods

4.3.1. Quantification of HpODE-PC and its Metabolites

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific quantification of oxidized phospholipids in biological samples.[6][13][14][15][16][17][18]

Protocol for Lipid Extraction:

• Homogenize frozen tissue samples in a suitable solvent system (e.g., chloroform:methanol, 2:1 v/v).

• Add an internal standard (e.g., a deuterated analog of HpODE-PC) to correct for extraction efficiency.

• Perform a liquid-liquid extraction to separate the lipid phase.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the extract in a solvent compatible with the LC-MS/MS system.

4.3.2. Biomarker Analysis

To assess the biological effects of HpODE-PC, a variety of biomarkers can be measured.

• Inflammatory Cytokines: Measure levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in plasma or tissue homogenates using ELISA or multiplex assays.[19]

• Gene Expression: Analyze the expression of genes involved in inflammation and oxidative stress pathways (e.g., NF-κB, Nrf2) using qRT-PCR or RNA sequencing.[20][21]

• Oxidative Stress Markers: Measure markers of oxidative stress such as malondialdehyde (MDA) or 8-isoprostane in plasma or tissues.[22][23][24][25]

Signaling Pathways of HpODE-PC

HpODE-PC can activate several signaling pathways, leading to a pro-inflammatory response. Understanding these pathways is key to interpreting experimental results.

Caption: Signaling pathways activated by HpODE-PC.

HpODE-PC has been shown to signal through Toll-like receptor 2 (TLR2), leading to the activation of downstream signaling cascades including the MAPK (JNK and p38) and NF-κB pathways.[26] This results in the upregulation of pro-inflammatory genes. Additionally, 13-HpODE, the oxidized fatty acid component of HpODE-PC, can modulate peroxisome proliferator-activated receptor (PPAR) signaling, which is involved in lipid metabolism and inflammation.[20][21][27]

Trustworthiness and Self-Validation

To ensure the validity of your results, incorporate the following controls into your experimental design:

• Vehicle Control: Administer the vehicle solution (e.g., 10% ethanol in PBS) to a control group of mice to account for any effects of the vehicle itself.

• Unoxidized Phospholipid Control: Administer the unoxidized counterpart, 1-palmitoyl-2-linoleoyl-sn-glycero-3-phosphocholine (PLPC), to a separate control group to demonstrate that the observed effects are specific to the oxidized form.

• Positive Control: In inflammation studies, a known pro-inflammatory agent like lipopolysaccharide (LPS) can be used as a positive control.

• Analytical Validation: Confirm the identity and purity of the administered HpODE-PC using LC-MS/MS.

Conclusion

The protocols and guidelines presented here provide a robust framework for the in vivo administration of HpODE-PC in mouse models. By carefully considering the formulation, administration route, and downstream analysis, researchers can obtain reliable and reproducible data to advance our understanding of the role of oxidized phospholipids in health and disease.

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Analytical Techniques for the Identification of Oxidized Phospholipids: A Guide for Researchers

Introduction: The Challenge and Significance of Oxidized Phospholipid Analysis

Oxidized phospholipids (OxPLs) are generated when unsaturated phospholipids undergo oxidation by enzymatic or non-enzymatic mechanisms, such as exposure to reactive oxygen species (ROS).[1] This process creates a vast and complex array of molecules with diverse biological activities.[1][2] Once considered mere markers of oxidative stress, OxPLs are now recognized as potent signaling molecules involved in a multitude of physiological and pathological processes, including inflammation, apoptosis, and the progression of diseases like atherosclerosis.[3][4]

The inherent complexity and low abundance of OxPLs in biological systems present significant analytical challenges.[1][5] Their structural diversity, including isomers and isobaric species, necessitates highly sensitive and specific analytical techniques for accurate identification and quantification.[4][6] This guide provides a comprehensive overview of the state-of-the-art analytical workflows for OxPL analysis, with a focus on mass spectrometry-based approaches, offering practical insights and detailed protocols for researchers in the field.

Critical First Step: Sample Preparation and Extraction

Core Principles of OxPL Sample Preparation:

• Minimizing Artificial Oxidation: The addition of antioxidants, such as butylated hydroxytoluene (BHT), to extraction solvents is a crucial step to quench free radical reactions and preserve the in vivo oxidative state of the sample.[1]

• Efficient Lipid Extraction: The Folch and Bligh-Dyer methods, utilizing chloroform/methanol mixtures, are classic and effective techniques for total lipid extraction.[7] An alternative, the methyl-tert-butyl ether (MTBE) method, offers a safer and equally efficient extraction, particularly for high-throughput applications.[1]

• Solid-Phase Extraction (SPE): For samples with low OxPL concentrations, SPE can be employed to enrich for OxPLs and remove interfering non-oxidized lipids and other contaminants.[1][7] C18 and silica-based cartridges are commonly used for this purpose.

Protocol: Lipid Extraction from Biological Fluids (e.g., Plasma)

• Reagent Preparation:

  • Methanol (HPLC grade) with 0.01% BHT.

  • Chloroform (HPLC grade).

  • 0.9% NaCl solution (aqueous).

• Sample Collection: Collect blood in EDTA-containing tubes and centrifuge to obtain plasma. Store plasma at -80°C until extraction.

• Extraction Procedure:

  • To 100 µL of plasma, add 400 µL of ice-cold methanol with BHT.

  • Vortex for 1 minute to precipitate proteins.

  • Add 200 µL of chloroform, vortex for 1 minute.

  • Add 200 µL of 0.9% NaCl, vortex for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes at 4°C to separate the phases.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen gas.

  • Reconstitute the dried extract in a suitable solvent (e.g., methanol/chloroform 1:1, v/v) for analysis.

The Workhorse of OxPL Analysis: Liquid Chromatography-Mass Spectrometry (LC-MS)

Liquid chromatography coupled with mass spectrometry (LC-MS) stands as the cornerstone for the comprehensive analysis of OxPLs.[4][8] This powerful combination allows for the separation of complex lipid mixtures followed by their sensitive and specific detection and structural elucidation.

Chromatographic Separation Strategies

The choice of chromatographic mode is critical for resolving the isomeric and isobaric complexity of OxPLs.

• Reverse-Phase Liquid Chromatography (RPLC): RPLC separates lipids based on their hydrophobicity, which is primarily determined by the length and degree of unsaturation of their fatty acyl chains.[7][8] This is the most common approach for separating OxPLs from their more abundant, non-oxidized counterparts.

• Normal-Phase Liquid Chromatography (NPLC): NPLC separates lipids based on the polarity of their head groups.[5][9]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is a variation of normal-phase chromatography that is particularly effective for separating lipid classes based on their polar head groups.[9]

• Two-Dimensional Liquid Chromatography (2D-LC): For highly complex samples, 2D-LC provides enhanced separation by combining two different chromatographic modes, such as size-exclusion chromatography followed by normal-phase chromatography.[10]

Mass Spectrometry for OxPL Identification

Soft ionization techniques, such as electrospray ionization (ESI) and matrix-assisted laser desorption/ionization (MALDI), are essential for analyzing intact OxPLs without causing in-source fragmentation.[3]

Key Mass Spectrometry Techniques:

• Tandem Mass Spectrometry (MS/MS): MS/MS is indispensable for structural characterization.[3] By isolating a precursor ion and subjecting it to collision-induced dissociation (CID), characteristic fragment ions are generated that provide information about the head group, fatty acyl chains, and the location of oxidative modifications.[3]

• High-Resolution Mass Spectrometry (HRMS): Instruments like Orbitrap and time-of-flight (TOF) mass spectrometers provide high mass accuracy, enabling the determination of elemental compositions and confident identification of OxPLs.[4]

• Targeted vs. Untargeted Approaches:

  • Untargeted (Global) Lipidomics: Aims to detect and identify all possible OxPLs in a sample. This approach is often performed using high-resolution instruments like Q-TOF or Orbitrap mass spectrometers.[11]

  • Targeted Lipidomics: Focuses on the quantification of a predefined list of OxPLs. Multiple reaction monitoring (MRM) on a triple quadrupole mass spectrometer is the gold standard for targeted analysis due to its high sensitivity and specificity.[1][11]

Data Presentation: Comparison of Mass Spectrometry Platforms

Mass Spectrometry Platform	Primary Application for OxPLs	Strengths	Limitations
Triple Quadrupole (QqQ)	Targeted quantification (MRM)	High sensitivity, high specificity, wide dynamic range	Limited to pre-selected analytes
Quadrupole Time-of-Flight (Q-TOF)	Untargeted profiling, structural confirmation	High resolution, high mass accuracy, MS/MS capabilities	Lower sensitivity than QqQ for targeted analysis
Orbitrap	Untargeted profiling, high-resolution analysis	Very high resolution, excellent mass accuracy	Slower scan speed compared to TOF

Experimental Workflow: LC-MS/MS for OxPL Identification

Caption: A typical workflow for the identification and quantification of oxidized phospholipids using LC-MS/MS.

Protocol: Targeted LC-MS/MS Analysis of Oxidized Phosphatidylcholines (OxPCs)

• LC System:

  • Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

  • Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

  • Mobile Phase B: Acetonitrile/Isopropanol (50:50, v/v) with 0.1% formic acid and 10 mM ammonium formate.

  • Gradient: A linear gradient from 60% B to 100% B over 20 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 40°C.

• MS System (Triple Quadrupole):

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Scan Type: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor for the precursor ion of the specific OxPC and its characteristic product ion (e.g., m/z 184.1 for the phosphocholine headgroup).[4]

• Data Analysis:

  • Integrate the peak areas of the MRM transitions for each OxPC.

  • Quantify the concentration using a calibration curve generated from authentic standards.

Complementary and Emerging Techniques

While LC-MS is the dominant technique, other methods provide valuable, often orthogonal, information for OxPL analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the de novo structural elucidation of novel OxPLs and for characterizing the overall oxidative state of a lipid mixture.[12][13]

• ¹H NMR: Can be used to monitor the disappearance of signals from polyunsaturated fatty acids and the appearance of new signals from oxidation products.[12][13]

• ³¹P NMR: Provides information about the different phospholipid head groups present in a sample.[12][14]

• Solid-State NMR (ssNMR): Can be used to study the effects of OxPLs on the structure and dynamics of lipid membranes.[15]

Immunological Assays

Antibody-based methods, such as enzyme-linked immunosorbent assays (ELISAs), offer a high-throughput and sensitive means of detecting total OxPL levels.[1]

• Monoclonal Antibodies: Antibodies like E06, which recognizes the phosphocholine headgroup of oxidized phosphatidylcholine, are widely used to measure OxPLs in clinical samples.[1][16][17]

• Limitations: A significant drawback of immunological assays is their lack of molecular specificity; they typically recognize a broad range of oxidized species and do not provide detailed structural information.[1]

Future Directions and Concluding Remarks

The field of oxidative lipidomics is rapidly evolving, driven by advancements in analytical instrumentation and computational tools.[4] The development of more comprehensive OxPL spectral libraries will be crucial for improving the accuracy and throughput of identification.[11] Furthermore, the application of ion mobility mass spectrometry holds promise for separating isomeric OxPLs that are challenging to resolve by chromatography alone.

The continued development and application of these sophisticated analytical techniques will undoubtedly deepen our understanding of the roles of oxidized phospholipids in health and disease, paving the way for the discovery of new biomarkers and therapeutic targets.

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Technical Notes & Optimization

preventing degradation of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC during storage

Introduction: Understanding the Challenge

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (P-HpODE-PC) is a specific oxidized phospholipid (OxPL) of immense interest in cellular signaling and immunology research.[1] Its bioactivity is largely conferred by the hydroperoxide (-OOH) group on the C13 position of the linoleic acid-derived sn-2 chain. However, this same functional group makes the molecule inherently unstable and susceptible to degradation.[2] Oxidized phospholipids are known to accumulate at sites of chronic inflammation and can act as endogenous danger-associated molecular patterns (DAMPs).[3]

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of troubleshooting steps and best practices to ensure the integrity and stability of P-HpODE-PC during storage and handling, thereby guaranteeing reproducible experimental outcomes.

Core Principles of Storage: The Three Adversaries of P-HpODE-PC

The hydroperoxide moiety is highly reactive. Its stability is primarily threatened by three factors:

• Oxygen: Atmospheric oxygen can participate in free-radical chain reactions, leading to further oxidation and fragmentation of the lipid.[4][5]

• Light: Photons, particularly in the UV spectrum, can provide the activation energy needed to initiate radical-mediated degradation.

• Heat: Elevated temperatures accelerate the rate of all chemical reactions, including the decomposition of the hydroperoxide group.

Controlling these three factors is the cornerstone of preserving the integrity of your P-HpODE-PC samples.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses the most common issues encountered when working with P-HpODE-PC.

Q1: What are the optimal storage conditions for P-HpODE-PC upon arrival?

Answer: Upon receiving your shipment, which is typically packed on wet or dry ice, the vial should be immediately transferred to a freezer set at -20°C or, preferably, -80°C for long-term storage .[6][7] The product is usually supplied as a solution in a deoxygenated solvent like ethanol.[6][8] Do not store it in a frost-free freezer, as the temperature cycling designed to reduce ice buildup can repeatedly warm the sample, accelerating degradation.

Parameter	Recommendation	Rationale
Temperature	-80°C (preferred) or -20°C	Minimizes molecular motion and slows chemical degradation rates significantly.
Atmosphere	Original sealed vial under inert gas	The manufacturer packages the lipid under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.
Light	Amber vial stored in the dark	Prevents light-induced free radical formation.

Q2: The product is supplied in ethanol. Can I use a different solvent for my experiments?

Answer: Yes, but solvent choice is critical. P-HpODE-PC is soluble in ethanol at concentrations up to 10 mg/mL.[6] For cell culture or other aqueous systems, you will need to prepare a stock solution that can be diluted into your aqueous buffer.

Troubleshooting Solvent Issues:

• Problem: My compound precipitated when I diluted it into my aqueous buffer.

  • Cause: Oxidized phospholipids have limited solubility in aqueous media. Direct dilution of a high-concentration ethanol stock can cause the lipid to crash out of solution.

  • Solution: Consider using a carrier solvent like DMSO for your highest concentration stock before further dilution, but always check for solvent compatibility with your experimental system. Alternatively, prepare lipid vesicles (liposomes) or use a carrier protein like BSA to improve aqueous solubility.

Q3: I need to use the compound for multiple experiments over several weeks. What is the best practice to avoid degrading the main stock?

Answer: This is a crucial point. Repeatedly opening and using the main vial is a common source of degradation due to exposure to air and temperature fluctuations.

The single most effective strategy is to create single-use aliquots.

Upon first use, warm the vial to room temperature, briefly centrifuge it to ensure all liquid is at the bottom, and then, under a gentle stream of inert gas (like argon), dispense the solution into smaller, single-use amber glass vials. Seal these vials tightly and store them at -80°C. This practice minimizes the exposure of the bulk material to oxygen and prevents repeated freeze-thaw cycles.

Q4: My experimental results are inconsistent. How can I verify the integrity of my P-HpODE-PC?

Answer: If you suspect degradation, you must analytically confirm the compound's purity. The primary degradation pathway for a hydroperoxide is its reduction to the corresponding alcohol (hydroxyl) derivative.[2]

• Primary Degradation Product: 1-Palmitoyl-2-13(S)-HODE-sn-glycero-3-PC (P-HODE-PC).

• Method of Detection: Liquid Chromatography-Mass Spectrometry (LC-MS) is the method of choice for analyzing oxidized phospholipids.[1][9][10] You can distinguish between the parent compound (P-HpODE-PC) and its reduced form (P-HODE-PC) by their mass.

  • P-HpODE-PC (C₄₂H₈₀NO₁₀P): Formula Weight 790.1 [6]

  • P-HODE-PC (C₄₂H₈₀NO₉P): Formula Weight 774.1 [11] A significant peak at m/z corresponding to 774.1 would indicate substantial degradation.

Q5: What are the common degradation products and how might they affect my experiments?

Answer: The hydroperoxide group is the reactive center. Its degradation can lead to several products, fundamentally altering the molecule's biological activity.

• Reduction: The most common pathway is the two-electron reduction of the hydroperoxide (-OOH) to a hydroxyl group (-OH), forming P-HODE-PC.[2] This is a less reactive species and may have different or attenuated biological effects. For example, P-HODE-PC is used as a product to measure the activity of glutathione peroxidase 4 (GPX4), which specifically reduces phospholipid hydroperoxides.[11]

• Fragmentation: More severe oxidative stress can lead to the cleavage of the sn-2 fatty acid chain, producing truncated phospholipids and reactive aldehydes.[12][13] These fragmentation products are often highly pro-inflammatory and can lead to confounding experimental results.[3]

Visualizing the Primary Degradation Pathway

The following diagram illustrates the primary and most common degradation event: the reduction of the hydroperoxide to a hydroxyl group.

Caption: Primary degradation pathway of P-HpODE-PC to P-HODE-PC.

Protocols for Ensuring Stability and Quality Control

Protocol 1: Standard Operating Procedure for Aliquoting and Storage

This protocol should be performed immediately upon receiving a new vial of P-HpODE-PC.

• Preparation:

  • Prepare the required number of amber glass vials with PTFE-lined screw caps.

  • Set up a workspace with a gentle stream of an inert gas (e.g., argon or nitrogen) directed into the working area.

  • Allow the stock vial of P-HpODE-PC to equilibrate to room temperature for at least 30 minutes to prevent condensation.

• Aliquoting:

  • Briefly vortex the stock vial and centrifuge it to collect the entire solution at the bottom.

  • Carefully open the vial under the inert gas stream.

  • Using a gas-tight syringe, withdraw the desired volume for each aliquot (e.g., 10-20 µL).

  • Dispense each aliquot into a pre-labeled amber vial.

  • Flush the headspace of each new aliquot vial with inert gas for 5-10 seconds before sealing it tightly.

• Storage:

  • Immediately place the newly created aliquots and the remaining stock vial into a labeled box.

  • Store the box in a -80°C freezer.

  • For each experiment, retrieve only one aliquot, use it completely, and discard any remainder. Never return unused solution to the original aliquot vial or the main stock.

Protocol 2: Workflow for Quality Control Analysis by LC-MS

This workflow provides a basic method to check for the presence of the primary degradation product, P-HODE-PC. Numerous specific LC-MS methods have been developed for oxidized phospholipids.[10][14][15]

• Sample Preparation:

  • Thaw one aliquot of P-HpODE-PC.

  • Dilute 1 µL of the stock into 999 µL of LC-MS grade ethanol or methanol to create a working solution (concentration will depend on the initial stock).

• LC Separation (Example Conditions):

  • Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50 v/v) with 0.1% formic acid.

  • Gradient: Run a gradient from ~60% B to 100% B over 10-15 minutes. P-HODE-PC is slightly more polar and may elute slightly earlier than P-HpODE-PC.

• MS Detection (Positive Ion Mode):

  • Scan Mode: Perform a full scan from m/z 700-850 to detect the parent ions.

  • Targeted Analysis: Use selected ion monitoring (SIM) or multiple reaction monitoring (MRM) for higher sensitivity.[9]

    • Target Ion 1 (Parent): [M+H]⁺ for P-HpODE-PC ≈ 791.1 m/z

    • Target Ion 2 (Degradation): [M+H]⁺ for P-HODE-PC ≈ 775.1 m/z

• Data Interpretation:

  • Integrate the peak areas for both target ions.

  • Calculate the relative percentage of the degradation product. A significant peak for P-HODE-PC indicates that the stock has been compromised and should not be used for experiments where the hydroperoxide is the intended active species.

References

• Spickett, C. M. (2013). Mass spectrometry analysis of oxidized phosphatidylcholine and phosphatidylethanolamine. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(10), 1551-1566. [Link]

• Okuno, T., et al. (2009). Analysis of oxidized phosphatidylcholines as markers for oxidative stress, using multiple reaction monitoring with theoretically expanded data sets with reversed-phase liquid chromatography/tandem mass spectrometry. Journal of Chromatography B, 877(13), 1366-1374. [Link]

• Zellmer, S., et al. (2015). Determination of Oxidized Phosphatidylcholines by Hydrophilic Interaction Liquid Chromatography Coupled to Fourier Transform Mass Spectrometry. Molecules, 20(4), 6560-6576. [Link]

• Zellmer, S., et al. (2015). Determination of Oxidized Phosphatidylcholines by Hydrophilic Interaction Liquid Chromatography Coupled to Fourier Transform Mass Spectrometry. Ouc.User.Au.Dk. [Link]

• Zellmer, S., et al. (2015). Determination of Oxidized Phosphatidylcholines by Hydrophilic Interaction Liquid Chromatography Coupled to Fourier Transform Mass Spectrometry. ResearchGate. [Link]

• Pamplona, R. (2022). Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives. Molecules, 27(7), 2139. [Link]

• Biocompare. (n.d.). 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC from Cayman Chemical. Retrieved January 3, 2026, from [Link]

• Wikipedia. (2023). Lipid peroxidation. [Link]

• Higuchi, M. A., & Nagy, L. E. (2013). Lipid peroxidation derived reactive aldehydes in alcoholic liver disease. World Journal of Hepatology, 5(9), 493-500. [Link]

• Weismann, D., & Hartvigsen, K. (2013). The effect of oxidized phospholipids on phenotypic polarization and function of macrophages. Frontiers in Pharmacology, 4, 150. [Link]

• Speisky, H., et al. (1995). Lipid hydroperoxide induced mitochondrial dysfunction following acute ethanol intoxication in rats. The critical role for mitochondrial reduced glutathione. Biochemical Pharmacology, 49(11), 1591-1598. [Link]

• Meagher, E. A., et al. (1999). Alcohol-induced generation of lipid peroxidation products in humans. Journal of Clinical Investigation, 104(6), 805-813. [Link]

• Reddy, V. Y., et al. (2021). Oxidized Phospholipids in Healthy and Diseased Lung Endothelium. International Journal of Molecular Sciences, 22(19), 10798. [Link]

• Bochkov, V. N., et al. (2010). Generation and Biological Activities of Oxidized Phospholipids. Antioxidants & Redox Signaling, 12(8), 1009-1059. [Link]

• Wikipedia. (2023). Hydrogen peroxide. [Link]

• Subbanagounder, G., et al. (2008). Oxidized Phospholipids: Biomarker for Cardiovascular Diseases. Recent Patents on Cardiovascular Drug Discovery, 3(3), 158-163. [Link]

• Cheresh, P., et al. (2022). Aging-Related Accumulation of Truncated Oxidized Phospholipids Augments Infectious Lung Injury and Endothelial Dysfunction via Cluster of Differentiation 36-Dependent Mechanism. International Journal of Molecular Sciences, 23(23), 15219. [Link]

• Miyazawa, T. (2021). Lipid hydroperoxides in nutrition, health, and diseases. Journal of Oleo Science, 70(4), 437-449. [Link]

• Gardner, H. W. (1979). Lipid hydroperoxide reactivity with proteins and amino acids: a review. Journal of Agricultural and Food Chemistry, 27(2), 220-229. [Link]

• Zevallos, M. A., et al. (1982). Thermal and 13C-NMR study of the dynamic structure of 1-palmitoyl-2-oleyl-sn-glycero-3-phosphocholine and 1-oleyl-2-palmitoyl-sn-glycero-3-phosphocholine in aqueous dispersions. Biochimica et Biophysica Acta (BBA) - Biomembranes, 687(2), 231-237. [Link]

• Faizo, N., et al. (2021). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. International Journal of Molecular Sciences, 22(4), 1629. [Link]

Sources

• 1. Mass spectrometry analysis of oxidized phosphatidylcholine and phosphatidylethanolamine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. The effect of oxidized phospholipids on phenotypic polarization and function of macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 5. Lipid peroxidation derived reactive aldehydes in alcoholic liver disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. caymanchem.com [caymanchem.com]
• 8. biocompare.com [biocompare.com]
• 9. Analysis of oxidized phosphatidylcholines as markers for oxidative stress, using multiple reaction monitoring with theoretically expanded data sets with reversed-phase liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. caymanchem.com [caymanchem.com]
• 12. mdpi.com [mdpi.com]
• 13. Oxidized Phospholipids: Biomarker for Cardiovascular Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Determination of Oxidized Phosphatidylcholines by Hydrophilic Interaction Liquid Chromatography Coupled to Fourier Tran… [ouci.dntb.gov.ua]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Navigating Artifacts in Oxidized Phospholipid Mass Spectrometry

This resource provides in-depth, experience-driven guidance to help you recognize, understand, and mitigate these analytical challenges.

Part 1: Frequently Asked Questions (FAQs) - Understanding the "Why"

This section addresses the fundamental questions surrounding artifact formation in OxPL mass spectrometry.

Q1: What are the most common types of artifacts I might encounter when analyzing oxidized phospholipids by mass spectrometry?

You are most likely to encounter three main classes of artifacts:

• In-source Fragments: These are ions generated by the fragmentation of your analyte within the ion source of the mass spectrometer, even with "soft" ionization techniques like Electrospray Ionization (ESI) and Matrix-Assisted Laser Desorption/Ionization (MALDI).[4][5] These fragments can be mistaken for endogenous lipid species.

• Adducts: These are ions formed by the association of your analyte with other ions present in the sample or mobile phase, such as alkali metals (Na+, K+) or solvent molecules.[6][7][8] Adduct formation can complicate spectral interpretation by creating multiple peaks for a single analyte and altering fragmentation patterns.[9]

• Sample Preparation-Induced Artifacts: These artifacts are generated during sample handling, extraction, and storage. A primary concern is unintentional oxidation (autoxidation) of polyunsaturated fatty acid chains in phospholipids if samples are not handled under appropriate antioxidant conditions.[10][11]

Q2: I'm seeing a peak that looks like phosphatidic acid (PA), but I don't expect it in my sample. Could this be an artifact?

Yes, this is a classic example of an in-source fragmentation artifact. Phosphatidylserine (PS) species are known to undergo neutral loss of the serine headgroup (-87 Da) in the ion source, generating a deprotonated ion that is isobaric with a phosphatidic acid (PA) species.[4][12] This can lead to an overestimation of PA or its false identification.[4]

Q3: My phosphatidylcholine (PC) species are showing multiple peaks with mass differences of +22 and +38 Da. What are these?

These are common metal adducts. The peak at M+22 Da corresponds to the sodium adduct [M+Na]+, and the peak at M+38 Da corresponds to the potassium adduct [M+K]+.[8] These adducts are frequently observed in ESI-MS, especially in positive ion mode.[10] While they can sometimes be analytically useful, they can also suppress the signal of the desired protonated molecule [M+H]+ and complicate quantification.[8]

Q4: Can the choice of ionization mode (positive vs. negative) influence the types of artifacts I see?

Absolutely. The ionization mode significantly impacts which artifacts are most prominent.

• Positive Ion Mode: Prone to the formation of protonated molecules [M+H]+, as well as sodium [M+Na]+ and potassium [M+K]+ adducts.[8][10] In-source fragmentation can still occur, for example, the neutral loss of the phosphocholine headgroup from PCs.

• Negative Ion Mode: Favors the formation of deprotonated molecules [M-H]-. This mode is particularly susceptible to in-source fragmentation leading to neutral loss of headgroups, such as the loss of serine from PS to form a PA-like artifact.[4][12] You may also observe adducts with anions from your mobile phase, such as formate [M+HCOO]- or acetate [M+CH3COO]-.[9][13]

Q5: How can I be sure that the oxidized phospholipids I'm detecting are real and not generated during my sample preparation?

This is a critical consideration. To minimize sample preparation-induced artifacts, you should:

• Work quickly and on ice to minimize enzymatic activity.

• Use antioxidants , such as butylated hydroxytoluene (BHT), during lipid extraction to prevent autoxidation.[13]

• Store samples appropriately , typically under an inert gas (like argon or nitrogen) at -80°C.

• Perform control experiments , such as processing a sample with and without the addition of antioxidants, to assess the extent of artifactual oxidation.

Part 2: Troubleshooting Guide - A "How-To" for Problem Solving

This section provides actionable steps to identify and resolve specific issues encountered during your experiments.

Issue 1: Suspected In-Source Fragmentation

Symptom: You observe unexpected lipid species that could be fragments of more abundant lipids (e.g., seeing PA when analyzing PS).

Troubleshooting Steps:

• Vary Ion Source Parameters: Gently decrease the ion source temperature and spray voltage. Harsher source conditions can increase in-source fragmentation.[12]

• Analyze a Standard: Inject a pure standard of the suspected parent lipid (e.g., a PS standard) and check for the presence of the fragment ion (the PA-like artifact). This will confirm the fragmentation pathway in your system.[4]

• Utilize Tandem Mass Spectrometry (MS/MS):

  • Product Ion Scans: Select the precursor ion of the suspected parent lipid and acquire a product ion spectrum. The presence of the fragment ion will confirm the fragmentation.

  • Precursor Ion Scans: To specifically detect a class of lipids, you can scan for all precursor ions that produce a characteristic fragment ion. For example, a precursor ion scan for m/z 184.1 in positive mode will detect all phosphatidylcholine species.[9][14]

  • Neutral Loss Scans: This is useful for identifying lipids that lose a specific neutral fragment. For example, a neutral loss scan of 87 Da in negative mode can selectively detect PS species.[9]

Issue 2: Overwhelming or Variable Metal Adduct Formation

Symptom: Your spectra are dominated by sodium and/or potassium adducts, and the ratio of [M+H]+ to [M+Na]+ is inconsistent between runs, making quantification difficult.

Troubleshooting Steps:

• Improve Mobile Phase Purity: Use high-purity, LC-MS grade solvents and additives to minimize the source of alkali metal ions.

• Acidify the Mobile Phase: In positive ion mode, adding a small amount of a weak acid like formic acid (0.1%) to the mobile phase can provide an excess of protons, favoring the formation of the [M+H]+ ion over metal adducts.[8]

• Use Ammonium Adducts: In some cases, adding ammonium acetate to the mobile phase can promote the formation of [M+NH4]+ adducts, which can be more stable and provide a more consistent signal for quantification than protonated or sodiated species.

• Clean Your System: Metal ions can leach from glassware and LC components. Ensure your sample vials, solvent bottles, and LC system are thoroughly cleaned.

Issue 3: Differentiating Isobaric Species (e.g., True Oxidized PL vs. Artifact)

Symptom: You detect a peak at an m/z that could correspond to a biologically relevant oxidized phospholipid or an artifact from another lipid.

Troubleshooting Steps:

• Chromatographic Separation: Utilize liquid chromatography (LC) to separate lipids before they enter the mass spectrometer. Isobaric species with different chemical structures will often have different retention times.[5]

• High-Resolution Mass Spectrometry: Use a high-resolution mass spectrometer (e.g., Orbitrap, Q-TOF) to obtain accurate mass measurements. This can sometimes help distinguish between isobaric species with slightly different elemental compositions.

• Tandem Mass Spectrometry (MS/MS): As described in Issue 1, MS/MS is a powerful tool. Isobaric species will likely have different fragmentation patterns, allowing for their differentiation.[13]

• Chemical Derivatization: In some cases, specific chemical derivatization can be used to target a particular lipid class, altering its mass and confirming its identity, thereby distinguishing it from interfering artifacts.[4]

Part 3: Experimental Protocols & Data Interpretation

Protocol 1: Systematic Evaluation of In-Source Fragmentation of Phosphatidylserine

Objective: To determine the extent of in-source fragmentation of a PS standard into a PA-like artifact on your specific LC-MS system.

Materials:

• PS standard (e.g., 16:0-18:1 PS)

• LC-MS grade solvents (e.g., methanol, water, isopropanol)

• LC-MS system with ESI source

Procedure:

• Prepare a 1 µg/mL solution of the PS standard in your initial mobile phase composition.

• Set up your mass spectrometer to acquire data in negative ion mode.

• Infuse the PS standard solution directly into the mass spectrometer or perform a flow injection analysis.

• Acquire full scan mass spectra at a range of ion source settings:

  • Start with gentle conditions (e.g., low spray voltage, low source temperature).

  • Systematically increase the spray voltage and source temperature in separate experiments, acquiring a spectrum at each new setting.

• Data Analysis:

  • For each spectrum, identify the peak for the deprotonated PS molecule [M-H]- and the peak for the PA-like artifact ([M-H-87]-).

  • Calculate the relative abundance of the artifact as a percentage of the parent ion at each source setting.

  • Plot the percentage of artifact formation against the spray voltage and source temperature. This will define the optimal (gentlest) source conditions to minimize this artifact for your future analyses.

Data Presentation: Common Artifacts in Oxidized Phospholipid Analysis

Artifact Type	Common Precursor	Artifact m/z	Ionization Mode	Mitigation Strategy
In-Source Fragment	Phosphatidylserine (PS)	[M-H-87]- (isobaric with PA)	Negative	Optimize (lower) source temperature and voltage, use LC separation.[4][12]
In-Source Fragment	Phosphatidylcholine (PC)	[M-CH3]- (forms DMPE-like species)	Negative	Chemical derivatization of endogenous PE, LC separation.[4]
Metal Adduct	Any Phospholipid	[M+Na]+, [M+K]+	Positive	Acidify mobile phase, use high-purity solvents, clean system.[8]
Solvent Adduct	Any Phospholipid	[M+HCOO]- or [M+CH3COO]-	Negative	Be aware of mobile phase additives; can sometimes be used for stable signal.[9][13]
Autoxidation Product	PUFA-containing PL	M+16, M+32, etc.	Both	Use antioxidants (e.g., BHT) during sample prep, store samples under inert gas at -80°C.[13]

Part 4: Visualizing Workflows and Mechanisms

Diagram 1: In-Source Fragmentation of Phosphatidylserine

Caption: In-source fragmentation pathway of PS to a PA-like artifact.

Diagram 2: Troubleshooting Workflow for Suspected Artifacts

Caption: A systematic workflow for identifying and troubleshooting artifacts.

References

• Recognition and avoidance of ion source-generated artifacts in lipidomics analysis. (n.d.). National Institutes of Health.
• Metal ion complexes in the structural analysis of phospholipids by electrospray ionization tandem mass spectrometry. (2002). PubMed.
• RECOGNITION AND AVOIDANCE OF ION SOURCE‐GENERATED ARTIFACTS IN LIPIDOMICS ANALYSIS. (2020). ResearchGate.
• Formation and Tandem Mass Spectrometry of Doubly Charged Lipid-Metal Ion Complexes. (2023). American Chemical Society.
• Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology. (n.d.). National Institutes of Health.
• Identification of oxidized phospholipids by electrospray ionization mass spectrometry and LC–MS using a QQLIT instrument. (2011). ScienceDirect.
• Metal ion complexes in the structural analysis of phospholipids by electrospray ionization tandem mass spectrometry. (n.d.). Semantic Scholar.
• Identification of Oxidized Phospholipids by Electrospray Ionization Mass Spectrometry and Lc–Ms Using a Qqlit Instrument. (2025). ResearchGate.
• Distinguishing Artifactual Fatty Acid Dimers from Fatty Acid Esters of Hydroxy Fatty Acids in Untargeted LC-MS Pipelines. (2025). Experts@Minnesota.
• Rapid characterization of lipids by MALDI MS. Part 2: Artifacts, ion suppression, and TLC MALDI imaging. (2025). ResearchGate.
• Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library. (n.d.). National Institutes of Health.
• Generation and Biological Activities of Oxidized Phospholipids. (n.d.). National Center for Biotechnology Information.
• The Key Role of Metal Adducts in the Differentiation of Phosphopeptide from Sulfopeptide Sequences by High-Resolution Mass Spectrometry. (2022). National Institutes of Health.
• Oxidized phospholipids are biomarkers, drug targets, and drug leads. (n.d.). Frontiers.
• Dealing with Metal Adduct Ions in Electrospray: Part 1. (n.d.).
• Lipidomics. (2024). YouTube.
• Mass Spectrometry Troubleshooting and Common Issues. (2023). G-M-I, Inc.
• Mass Spectrometry-Based Methods for Identifying Oxidized Proteins in Disease: Advances and Challenges. (n.d.). National Institutes of Health.
• Evaluation of oxidized phospholipids analysis by LC-MS/MS. (2017). PubMed.
• Mass Spectrometer (MS) Troubleshooting Guide. (n.d.). CGSpace.
• Analysis of Oxidized Phospholipids by MALDI Mass Spectrometry Using 6-Aza-2-thiothymine Together with Matrix Additives and Disposable Target Surfaces. (2025). ResearchGate.
• A Method for Analysis of Oxidized Phospholipids from Biological Samples Using Mass Spectrometry. (n.d.). Springer Nature Experiments.
• Representative demonstration of PA artifacts resulted from in‐source... (n.d.). ResearchGate.
• Oxidized Phospholipids: Emerging Lipid Mediators in Pathophysiology. (n.d.). PubMed.
• The Role of Phospholipid Oxidation Products in Atherosclerosis. (n.d.). National Institutes of Health.
• Microfluidic Generation of Oxidized Phospholipid Gradients in Supported Lipid Bilayers to Examine Scavenger Receptor Interactions. (2025). National Institutes of Health.
• Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library. (n.d.). ResearchGate.

Sources

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• 8. learning.sepscience.com [learning.sepscience.com]
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• 14. researchgate.net [researchgate.net]

Technical Support Center: Improving Sensitivity for 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC Detection

Welcome to the technical support center dedicated to enhancing the detection sensitivity of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (HpODE-PC). As a key bioactive lipid peroxide, HpODE-PC is a critical marker in studies of oxidative stress, inflammation, and various pathologies. However, its inherent instability and low endogenous concentrations present significant analytical challenges.

This guide provides in-depth troubleshooting advice, proven protocols, and expert insights to help you overcome these obstacles. It is designed for researchers, scientists, and drug development professionals utilizing mass spectrometry-based platforms for lipid analysis.

Frequently Asked Questions (FAQs)

Q1: What is 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC and why is it difficult to detect?

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is an oxidized phospholipid where the sn-2 position is occupied by 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HpODE), a hydroperoxide derived from linoleic acid[1]. Its detection is challenging for several reasons:

• Chemical Instability: The hydroperoxide (-OOH) group is thermally labile and prone to degradation into more stable hydroxy (-OH) derivatives or other breakdown products, especially during sample preparation and analysis[2].

• Low Abundance: As a specific oxidation product, it is often present at very low concentrations in biological matrices amidst a vast excess of unoxidized phospholipids.

• Ionization Suppression: The high concentration of other lipids and matrix components can suppress the ionization of HpODE-PC in the mass spectrometer source, reducing signal intensity[3][4].

• Isomeric Complexity: Numerous positional and stereoisomers of oxidized phospholipids can co-exist, making specific detection and chromatography challenging[5].

Q2: What is the primary analytical technique for detecting HpODE-PC?

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific analysis of oxidized phospholipids like HpODE-PC.[5][6] This technique combines the separation power of LC with the specificity and sensitivity of MS/MS, which allows for the isolation of the target analyte from complex mixtures and its confident identification based on its mass-to-charge ratio (m/z) and fragmentation pattern.

Q3: What are the characteristic mass transitions for HpODE-PC in MS/MS analysis?

For phosphatidylcholines (PCs), a common strategy in positive ion mode is to monitor for the characteristic phosphocholine headgroup fragment at m/z 184.1 .[2][7][8] Therefore, the primary Multiple Reaction Monitoring (MRM) transition would be from the precursor ion to this product ion.

• Precursor Ion: The protonated molecule [M+H]⁺ for HpODE-PC (C₄₂H₈₀NO₁₀P) has a monoisotopic mass of approximately 790.56 m/z. Sodium adducts [M+Na]⁺ at ~812.54 m/z are also commonly observed.[9][10]

• Product Ion (Positive Mode): The most intense and specific fragment is typically the phosphocholine headgroup at m/z 184.1 .[8]

• Negative Mode: While less common for PCs, analysis in negative mode using acetate or formate adducts can provide complementary structural information by showing fragmentation of the fatty acyl chains.[6]

Troubleshooting Guide: Enhancing HpODE-PC Signal

This section addresses common issues encountered during the analysis of HpODE-PC, presented in a question-and-answer format.

Problem 1: Low or No Signal Intensity

Q: My analysis shows a very weak signal, or no discernible peak at all, for HpODE-PC. What are the most critical areas to investigate?

A: A complete loss of signal often points to a singular, critical failure in one of three areas: Sample Integrity, Liquid Chromatography, or Mass Spectrometry.[11] The following decision tree and detailed guide will help you systematically identify the root cause.

dot

Caption: Decision tree for troubleshooting low signal intensity.

Detailed Troubleshooting Steps:

1. Sample Integrity and Preparation: Oxidized phospholipids are notoriously unstable.

• Storage and Handling: HpODE-PC is susceptible to degradation. Samples and standards must be stored at -80°C under an inert atmosphere (e.g., argon or nitrogen) and handled quickly on ice.[12][13][14] Avoid repeated freeze-thaw cycles.

• Extraction Efficiency: Use a robust lipid extraction method like a modified Folch or Bligh-Dyer procedure, which uses a chloroform/methanol mixture to efficiently recover a wide range of lipids.[12] Ensure all steps are performed at low temperatures (e.g., on ice) to minimize degradation.[12]

• Antioxidant Use (A Critical Point): The addition of antioxidants like butylated hydroxytoluene (BHT) to extraction solvents is a common practice to prevent ex vivo oxidation.[2] However, be aware that some antioxidants can also reduce the hydroperoxide group of your target analyte, converting HpODE-PC to its corresponding hydroxy-derivative (HODE-PC) and leading to a loss of signal.[12] If you suspect this, try preparing a sample with and without BHT to assess its impact.

• Sample Cleanup: Biological matrices are complex. Use solid-phase extraction (SPE) to remove interfering compounds like salts and highly abundant, unoxidized lipids, which can cause significant ion suppression.[4][12]

2. Liquid Chromatography (LC) System:

• Column Choice: A C18 or C8 reversed-phase column is typically used for separating oxidized phospholipids.[9][10] Ensure the column is not contaminated or clogged, which can cause pressure issues and poor peak shape.[15]

• Mobile Phase: Use high-purity (LC-MS grade) solvents and additives. For positive mode ESI, mobile phases containing ammonium acetate or formate can improve ionization by promoting the formation of [M+H]⁺ or [M+NH₄]⁺ ions.[9][10]

• Gradient Elution: A gradient from a more aqueous to a more organic mobile phase is necessary to elute phospholipids. Oxidized species like HpODE-PC are more polar and will typically elute earlier than their unoxidized counterparts.[2]

• System Check: Ensure there are no leaks and that the pumps are delivering the correct mobile phase composition. An air bubble in the pump can lead to a complete loss of chromatography.[11]

3. Mass Spectrometer (MS) Settings:

• Source Conditions: The hydroperoxide group is heat-sensitive. Optimize the ion source temperature (desolvation temperature) to be as low as possible while still allowing for efficient solvent evaporation. High temperatures can cause in-source degradation of HpODE-PC.

• Ionization Voltage: Ensure the electrospray voltage is stable and optimized for your analyte and flow rate. A visual check of the spray plume (if possible on your instrument) can confirm a stable spray is being generated.[11][16]

• MRM Parameters: Double-check that the precursor and product ion m/z values are correct. Optimize the collision energy (CE) and other lens voltages specifically for HpODE-PC by infusing a standard. Inefficient fragmentation due to non-optimal CE is a common cause of low product ion signal.[3]

Problem 2: High Background Noise / Poor Signal-to-Noise (S/N)

Q: I can see my HpODE-PC peak, but the baseline is noisy, making integration and quantification unreliable. How can I improve the S/N ratio?

A: High background noise is typically due to chemical contamination or matrix effects.[3]

• Solvent and Glassware Purity: Use only the highest grade (e.g., LC-MS Optima) solvents and additives. Ensure all glassware is meticulously cleaned and rinsed with a final organic solvent to remove detergents and other residues.

• Matrix Effects: Co-eluting substances from the sample matrix can interfere with the ionization of your target analyte.[3] Enhance sample cleanup using SPE or liquid-liquid extraction (LLE) to remove these interferences.[4][12]

• Source Cleanliness: A contaminated ion source is a major contributor to high background noise.[3] Regularly clean the ion source components (e.g., orifice, capillary) according to the manufacturer's recommendations.

• Internal Standards: Use a stable isotope-labeled internal standard (e.g., d4-HpODE-PC, if available). These standards co-elute with the analyte and experience similar matrix effects, allowing for more accurate correction and quantification even with some ion suppression.[4]

Key Experimental Protocols & Parameters

Protocol 1: General Workflow for HpODE-PC Analysis

This protocol outlines the key steps from sample collection to data acquisition.

dot

Caption: Recommended workflow for HpODE-PC analysis.

Table 1: Recommended Starting LC-MS/MS Parameters for HpODE-PC

This table provides a validated starting point for method development. Parameters should be optimized on your specific instrument.

Parameter	Recommended Setting	Rationale & Comments
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)	Provides good retention and separation for phospholipids.
Mobile Phase A	10 mM Ammonium Acetate in Water:Methanol (50:50)	The aqueous component for the gradient. Ammonium acetate aids in ionization.[9][10]
Mobile Phase B	10 mM Ammonium Acetate in Isopropanol:Methanol (90:10)	The organic component for the gradient.
Gradient	Start at 30% B, ramp to 95% B over 15 min	A typical gradient to elute phospholipids. HpODE-PC will elute before its unoxidized precursor.[2]
Flow Rate	0.2 - 0.4 mL/min	Standard flow rate for analytical LC-MS.
Column Temp.	30 - 40 °C	Maintain consistent retention times. Avoid excessive heat.
Ionization Mode	Positive Electrospray Ionization (ESI+)	PCs ionize very efficiently in positive mode due to the quaternary amine in the headgroup.[7]
Precursor Ion [M+H]⁺	m/z 790.6	The protonated molecular ion of 1-Palmitoyl-2-13(S)-HpODE-PC.
Product Ion	m/z 184.1	Characteristic phosphocholine headgroup fragment; highly specific and abundant.[2][7][8]
Collision Energy (CE)	Instrument Dependent (e.g., 25-40 eV)	Must be optimized. Infuse a standard to find the CE that yields the maximum m/z 184.1 signal.[3]
Source Temp.	As low as practical (e.g., 120-150 °C)	Minimizes in-source degradation of the thermally labile hydroperoxide group.

dot

Caption: Key fragmentation of HpODE-PC for MRM analysis.

References

• Spickett, C. M., & Pitt, A. R. (2015). Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology. Antioxidants & Redox Signaling, 22(18), 1646–1666. [Link]

• Zhong, H., et al. (2016). MALDI-TOF MS Detection of Oxidized Major Phospholipids in Biological Samples Using Conventional Matrices and 1-Pyrenebutyric Hydrazide. Journal of the American Society for Mass Spectrometry. [Link]

• Stępień, K. M., & Czauderna, M. (2020). Qualitative analysis of phospholipids and their oxidised derivatives – used techniques and examples of their applications related to lipidomic research and food analysis. Critical Reviews in Food Science and Nutrition, 60(15), 2539-2561. [Link]

• O'Donnell, V. B., et al. (2021). Methodology to detect oxidised phospholipids and their relevance in disease. Free Radical Biology and Medicine, 162, 119-136. [Link]

• Stübiger, G., & Belgacem, O. (2009). Analysis of Oxidized Phospholipids by MALDI Mass Spectrometry Using 6-Aza-2-thiothymine Together with Matrix Additives and Disposable Target Surfaces. Analytical Chemistry, 81(15), 6432–6441. [Link]

• Ikeda, K., et al. (2017). Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library. Journal of Lipid Research, 58(11), 2229–2237. [Link]

• Karabacak, M., & Reid, G. E. (1995). Direct observation of lipid hydroperoxides in phospholipid vesicles by electrospray mass spectrometry. Journal of the American Society for Mass Spectrometry, 6(5), 384-393. [Link]

• Adachi, J., et al. (2002). Analysis of Phosphatidylcholine Oxidation Products in Human Plasma Using Quadrupole Time-of-flight Mass Spectrometry. Journal of Oleo Science, 51(2), 129-135. [Link]

• ZefSci. (2023). LCMS Troubleshooting: 14 Best Practices for Laboratories. [Link]

• LIPID MAPS. (n.d.). Quantification of Fatty Acid Oxidation Products Using On-line High Performance Liquid Chromatography Tandem Mass Spectrometry. [Link]

• Spickett, C. M., et al. (2011). Identification of oxidized phospholipids by electrospray ionization mass spectrometry and LC–MS using a QQLIT instrument. Methods in Molecular Biology, 723, 13-29. [Link]

• ResearchGate. (n.d.). Mass spectra of 1-palmitoyl-2-(13-hydroperoxy-linoleoyl)-3-stearoyl-glycerol. [Link]

• Adachi, J., et al. (2002). Analysis of phosphatidylcholine oxidation products in human plasma using quadrupole time-of-flight mass spectrometry. ResearchGate. [Link]

• Akasaka, K., et al. (1998). Analysis of Glycerophospholipid Hydroperoxides by Ion Spray Mass Spectrometry. Bioscience, Biotechnology, and Biochemistry, 62(1), 160-163. [Link]

• Vollmer, D. L., et al. (2018). Regioisomeric distribution of 9- and 13-hydroperoxy linoleic acid in vegetable oils during storage and heating. Journal of the Science of Food and Agriculture, 98(5), 1834-1841. [Link]

• Vollmer, D. L., et al. (2018). Regioisomeric distribution of 9- and 13-hydroperoxy linoleic acid in vegetable oils during storage and heating. PubMed. [Link]

• Gu, F., et al. (2015). Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS). International Journal of Molecular Sciences, 16(11), 27696–27710. [Link]

• Chen, C. J., et al. (2023). Determination of oxidized 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine products in human very low-density lipoproteins by nonaqueous low-flow capillary electrophoresis-mass spectrometry. Journal of Chromatography A, 1689, 463694. [Link]

• Wang, Y., et al. (2012). Molecular Mechanism of Metal-independent Decomposition of Lipid Hydroperoxide 13-HPODE by Halogenated Quinoid Carcinogens. Journal of Biological Chemistry, 287(21), 17388–17397. [Link]

• Yang, Y., & Li, H. (2012). Direct Detection of S-Palmitoylation by Mass Spectrometry. Journal of Visualized Experiments, (68), e4214. [Link]

• Hsu, F. F., et al. (2003). Electrospray ionization/tandem quadrupole mass spectrometric studies on phosphatidylcholines: the fragmentation processes. Journal of the American Society for Mass Spectrometry, 14(4), 352-363. [Link]

• Biotage. (2023). Troubleshooting Loss of Signal: Where did my peaks go?. [Link]

• Ulmer, C. Z., et al. (2019). Technical recommendations for liquid chromatography mass spectrometry analysis of oxylipins. Zenodo. [Link]

• ResearchGate. (2013). Any suggestions for very low intensity in LC/MS/MS?. [Link]

• Jones, A. W., et al. (2012). The detection of 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphoethanol in human dried blood spots. Analytical Methods, 4(6), 1735-1740. [Link]

• Brodowsky, D., et al. (2018). LC-MS/MS analysis of the transformation of 13S-and 13R-HPODE and... ResearchGate. [Link]

• Agilent Technologies. (2018). The Chromatography Detective: Troubleshooting Tips & Tools for LC and LC/MS. [Link]

• Ringseis, R., et al. (2020). Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells. International Journal of Molecular Sciences, 21(18), 6858. [Link]

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• 2. portlandpress.com [portlandpress.com]
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• 5. Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]

Technical Support Center: Navigating the Challenges of Isomeric Oxidized Phospholipid Quantification

Welcome to the technical support center for the analysis of isomeric oxidized phospholipids (oxPLs). This guide is designed for researchers, scientists, and drug development professionals who are navigating the complexities of identifying and quantifying these critical, yet challenging, bioactive lipid species. As a senior application scientist, I have compiled this resource to address common issues encountered in the lab, providing not just protocols, but the rationale behind them to empower your experimental design and troubleshooting efforts.

I. Frequently Asked Questions (FAQs)

Here, we address some of the most common hurdles in the quantitative analysis of isomeric oxPLs.

Q1: My biggest challenge is separating isomeric oxPLs. Why is this so difficult, and what can I do?

A1: The difficulty in separating isomeric oxPLs stems from their subtle structural differences. Positional isomers, where the oxidative modification occurs at different points on the fatty acyl chain, and stereoisomers often have very similar physicochemical properties, making them co-elute in traditional chromatography.

Troubleshooting & Solutions:

• Optimize Your Chromatography:

  • Reversed-Phase Liquid Chromatography (RPLC): This is the most common approach, separating lipids based on hydrophobicity. To improve isomer separation, consider using columns with different stationary phases (e.g., C18, C30), adjusting the mobile phase composition and gradient, and lowering the column temperature. RPLC is particularly effective at separating oxidized species from their more hydrophobic, non-oxidized counterparts.[1][2][3]

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC separates molecules based on their polarity. This can be advantageous for separating oxPLs based on their polar head groups and the added polarity from oxidative modifications.[4][5]

• Consider Advanced Separation Techniques:

  • Ion Mobility Spectrometry (IMS): IMS separates ions in the gas phase based on their size, shape, and charge. This technique, when coupled with LC-MS, can resolve isomers that are inseparable by chromatography alone.[6] Metal adduction (e.g., with sodium or silver ions) can sometimes enhance the separation of isomers in IMS.[6]

Q2: I'm struggling with low signal intensity for my oxPLs of interest. How can I improve sensitivity?

A2: The low abundance of many oxPLs in biological samples is a significant challenge.[7] Additionally, the inherent complexity of biological matrices can lead to ion suppression in the mass spectrometer.

Troubleshooting & Solutions:

• Sample Preparation is Key:

  • Solid-Phase Extraction (SPE): Use SPE to enrich for oxPLs and remove interfering matrix components. Different SPE sorbents can be used to fractionate lipids based on their class.

  • Minimize Auto-oxidation: It is crucial to prevent artificial oxidation during sample handling.[8] Work quickly, keep samples on ice, and consider adding antioxidants like butylated hydroxytoluene (BHT) to your extraction solvents.

• Mass Spectrometry Optimization:

  • Targeted Mass Spectrometry: Instead of scanning a wide mass range, use targeted approaches like Multiple Reaction Monitoring (MRM) or Selected Reaction Monitoring (SRM).[5][9][10] These methods are highly sensitive and specific for predetermined analytes.

  • Derivatization: Chemical derivatization can be employed to improve the ionization efficiency of certain oxPLs.

Q3: I have peaks in my mass spectrum that I suspect are isomeric oxPLs, but I can't definitively identify them. What's the best approach for structural confirmation?

A3: Definitive identification of isomeric oxPLs requires careful interpretation of tandem mass spectrometry (MS/MS) fragmentation data. The fragmentation patterns can provide information about the headgroup, fatty acyl chains, and the location of the oxidative modification.

Troubleshooting & Solutions:

• Build an MS/MS Spectral Library: The most reliable way to identify oxPLs is by comparing their experimental MS/MS spectra to a library of spectra from authentic standards.[9][11][12] When standards are unavailable, in-vitro oxidation of known phospholipids can generate a complex mixture of oxPLs that can be used to generate reference spectra.[13][14]

• Understand Fragmentation Patterns:

  • Headgroup Fragments: The phosphocholine headgroup, for instance, typically yields a characteristic fragment at m/z 184.1 in positive ion mode.[5]

  • Fatty Acyl Fragments: The fragmentation of the fatty acyl chains can indicate the position of the oxidative modification.

• High-Resolution Mass Spectrometry (HRMS): Instruments like Orbitrap or TOF analyzers provide high mass accuracy, which helps in determining the elemental composition of the parent ion and its fragments, thus increasing confidence in identification.[1]

Q4: How can I accurately quantify my isomeric oxPLs without having a commercial standard for each one?

A4: The scarcity of commercially available standards is a major bottleneck in the field.[7][13][14]

Troubleshooting & Solutions:

• Use a Class-Specific Internal Standard: While not ideal, a stable isotope-labeled internal standard of a non-oxidized phospholipid from the same class can be used to correct for extraction efficiency and instrument response variability.

• Relative Quantification: In many cases, relative quantification (comparing the abundance of an oxPL between different sample groups) can provide valuable biological insights without the need for absolute quantification.

• Generate Your Own Standards: For key analytes, consider synthesizing or enzymatically generating standards in-house.[9]

II. Troubleshooting Guides

Guide 1: Poor Chromatographic Resolution of Isomers

Symptom	Possible Cause	Suggested Solution
Co-eluting peaks of known isomers	Insufficient column resolving power.	1. Decrease the gradient slope. 2. Test a column with a different stationary phase (e.g., C30 for RPLC). 3. Lower the column temperature to enhance selectivity.
Broad, tailing peaks	Secondary interactions with the stationary phase or column degradation.	1. Ensure mobile phase pH is appropriate for the analytes. 2. Use a guard column to protect the analytical column. 3. Flush the column or replace it if necessary.
Inconsistent retention times	Unstable column temperature or mobile phase composition.	1. Use a column oven for precise temperature control. 2. Prepare fresh mobile phases daily and ensure proper mixing.

Guide 2: Inconsistent Quantification Results

Symptom	Possible Cause	Suggested Solution
High variability between replicate injections	Sample instability or carryover.	1. Ensure samples are stored properly and analyzed promptly. 2. Implement a robust needle wash protocol between injections.
Matrix effects (ion suppression or enhancement)	Co-eluting matrix components interfering with ionization.	1. Improve sample cleanup using SPE. 2. Adjust the chromatographic method to separate the analyte from the interfering components. 3. Use a stable isotope-labeled internal standard that co-elutes with the analyte.
Non-linear calibration curve	Detector saturation or incorrect standard dilutions.	1. Dilute high-concentration standards. 2. Prepare fresh calibration standards and verify their concentrations.

III. Experimental Protocols & Workflows

Protocol 1: General Workflow for oxPL Analysis

This workflow provides a high-level overview of the steps involved in the analysis of oxPLs from biological samples.

Caption: General workflow for oxidized phospholipid analysis.

Diagram 1: Decision Tree for Method Development

This diagram helps in choosing the right analytical strategy based on your research goals.

Caption: Decision tree for oxPL analysis method development.

IV. Data Presentation

Table 1: Common Adducts in ESI-MS of Phospholipids

Ionization Mode	Common Adducts	Notes
Positive	[M+H]+, [M+Na]+, [M+K]+, [M+NH4]+	Sodium and potassium adducts are common due to glassware and solvent contaminants. Ammonium acetate in the mobile phase promotes [M+NH4]+ formation.[10]
Negative	[M-H]-, [M+Cl]-, [M+CH3COO]-	Acetate adducts can be observed when using acetate-containing mobile phases.

V. Concluding Remarks

The quantification of isomeric oxidized phospholipids is a formidable analytical challenge, but one that is surmountable with a systematic and informed approach. By understanding the underlying principles of separation and detection, and by meticulously optimizing each step of the analytical workflow, researchers can unlock the valuable biological information held within these complex molecules. This guide serves as a starting point for troubleshooting and method development. Remember that each sample type and analyte may require a unique approach, and continuous learning and adaptation are the keys to success in this exciting field.

VI. References

• Aoyagi, R., Ikeda, K., Isobe, Y., & Arita, M. (2017). Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library. Journal of Lipid Research, 58(10), 2027–2037. [Link]

• Okuno, T., et al. (2017). Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library. Journal of Lipid Research. [Link]

• Spickett, C. M. (2013). Oxidative lipidomics coming of age: advances in analysis of oxidized phospholipids in physiology and pathology. Antioxidants & Redox Signaling, 22(12), 1646-1666. [Link]

• Aoyagi, R., Ikeda, K., Isobe, Y., & Arita, M. (2017). Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library. ResearchGate. [Link]

• Yamada, T., & Arita, M. (2019). Oxidative lipidomics in biological applications using mass spectrometry. Journal of Clinical Biochemistry and Nutrition, 64(1), 1-13. [Link]

• Korf, A., et al. (2023). Investigating the Potential of Drift Tube Ion Mobility for the Analysis of Oxidized Lipids. Analytical Chemistry, 95(36), 13479–13487. [Link]

• Leis, H. J., et al. (2015). Determination of Oxidized Phosphatidylcholines by Hydrophilic Interaction Liquid Chromatography Coupled to Fourier Transform Mass Spectrometry. Molecules, 20(4), 6550-6565. [Link]

• Tyurin, V. A., et al. (2012). Oxidized phospholipids as biomarkers of tissue and cell damage with a focus on cardiolipin. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1818(10), 2414-2423. [Link]

• Domingues, M. R. M., Reis, A., & Domingues, P. (2008). Mass spectrometry analysis of oxidized phospholipids. Chemistry and Physics of Lipids, 156(1-2), 1-12. [Link]

• Porter, N. A., Wolf, R. A., & Weenen, H. (1980). Separation of oxidized and unoxidized molecular species of phosphatidylcholine by high pressure liquid chromatography. Lipids, 15(3), 163-167. [Link]

• Spickett, C. M., et al. (2011). Identification of oxidized phospholipids by electrospray ionization mass spectrometry and LC–MS using a QQLIT instrument. Free Radical Biology and Medicine, 51(8), 1565-1581. [Link]

• Khoury, S., et al. (2018). Evaluation of oxidized phospholipids analysis by LC-MS/MS. Analytical and Bioanalytical Chemistry, 410(3), 823-835. [Link]

• Khoury, S., et al. (2018). Evaluation of oxidized phospholipids analysis by LC-MS/MS. Request PDF. [Link]

• Spickett, C. M., et al. (2011). Identification of Oxidized Phospholipids by Electrospray Ionization Mass Spectrometry and Lc–Ms Using a Qqlit Instrument. Request PDF. [Link]

• Schiller, J., Engel, K. M., Schroter, J., & Popkova, Y. (2016). The Need for Commercially Available Defined Oxidized (Phospho)lipids. Journal of Lipids. [Link]

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Technical Support Center: Optimizing Chromatographic Separation of PAPC-OOH from other oxPLs

Welcome to the technical support center for the analysis of oxidized phospholipids (oxPLs). This guide, designed for researchers, scientists, and drug development professionals, provides in-depth troubleshooting advice and frequently asked questions (FAQs) to help you optimize the chromatographic separation of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine hydroperoxides (PAPC-OOH) from other structurally similar oxPLs. As Senior Application Scientists, we provide not just protocols, but the reasoning behind them to empower you to make informed decisions in your research.

The Challenge of Separating PAPC-OOH

PAPC is a primary target of oxidation due to its arachidonoyl moiety, leading to a complex mixture of oxidized products.[1][2] These include not only hydroperoxides (like PAPC-OOH) but also hydroxides, ketones, and truncated species such as 1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine (POVPC) and 1-palmitoyl-2-glutaryl-sn-glycero-3-phosphocholine (PGPC).[3][4][5] The subtle structural differences among these oxPLs make their chromatographic separation a significant analytical challenge. Effective separation is crucial as individual oxPL species can have distinct biological activities.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is the best chromatographic strategy for separating PAPC-OOH from other oxPLs: Reversed-Phase (RP) or Hydrophilic Interaction Liquid Chromatography (HILIC)?

A1: The choice between RP and HILIC depends on your specific separation goals.

• Reversed-Phase (RP) Chromatography: This is the most common approach for separating oxPLs.[6][7] It separates molecules based on hydrophobicity. Since the introduction of hydrophilic functional groups (like hydroperoxides) during oxidation reduces the overall hydrophobicity of the parent molecule, oxidized phospholipids generally elute earlier than their unoxidized counterparts.[6][8] RP-HPLC is excellent for separating oxPLs with different fatty acyl chain lengths and degrees of oxidation. For instance, it can separate PAPC-OOH from the more polar, truncated oxPLs like POVPC and PGPC.[4][5]

• Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC separates compounds based on their polarity, specifically the polarity of the head group for phospholipids.[9] This technique is advantageous for separating phospholipid classes (e.g., PC, PE, PI).[9][10] While less common for resolving isomers of oxidized fatty acyl chains, HILIC can be a powerful complementary technique to RP-HPLC, especially when dealing with complex biological extracts where class separation is needed prior to detailed analysis of oxidized species.[7]

Recommendation: For most applications focused on resolving PAPC-OOH from other oxidized variants of PAPC, start with a robust Reversed-Phase HPLC method.

Q2: How do I choose the right column for my RP-HPLC separation of PAPC-OOH?

A2: For the separation of oxPLs, C8 and C18 columns are widely used.[7][11]

• C18 columns provide higher hydrophobicity and are excellent for resolving species with minor differences in their fatty acyl chains.

• C8 columns , being slightly less hydrophobic, can also provide good separation and may be advantageous in reducing analysis time.[11]

Consider using columns with end-capping to minimize peak tailing caused by interactions between the phosphate group of the phospholipids and residual silanols on the silica support.

Q3: What are the key considerations for mobile phase selection and gradient optimization in RP-HPLC for PAPC-OOH analysis?

A3: Mobile phase composition is critical for achieving optimal separation.[12]

• Solvents: A typical mobile phase for RP-HPLC of phospholipids consists of a mixture of water and an organic solvent, usually acetonitrile or methanol.[12] Acetonitrile generally provides lower backpressure and different selectivity compared to methanol.

• Additives: The addition of a small amount of an ionic modifier is often necessary to improve peak shape and reproducibility.[13] Ammonium formate or ammonium acetate at low millimolar concentrations (e.g., 5-10 mM) are common choices as they are volatile and compatible with mass spectrometry.[11]

• Gradient Elution: A gradient elution, where the proportion of the organic solvent is increased over time, is essential for resolving the complex mixture of oxPLs.[14] A shallow gradient will generally provide better resolution between closely eluting species.

Example Gradient Profile:

Time (min)	% Mobile Phase A (Water with 10mM Ammonium Acetate)	% Mobile Phase B (Acetonitrile/Methanol 9:1 with 10mM Ammonium Acetate)
0	40	60
5	40	60
35	0	100
45	0	100
46	40	60
55	40	60

This is a starting point and should be optimized for your specific column and instrument.

Q4: How can I confirm the identity of PAPC-OOH peaks in my chromatogram?

A4: Mass spectrometry (MS) is the definitive tool for identifying oxPLs.[3][15]

• LC-MS/MS: Coupling your HPLC system to a tandem mass spectrometer allows for both separation and identification.[3]

• Precursor Ion Scanning: For phosphatidylcholines (PCs), you can perform precursor ion scanning for m/z 184.1, which corresponds to the phosphocholine headgroup. This will specifically detect all PC species in your sample.[11]

• Neutral Loss Scanning: Hydroperoxides can sometimes be identified by characteristic neutral losses in MS/MS experiments. For example, the loss of H2O2 (m/z 34) or H2O (m/z 18) can be indicative of hydroperoxide and hydroxide species, respectively.[16]

• High-Resolution MS: High-resolution mass spectrometry (e.g., Orbitrap or TOF) provides accurate mass measurements, which can help in assigning elemental compositions to unknown peaks.[9]

Troubleshooting Guide

Issue 1: Poor Resolution Between PAPC-OOH and Other oxPLs

Potential Cause	Troubleshooting Steps
Inadequate Mobile Phase Gradient	- Make the gradient shallower to increase the separation window for closely eluting peaks.[12] - Experiment with different organic solvents (acetonitrile vs. methanol) as this can alter selectivity.[17]
Suboptimal Column Choice	- If using a C8 column, try a C18 column for increased hydrophobic retention and potentially better resolution of non-polar analytes. - Ensure your column is not old or degraded, which can lead to loss of efficiency.
Incorrect Flow Rate	- Lowering the flow rate can sometimes improve resolution by allowing more time for analyte interaction with the stationary phase.[12]
Inappropriate pH of the Mobile Phase	- Adjusting the pH of the mobile phase can alter the ionization state of analytes and improve separation.[18] For oxPLs, a slightly acidic to neutral pH is typically used.

Issue 2: Peak Tailing or Broadening

Potential Cause	Troubleshooting Steps
Secondary Interactions	- Use an end-capped column to minimize interactions with residual silanols.[17] - Add a competing base in low concentrations to the mobile phase.[17]
Column Overload	- Reduce the injection volume or dilute the sample.[17]
Extra-Column Volume	- Ensure that the tubing connecting the injector, column, and detector is as short and narrow as possible to minimize dead volume.

Issue 3: Shifting Retention Times

Potential Cause	Troubleshooting Steps
Inconsistent Mobile Phase Preparation	- Prepare fresh mobile phase for each run and ensure accurate mixing of solvents.[17]
Column Temperature Fluctuations	- Use a column oven to maintain a stable temperature.[17]
Insufficient Column Equilibration	- Ensure the column is adequately equilibrated with the initial mobile phase conditions before each injection.[17]

Issue 4: Low Signal Intensity or Poor Sensitivity

Potential Cause	Troubleshooting Steps
Sample Degradation	- oxPLs, particularly hydroperoxides, can be unstable.[11] Keep samples on ice and analyze them as quickly as possible after extraction. Store extracts at -80°C under an inert gas (argon or nitrogen).
Suboptimal MS Parameters	- Optimize ionization source parameters (e.g., spray voltage, gas flow, temperature) for your specific analytes. - Use targeted MS/MS methods like Selected Reaction Monitoring (SRM) for enhanced sensitivity and specificity.[3]
Inefficient Extraction	- Ensure your lipid extraction protocol (e.g., Folch or Bligh-Dyer) is efficient for phospholipids.[1]

Experimental Workflow & Diagrams

Workflow for Optimizing PAPC-OOH Separation

The following diagram illustrates a logical workflow for developing and optimizing your chromatographic method for PAPC-OOH analysis.

Sources

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. Characterization of the Structural Diversity and Structure-Specific Behavior of Oxidized Phospholipids by LC-MS/MS [jstage.jst.go.jp]
• 4. Separation of peroxidation products of diacyl-phosphatidylcholines by reversed-phase liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. scilit.com [scilit.com]
• 9. mdpi.com [mdpi.com]
• 10. Making sure you're not a bot! [mostwiedzy.pl]
• 11. Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 12. longdom.org [longdom.org]
• 13. agilent.com [agilent.com]
• 14. pharmtech.com [pharmtech.com]
• 15. Evaluation of oxidized phospholipids analysis by LC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Structural library and visualization of endogenously oxidized phosphatidylcholines using mass spectrometry-based techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Minimizing Auto-oxidation of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Welcome to the technical support resource for researchers working with 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (HpODE-PC). This guide is designed to provide in-depth, field-proven insights into the causes and prevention of auto-oxidation of this sensitive lipid during experimental procedures. Adherence to these protocols will enhance the reliability and reproducibility of your results.

Understanding the Challenge: The Susceptibility of HpODE-PC to Auto-oxidation

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is a phospholipid containing a hydroperoxy derivative of linoleic acid at the sn-2 position.[1][2][3][4] The presence of the conjugated diene hydroperoxide makes this molecule highly susceptible to auto-oxidation, a non-enzymatic process driven by free radicals.[5][6] This degradation can significantly alter its biological activity and compromise experimental outcomes.

The auto-oxidation of polyunsaturated fatty acids (PUFAs) like the HpODE moiety proceeds through a free-radical chain reaction consisting of three main phases: initiation, propagation, and termination.[6]

• Initiation: The process begins with the formation of a lipid radical. This can be triggered by various factors, including heat, light (especially UV), and the presence of transition metal ions (e.g., iron, copper).[5][7]

• Propagation: The lipid radical reacts with molecular oxygen to form a peroxyl radical. This highly reactive species can then abstract a hydrogen atom from another lipid molecule, creating a new lipid radical and a lipid hydroperoxide, thus propagating the chain reaction.[6]

• Termination: The chain reaction ceases when two radical species react with each other to form a non-radical product.[6]

Given the inherent instability of HpODE-PC, meticulous handling and storage are paramount to preserving its integrity.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that accelerate the auto-oxidation of my HpODE-PC samples?

A1: The main culprits are exposure to oxygen, light (especially UV), elevated temperatures, and the presence of transition metals.[5][8][9] Even trace amounts of metal ions can catalyze the decomposition of hydroperoxides, generating radicals that initiate and propagate oxidation.[7]

Q2: I've noticed a change in the UV absorbance spectrum of my HpODE-PC. What does this indicate?

A2: HpODE-PC exhibits a characteristic UV absorbance maximum around 233-234 nm due to the conjugated diene system in the HpODE moiety.[1][10] A decrease in this peak or a shift in its wavelength can indicate degradation of the hydroperoxide and the formation of secondary oxidation products.

Q3: Can I store my HpODE-PC in a plastic tube to save on costs?

A3: This is strongly discouraged for organic solutions of lipids. Plasticizers and other contaminants can leach from plastic containers (like polypropylene or polystyrene) into the organic solvent, potentially interfering with your experiments or even catalyzing degradation.[11] Always use glass vials with Teflon-lined caps for storing lipid solutions.[11]

Q4: How can I confirm the integrity of my HpODE-PC before starting a critical experiment?

A4: Several analytical techniques can be employed. The most common is UV-Vis spectrophotometry to check the characteristic absorbance at ~234 nm.[12] For a more detailed analysis, High-Performance Liquid Chromatography (HPLC) coupled with a UV or mass spectrometry (MS) detector can separate and identify the parent lipid from its degradation products.[10][13]

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Solution
Loss of biological activity in the experimental assay.	Auto-oxidation of HpODE-PC leading to the formation of inactive or inhibitory byproducts.	Implement stringent antioxidant protection, inert atmosphere handling, and proper storage conditions as outlined in the protocols below.
Inconsistent results between experimental replicates.	Variable levels of HpODE-PC degradation across different aliquots or experimental runs.	Prepare fresh dilutions from a properly stored stock solution for each experiment. Ensure all handling steps are standardized.
Appearance of unexpected peaks in HPLC or MS analysis.	Formation of secondary oxidation products such as aldehydes, ketones, and other truncated forms.[14][15]	Re-evaluate storage and handling procedures. Consider purifying the sample via HPLC if degradation is significant.
Sample appears discolored or has a rancid odor.	Advanced lipid peroxidation.	The sample is likely highly degraded and should be discarded.

Experimental Protocols for Minimizing Auto-oxidation

Protocol 1: Optimal Storage of HpODE-PC Stock Solutions

The goal is to create an environment that minimizes exposure to oxygen, light, and catalytic metals.

Materials:

• HpODE-PC (typically supplied in ethanol)[1]

• High-purity ethanol (peroxide-free)

• Amber glass vials with Teflon-lined screw caps

• Inert gas (Argon or Nitrogen)

• -20°C or -80°C freezer

Procedure:

• Aliquot Upon Receipt: To avoid repeated freeze-thaw cycles and exposure of the entire stock to air, aliquot the primary solution into smaller, single-use volumes in amber glass vials.[16]

• Inert Atmosphere: Before sealing, gently flush the headspace of each vial with a stream of inert gas (argon is denser than air and is often preferred) for 15-30 seconds to displace oxygen.[11][17]

• Secure Sealing: Immediately cap the vial tightly. Ensure the Teflon liner provides a secure seal.

• Optimal Temperature: For long-term storage (months to years), store the aliquots at -80°C. For short-term storage (weeks), -20°C is acceptable.[1][17]

• Light Protection: The use of amber vials is crucial to protect the sample from light, which can induce photo-oxidation.[8][9][18]

Protocol 2: Preparation of Working Solutions and Handling During Experiments

This protocol focuses on maintaining sample integrity during the transition from storage to the experimental setup.

Materials:

• Stored aliquot of HpODE-PC

• Pre-chilled, deoxygenated experimental buffer or solvent

• Antioxidant stock solution (e.g., Butylated Hydroxytoluene - BHT)

• Glass syringes or pipettes (avoid plastic tips with organic solvents)[11]

Procedure:

• Thawing: Remove a single aliquot from the freezer and allow it to warm to room temperature slowly on the benchtop, shielded from direct light. Do not use a water bath, as this can accelerate degradation.

• Antioxidant Addition: Before diluting the HpODE-PC, consider adding an antioxidant to the experimental buffer or solvent. BHT is a common and effective free radical scavenger.[[“]][20][[“]] A final concentration of 50 µg/mL is often used.[22]

• Dilution: Use glass syringes or pipettes to transfer the lipid solution. Perform dilutions quickly and efficiently to minimize time exposed to ambient air.

• Use Immediately: Once diluted into aqueous buffers for cell-based assays or other experiments, use the preparation as soon as possible, ideally within a few hours, to minimize hydrolysis and oxidation in the aqueous environment.[11][12]

The Role of Antioxidants and Chelating Agents

• Radical Scavengers (e.g., BHT, Vitamin E): These molecules act by donating a hydrogen atom to peroxyl radicals, terminating the propagation phase of the auto-oxidation chain reaction.[[“]][23] BHT is particularly effective at inhibiting lipid peroxidation in biological membranes.[20][24]

• Chelating Agents (e.g., EDTA, Citric Acid): These compounds work by binding to transition metal ions like iron and copper, rendering them unable to participate in the redox reactions that generate free radicals.[25][26][27][28] The effectiveness of a chelator can depend on the pH and the specific metal ion present.[25][27]

Visualizing the Workflow and Mechanisms

// Nodes PUFA [label="HpODE-PC\n(Lipid-H)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Initiator [label="Initiator\n(Light, Heat, Metal)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Lipid_Radical [label="Lipid Radical\n(Lipid•)", fillcolor="#FBBC05", fontcolor="#202124"]; Oxygen [label="Oxygen (O2)", fillcolor="#FFFFFF", fontcolor="#202124"]; Peroxyl_Radical [label="Peroxyl Radical\n(Lipid-OO•)", fillcolor="#FBBC05", fontcolor="#202124"]; Lipid_Hydroperoxide [label="Lipid Hydroperoxide\n(Lipid-OOH)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; BHT [label="Antioxidant (BHT)", fillcolor="#34A853", fontcolor="#FFFFFF"]; EDTA [label="Chelator (EDTA)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Metal [label="Metal Ions (Fe2+)", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Initiator -> Lipid_Radical [label="Initiation"]; PUFA -> Lipid_Radical [style=invis]; Lipid_Radical -> Peroxyl_Radical [label="+ O2"]; Peroxyl_Radical -> Lipid_Hydroperoxide [label="+ Lipid-H\n(Propagation)"]; Peroxyl_Radical -> BHT [label="Termination", color="#34A853", fontcolor="#34A853"]; Metal -> Initiator [label="Catalyzes", style=dashed]; EDTA -> Metal [label="Inhibits", color="#34A853", fontcolor="#34A853", style=dashed];

// Invisible edges for alignment {rank=same; Initiator; PUFA} } .dot Caption: Mechanism of auto-oxidation and points of intervention.

References

• Consensus. What is Butylated Hydroxytoluene (BHT) mechanism of action?Consensus.
• Effects of metal chelating agents on the oxidation of lipids induced by copper and iron.Biochimica et Biophysica Acta (BBA) - Lipids and Lipid Metabolism.
• Effects of Chelating Agents and Salts on Interfacial Properties and Lipid Oxidation in Oil-in-Water Emulsions.
• Metal Chel
• An update on products and mechanisms of lipid peroxid
• Oxidation of Polyunsaturated Fatty Acids and its Impact on Food Quality and Human Health.
• Lipid peroxid
• Pro-oxidant and anti-oxidant mechanism(s) of BHT and beta-carotene in photocarcinogenesis.PubMed.
• 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC.Cayman Chemical.
• Molecular Mechanism of Metal-independent Decomposition of Lipid Hydroperoxide 13-HPODE by Halogen
• Functional roles and novel tools for improving-oxidative stability of polyunsaturated fatty acids: A comprehensive review.
• Controlling lipid oxidation via a biomimetic iron chelating active packaging m
• Consensus. Does BHT induce oxidative stress and alter lipid profiles, increasing LDL and VLDL cholesterol levels?Consensus.
• Petroleum Ether For Lipidomics Prep: Neutral Lipid Recovery, Oxidation And Storage.Petroleum Ether Market Analysis.
• The antioxidant BHT normalizes some oxidative effects of iron + ascorbate on lipid metabolism in Caco-2 cells.PubMed.
• Mechanistic Insights of Chelator Complexes with Essential Transition Metals: Antioxidant/Pro-Oxidant Activity and Applic
• Temperature and light intensity effects on photodegradation of high-density polyethylene.PubMed.
• Mechanisms for the autoxidation of polyunsaturated lipids.Accounts of Chemical Research.
• Autoxidation of Polyunsaturated Lipids. Factors Controlling the Stereochemistry of Product Hydroperoxides.ElectronicsAndBooks.
• Lipid Peroxidation and Antioxidant Protection.PubMed Central.
• Practical aspects.Cyberlipid.
• 13-Hydroxyoctadecadienoic acid.Wikipedia.
• Inhibition of lipid oxidation in foods and feeds and hydroxyl radical-treated fish erythrocytes: A comparative study of Ginkgo biloba leaves extracts and synthetic antioxidants.PubMed Central.
• Methods for Measuring Lipid Oxidation.
• Lipid Peroxidation and Antioxidant Protection.
• Oxidative Stress and Skin Diseases: The Role of Lipid Peroxid
• Oxidation of polyunsaturated fatty acids to produce lipid medi
• Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives.PubMed Central.
• Storage and handling of Avanti Research lipids.Avanti Polar Lipids.
• Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS).
• 13-(S)-hydroxyoctadecadienoic acid (13-HODE) incorporation and conversion to novel products by endothelial cells.PubMed.
• Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells.MDPI.
• 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC.Bertin Bioreagent.
• 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC.TargetMol.
• 1-Palmitoyl-2-13(S)
• What solvent should I use to dissolve my lipid samples in before inject into Mass-Spec?
• 1-Palmitoyl-2-hydroxy-sn-glycero-3-PG (sodium salt).Cayman Chemical.
• Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells.PubMed Central.
• Phospholipids storage conditions?
• Best Practices for Solubilizing and Storing Fatty Acid Methyl Esters (FAMEs).Benchchem.
• Temperature and light intensity effects on photodegradation of high-density polyethylene.ScienceDirect.
• Postharvest Storage Procedures and Oxidative Stress.
• Effects of Light, Temperature, Humidity on the Stability of Each Opened Tablet Formula.

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• 3. 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC | TargetMol [targetmol.com]
• 4. biocompare.com [biocompare.com]
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• 6. Lipid peroxidation - Wikipedia [en.wikipedia.org]
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• 8. Temperature and light intensity effects on photodegradation of high-density polyethylene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Temperature and light intensity effects on photodegradation of high-density polyethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Molecular Mechanism of Metal-independent Decomposition of Lipid Hydroperoxide 13-HPODE by Halogenated Quinoid Carcinogens - PMC [pmc.ncbi.nlm.nih.gov]
• 11. avantiresearch.com [avantiresearch.com]
• 12. mdpi.com [mdpi.com]
• 13. Analytical and Structural Tools of Lipid Hydroperoxides: Present State and Future Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. 13-Hydroxyoctadecadienoic acid - Wikipedia [en.wikipedia.org]
• 15. Peroxidized Linoleic Acid, 13-HPODE, Alters Gene Expression Profile in Intestinal Epithelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. An update on products and mechanisms of lipid peroxidation - PMC [pmc.ncbi.nlm.nih.gov]
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• 25. Effects of metal chelating agents on the oxidation of lipids induced by copper and iron - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 28. Controlling lipid oxidation via a biomimetic iron chelating active packaging material - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting inconsistent results in cellular assays with oxidized lipids

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for cellular assays involving oxidized lipids. This guide is designed to provide in-depth troubleshooting advice and best practices to help you achieve consistent and reliable experimental outcomes. Working with oxidized lipids presents unique challenges due to their inherent instability and potent biological activities. This resource, structured in a practical question-and-answer format, addresses common issues encountered in the lab, explains the underlying scientific principles, and provides validated protocols to enhance the robustness of your research.

Introduction: The Challenge of Lipid Oxidation in Cellular Assays

Polyunsaturated fatty acids (PUFAs), whether free or esterified in phospholipids, are highly susceptible to oxidation. This process, driven by exposure to oxygen, light, and transition metals, generates a complex array of molecules, including lipid hydroperoxides (LOOH) and reactive aldehydes like malondialdehyde (MDA) and 4-hydroxynonenal (4-HNE).[1][2] These oxidation products are not inert; they are biologically active molecules that can induce cytotoxicity, modulate signaling pathways, and covalently modify proteins and DNA.[2][3][4]

The primary challenge in using oxidized lipids in cellular assays is the lack of control over the oxidation process. The extent and nature of lipid oxidation can vary significantly between experiments, leading to inconsistent and difficult-to-interpret results.[1] This guide will equip you with the knowledge and tools to minimize this variability and ensure the integrity of your data.

Part 1: Troubleshooting Common Issues

This section addresses specific problems you might encounter during your experiments in a direct question-and-answer format.

Q1: I'm seeing high, unexpected cytotoxicity in my control group treated with the parent (unoxidized) lipid. What's going on?

Answer: This is a classic sign of unintended auto-oxidation of your lipid stock.[1] Polyunsaturated lipids can readily oxidize when exposed to air and light, even during storage or routine handling on the benchtop.[1][5] The resulting hydroperoxides and aldehydes are often cytotoxic, confounding your experimental results.[1][3]

Troubleshooting Steps:

• Incorporate an Antioxidant Control: A definitive way to test for oxidation-induced toxicity is to run a parallel experiment where cells are co-treated with your lipid and a lipophilic antioxidant, such as α-tocopherol or Butylated Hydroxytoluene (BHT).[1][6] A significant reduction in cell death in the presence of the antioxidant strongly suggests that the observed toxicity is due to oxidation products.

• Verify Your Lipid Stock: Purchase a new, high-purity stock of the lipid from a reputable supplier. Ensure it was packaged under an inert gas like argon or nitrogen.[1]

• Implement Strict Handling Procedures: Prepare fresh, single-use aliquots from the new stock under an inert atmosphere if possible.[1][5] Use amber vials or wrap tubes in foil to protect them from light.[1][6]

Q2: My results are highly variable between experiments, even when I follow the same protocol. Why is there so much inconsistency?

Answer: Inconsistent results are often rooted in subtle variations in the degree of lipid oxidation between experimental setups.[1] Factors that can introduce this variability include:

• Inconsistent Handling: Minor differences in how long stock solutions are left at room temperature, exposure to air during preparation, or the number of freeze-thaw cycles can lead to different levels of oxidation.[1][6]

• Variable Incubation Times: The duration between preparing the lipid solution and adding it to the cells can be a significant source of variability.[1]

• Presence of Catalysts: Trace amounts of transition metals (e.g., iron, copper) in buffers or media can catalyze lipid oxidation.[7]

Solutions:

• Standardize Your Workflow: Develop and strictly adhere to a Standard Operating Procedure (SOP) for preparing and using your lipid solutions. This should detail every step, from thawing the stock to adding it to the cells.[1]

• Use Fresh Preparations: Always prepare lipid solutions immediately before use.

• Control for Metal Contamination: Use metal-free containers and consider adding a chelating agent like EDTA to your aqueous buffers if appropriate for your experimental system.[6]

Q3: I'm trying to study the effects of a specific oxidized phospholipid, but I'm not sure if I'm creating a consistent product. How can I validate my oxidized lipid preparation?

Answer: This is a critical point for ensuring reproducible results. Generating a consistent preparation of oxidized lipids, for example, copper-oxidized LDL (oxLDL), requires careful control of the oxidation reaction and subsequent validation.[8][9]

Validation Workflow:

• Control the Oxidation Reaction: Standardize the concentration of the oxidizing agent (e.g., copper sulfate), the lipid concentration, incubation time, and temperature.[8] It's crucial to remove any chelators like EDTA from the lipid preparation before initiating oxidation, as these will inhibit the reaction.[8]

• Characterize the Product: After oxidation, you must characterize the extent of modification. Common methods include:

  • TBARS Assay: Measures malondialdehyde (MDA), a secondary product of lipid peroxidation.[10][11]

  • Relative Electrophoretic Mobility (REM) on an agarose gel: Oxidized LDL has an increased negative charge and will migrate further than native LDL.[8]

  • LC-MS/MS Analysis: The gold standard for identifying and quantifying specific oxidized phospholipid species.[12][13]

Below is a workflow diagram for preparing and validating oxLDL:

Caption: Workflow for the preparation and validation of oxidized LDL.

Q4: How does the presence of serum in my cell culture medium affect my experiments with oxidized lipids?

Answer: Serum is a complex mixture of proteins, lipids, and other molecules that can significantly impact your results.

• Binding and Sequestration: Albumin and other serum proteins can bind to oxidized lipids, potentially altering their bioavailability and cellular uptake.

• Antioxidant Properties: Serum contains endogenous antioxidants that can quench lipid peroxidation, potentially reducing the effective concentration of your oxidized lipid.

• Endogenous Lipids: Serum itself contains lipids that can become oxidized, adding to the background level of oxidized species in your assay.[14]

Recommendations:

• Consider Serum-Free Conditions: If your cell type allows, conducting experiments in serum-free or reduced-serum media for the duration of the treatment can provide a more defined experimental system.

• Use Lipid-Depleted Serum: If serum is required for cell viability, consider using charcoal-stripped or silica-treated serum to remove endogenous lipids and other small molecules.[15]

• Be Consistent: If you must use serum, use the same batch for all related experiments to minimize lot-to-lot variability.

Part 2: Best Practices for Handling and Storage

Proactive measures are the best defense against inconsistent results. Adhering to the following best practices will significantly improve the reliability of your cellular assays.

Lipid Storage and Handling

Best Practice	Rationale
Store at -80°C	Low temperatures slow down the rate of auto-oxidation.[5][6]
Store Under Inert Gas	Overlaying with argon or nitrogen displaces oxygen, a key driver of oxidation.[1][5]
Use Small, Single-Use Aliquots	This minimizes exposure to oxygen and prevents degradation from repeated freeze-thaw cycles.[1][6]
Protect from Light	Use amber glass vials or wrap containers in foil to prevent photo-oxidation.[1][6]
Add Antioxidants to Solvents	Including an antioxidant like BHT in organic solvents used for storage can prevent degradation.[6][16]

Experimental Setup

• Prepare Solutions Fresh: Always prepare your working solutions of oxidized lipids immediately before adding them to cells.[1]

• Pre-chill Solvents and Tubes: Perform dilutions and preparations on ice to minimize thermal degradation.[6]

• Minimize Oxygen Exposure: When preparing solutions, work quickly and keep tubes capped whenever possible. Purging solvents with an inert gas can also help.[6]

The following diagram illustrates the key decision points for ensuring lipid stability:

Caption: Decision workflow for maintaining oxidized lipid stability.

Part 3: Key Experimental Protocols

This section provides step-by-step methodologies for essential procedures.

Protocol 1: Preparation of Oxidized LDL (oxLDL) by Copper Catalysis

This protocol is adapted from methods described in the literature for generating moderately oxidized LDL.[8][17]

Materials:

• Native Human LDL (ensure it is EDTA-free)

• Sterile, endotoxin-free PBS (pH 7.4)

• Copper (II) Sulfate (CuSO₄) solution (freshly prepared)

• EDTA solution (0.5 M, pH 8.0)

• PD-10 desalting columns or dialysis tubing (30 kDa MWCO)

Procedure:

• EDTA Removal: It is critical to remove EDTA from the commercial LDL preparation as it will inhibit copper-mediated oxidation.

  • Dialysis (Recommended): Dialyze the native LDL solution against sterile PBS at 4°C for 24-48 hours with at least three buffer changes. This method has been shown to be more effective than column desalting.[8]

• Concentration Adjustment: Dilute the EDTA-free native LDL to a final concentration of 1 mg/mL in sterile PBS.

• Initiate Oxidation: Add freshly prepared CuSO₄ solution to the LDL solution to a final concentration of 10 µM.

• Incubation: Incubate the mixture in a sterile container at 37°C for 18-24 hours. Do not shake. The incubation time can be varied to achieve different degrees of oxidation.

• Terminate Oxidation: Stop the reaction by adding EDTA to a final concentration of 0.3 mM.

• Validation: Characterize the resulting oxLDL using the TBARS assay and agarose gel electrophoresis as described below.

• Storage: Store the validated oxLDL in sterile, single-use aliquots at 4°C for short-term use (up to one week) or at -80°C for long-term storage.

Protocol 2: TBARS Assay for Measuring Lipid Peroxidation

The Thiobarbituric Acid Reactive Substances (TBARS) assay is a common method for estimating malondialdehyde (MDA), a secondary product of lipid peroxidation.[10][11]

Materials:

• Sample (e.g., oxLDL preparation, cell lysate, plasma)

• Thiobarbituric acid (TBA)

• Trichloroacetic acid (TCA)

• Hydrochloric acid (HCl)

• Butylated hydroxytoluene (BHT)

• MDA standard (e.g., 1,1,3,3-Tetramethoxypropane)

Procedure:

• Reagent Preparation:

  • TBA Reagent: Prepare a solution of TBA in a suitable buffer (e.g., 0.25 N HCl containing 15% TCA and 0.375% TBA). Add BHT to prevent further oxidation during the assay.

• Standard Curve: Prepare a standard curve using an MDA standard.

• Sample Reaction:

  • Mix your sample with an equal volume of the TBA reagent in a microcentrifuge tube.

  • Include a blank control containing only buffer and the TBA reagent.

• Incubation: Heat the samples at 95-100°C for 30-60 minutes. This allows the MDA in the sample to react with TBA, forming a pink-colored adduct.

• Cooling and Centrifugation: Cool the samples on ice and then centrifuge to pellet any precipitate.

• Measurement: Transfer the supernatant to a microplate and measure the absorbance at 532 nm.

• Calculation: Determine the MDA concentration in your samples by comparing their absorbance to the standard curve.

Part 4: Frequently Asked Questions (FAQs)

• Q: What is the difference between primary and secondary oxidation products?

  • A: Primary oxidation products are lipid hydroperoxides (LOOH), which are the initial, relatively stable products of the reaction between a lipid radical and oxygen.[2][18] Secondary products, such as malondialdehyde (MDA) and 4-hydroxynonenal (HNE), are formed from the breakdown of these unstable hydroperoxides.[1][18] These aldehydes are highly reactive and are often responsible for the cytotoxic and signaling effects observed in cells.[4]

• Q: Can I use a commercial kit to measure lipid peroxidation?

  • A: Yes, several commercial ELISA kits are available to measure oxidized LDL, HNE-adducts, and isoprostanes.[19][20][21] These can be convenient and provide standardized reagents. However, it's still crucial to follow best practices for sample handling and preparation to avoid artifactual oxidation.[19]

• Q: Are all oxidized lipids "bad" for cells?

  • A: Not necessarily. While high concentrations of oxidized lipids are clearly cytotoxic, there is growing evidence that low, physiological levels of specific oxidized lipid species can act as important signaling molecules, regulating processes like inflammation and apoptosis.[2][4][22] The biological outcome is highly dependent on the specific oxidized lipid, its concentration, and the cellular context.[4]

References

• Technical Support Center: Controlling Linoleate Auto-oxid
• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements.
• Technical Support Center: Minimizing Elaidate Auto-oxidation During Sample Prepar
• A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the. Lipids.
• Oxidized Lipoprotein as a Major Vessel Cell Prolifer
• Lipid-Derived Aldehydes: New Key Mediators of Plant Growth and Stress Responses. MDPI.
• The role of lipid-peroxide-derived aldehydes in plants. Lipid-derived...
• How to solve insufficient oxidation of commercial native human LDL?
• Methodology to detect oxidised phospholipids and their relevance in disease. Biochemical Society Transactions.
• troubleshooting linoleate oxidation in experimental samples. Benchchem.
• Interaction of aldehydes derived from lipid peroxid
• Oxidation process in f
• Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal.
• Formation of Oxidatively Modified Lipids as the Basis for a Cellular Epilipidome. Frontiers.
• Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease.
• Oxidative Phospholipids as Biomarkers of Tissue and Cell Damage with a Focus on Cardiolipin. IntechOpen.
• Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and P
• A Method for Analysis of Oxidized Phospholipids from Biological Samples Using Mass Spectrometry. PubMed.
• Removal of serum lipids and lipid-derived metabolites to investig
• Mechanisms of Oxidized LDL-Mediated Endothelial Dysfunction and Its Consequences for the Development of
• Oxidized LDL: Diversity, Patterns of Recognition, and P
• Determining Oxidative Damage by Lipid Peroxidation Assay in Rat Serum.
• Human Oxidized LDL ELISA Kit (HNE-LDL Quantitation), General. Kamiya Biomedical Company.
• Understanding Oxidized LDL: The Importance of Timely Detection through Laboratory Tests.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Interaction of aldehydes derived from lipid peroxidation and membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. btsa.com [btsa.com]
• 8. researchgate.net [researchgate.net]
• 9. Oxidized LDL: Diversity, Patterns of Recognition, and Pathophysiology - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A Method for Analysis of Oxidized Phospholipids from Biological Samples Using Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Oxidized Lipoprotein as a Major Vessel Cell Proliferator in Oxidized Human Serum - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Removal of serum lipids and lipid-derived metabolites to investigate breast cancer cell biology - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tsapps.nist.gov [tsapps.nist.gov]
• 17. Frontiers | Mechanisms of Oxidized LDL-Mediated Endothelial Dysfunction and Its Consequences for the Development of Atherosclerosis [frontiersin.org]
• 18. Frontiers | Formation of Oxidatively Modified Lipids as the Basis for a Cellular Epilipidome [frontiersin.org]
• 19. Oxidative Lipidomics: Analysis of Oxidized Lipids and Lipid Peroxidation in Biological Systems with Relevance to Health and Disease - Measuring Oxidants and Oxidative Stress in Biological Systems - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 21. Understanding Oxidized LDL: The Importance of Timely Detection through Laboratory Tests | Diagnostiki Athinon [athenslab.gr]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Quality Control of Synthetic 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (P-HpODE-PC)

Welcome to the technical support center for 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (P-HpODE-PC). This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for ensuring the quality and stability of this critical oxidized phospholipid in your experiments.

Introduction: The Challenge of Oxidized Phospholipid Integrity

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is a specific oxidized phospholipid containing a hydroperoxy group, making it inherently more reactive and susceptible to degradation than its non-oxidized counterparts.[1][2] Maintaining its structural integrity is paramount for obtaining reliable and reproducible experimental results. This guide provides a framework for implementing robust quality control measures.

Frequently Asked Questions (FAQs)

Q1: How should I properly store and handle my P-HpODE-PC to prevent degradation?

A1: Proper storage is the first line of defense against degradation. P-HpODE-PC is sensitive to light, oxygen, and temperature fluctuations.

• Storage Temperature: Store at -20°C or colder.[3][4][5] For long-term storage, -80°C is recommended to minimize auto-oxidation.[6]

• Inert Atmosphere: The product is typically supplied in a solution under an inert gas like argon or nitrogen.[4] After opening, it is crucial to flush the vial with an inert gas before re-sealing to displace oxygen.

• Solvent: P-HpODE-PC is often supplied in ethanol.[3][5] If you need to use a different solvent, ensure it is of high purity and deoxygenated. Chloroform is also a common solvent for phospholipids, but should be stored in glass vials at low temperatures.[7]

• Aliquoting: To avoid repeated freeze-thaw cycles and exposure to atmospheric oxygen, it is highly recommended to aliquot the stock solution into smaller, single-use volumes upon receipt.[7]

• Light Protection: Store vials in the dark or use amber-colored vials to prevent photo-oxidation.[8]

Q2: What are the common degradation products of P-HpODE-PC I should be aware of?

A2: The hydroperoxy group is the most reactive site. Degradation can lead to a variety of byproducts, including:

• Reduction to the corresponding alcohol: 1-Palmitoyl-2-13(S)-HODE-sn-glycero-3-PC (P-HODE-PC). This is a common reduction product.[9]

• Formation of ketone derivatives: 1-Palmitoyl-2-13-oxo-ODE-sn-glycero-3-PC (P-oxoODE-PC).[10]

• Further oxidation and fragmentation: This can lead to the formation of truncated phospholipids, aldehydes, and other secondary oxidation products.[1][11]

Q3: Can I use antioxidants to stabilize my P-HpODE-PC sample?

A3: The addition of antioxidants like butylated hydroxytoluene (BHT) is a common practice during sample preparation for the analysis of endogenous oxidized lipids to prevent further oxidation.[1] However, for a synthetic standard, adding an antioxidant can interfere with downstream applications and may even reduce the hydroperoxy group you are trying to study. It is generally not recommended unless your specific experimental design requires it and you have validated its impact.

Troubleshooting Guide

This section provides detailed troubleshooting for common issues encountered during the quality control analysis of P-HpODE-PC.

Issue 1: Unexpected Peaks in HPLC Chromatogram

Possible Cause 1: Sample Degradation

• Troubleshooting Steps:

  • Analyze a fresh aliquot: Compare the chromatogram of your working sample with a freshly thawed aliquot of your stock.

  • LC-MS/MS Analysis: Use mass spectrometry to identify the unexpected peaks. Common degradation products will have distinct mass-to-charge ratios (m/z). Refer to the table below for expected m/z values.

  • Review Storage and Handling: Ensure that proper storage and handling procedures have been followed.

Possible Cause 2: Contamination

• Troubleshooting Steps:

  • Blank Injection: Run a blank injection (solvent only) to check for contamination from the HPLC system or solvent.

  • Clean the HPLC System: If the blank shows contamination, flush the system with appropriate cleaning solutions.

  • Use High-Purity Solvents: Always use HPLC-grade or higher purity solvents.

Issue 2: Inconsistent Quantification Results

Possible Cause 1: Instability in Solution

• Troubleshooting Steps:

  • Prepare Fresh Dilutions: Prepare fresh dilutions from your stock solution for each experiment. Oxidized phospholipids can be unstable even in solution at room temperature.

  • Minimize Exposure: Keep samples on ice or in a cooled autosampler during analysis.

  • Time Course Analysis: If you suspect instability in your experimental matrix, perform a time-course study to assess the stability of P-HpODE-PC over the duration of your experiment.

Possible Cause 2: Inaccurate Pipetting of Viscous Lipid Solutions

• Troubleshooting Steps:

  • Use Positive Displacement Pipettes: For viscous organic solutions, positive displacement pipettes provide higher accuracy.

  • Reverse Pipetting Technique: If using standard air displacement pipettes, use the reverse pipetting technique to improve accuracy.

  • Gravimetric Confirmation: For preparing stock solutions, confirm the concentration gravimetrically.

Quality Control Experimental Protocols

Protocol 1: Purity Assessment by HPLC-UV

This protocol is designed to assess the purity of P-HpODE-PC by separating it from potential non-oxidized precursors and degradation products. The hydroperoxy-conjugated diene structure of 13(S)-HpODE has a characteristic UV absorbance maximum around 234 nm.[3][12]

Workflow for HPLC-UV Purity Assessment

Caption: Workflow for P-HpODE-PC purity analysis by HPLC-UV.

Step-by-Step Methodology:

• Mobile Phase Preparation: Prepare a mobile phase consisting of a gradient of methanol, acetonitrile, and water. A typical gradient might be:

  • Solvent A: Methanol/Acetonitrile/Water (47:40:13, v/v/v)

  • Solvent B: Methanol/Acetonitrile/Water (31:60:9, v/v/v)

  • Gradient: A linear gradient from 100% A to 100% B over 45 minutes can be a good starting point.[13]

• Column: A C18 reversed-phase column is commonly used for separating phospholipids.[14]

• Sample Preparation: Dilute the P-HpODE-PC stock solution to a suitable concentration (e.g., 10-50 µg/mL) in the initial mobile phase composition.

• Injection and Detection: Inject the sample onto the equilibrated HPLC system and monitor the eluent at 234 nm.

• Data Analysis: Integrate the peak area of P-HpODE-PC and any impurity peaks. Purity can be calculated as the percentage of the main peak area relative to the total peak area.

Protocol 2: Structural Confirmation by LC-MS/MS

Mass spectrometry is a powerful tool for confirming the identity of P-HpODE-PC and identifying any degradation products.[1][15][16]

Workflow for LC-MS/MS Structural Confirmation

Caption: Workflow for structural confirmation of P-HpODE-PC by LC-MS/MS.

Step-by-Step Methodology:

• LC Separation: Use the same HPLC conditions as described in Protocol 1.

• Mass Spectrometry Parameters:

  • Ionization Mode: Electrospray ionization (ESI) in positive or negative ion mode.

  • MS1 Scan: Scan for the precursor ion of P-HpODE-PC.

  • MS2 Fragmentation: Perform tandem MS (MS/MS) on the precursor ion to generate a fragmentation pattern.

• Data Analysis:

  • Confirm the presence of the correct precursor ion.

  • Analyze the fragmentation pattern to confirm the structure. Key fragments for phosphatidylcholines include the phosphocholine headgroup.

Table 1: Expected Mass-to-Charge Ratios (m/z) for P-HpODE-PC and Related Compounds

Compound	Molecular Formula	Exact Mass	[M+H]⁺	[M+Na]⁺	[M-H]⁻
P-HpODE-PC	C₄₂H₈₀NO₁₀P	790.5520	791.5598	813.5418	789.5442
P-HODE-PC	C₄₂H₈₀NO₉P	774.5571	775.5649	797.5469	773.5493
P-oxoODE-PC	C₄₂H₇₈NO₉P	772.5414	773.5492	795.5312	771.5336

Note: These are theoretical monoisotopic masses. Observed m/z values may vary slightly depending on instrument calibration.

Protocol 3: Structural Analysis by ¹H NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed structural information and can be used to confirm the presence of the hydroperoxy group and the stereochemistry of the double bonds.[17][18][19]

Key ¹H NMR Signals to Monitor:

• Bis-allylic Protons: The signal for the bis-allylic protons in the non-oxidized linoleate chain (around 2.77 ppm) will be absent or significantly reduced in P-HpODE-PC.[18]

• Olefinic Protons: The pattern of signals for the double bond protons (typically between 5.3 and 6.6 ppm) will be characteristic of the conjugated diene system in the 13-HpODE moiety.

• Proton on the Carbon Bearing the Hydroperoxy Group: The proton attached to the carbon with the -OOH group will have a characteristic chemical shift.

References

• 1. portlandpress.com [portlandpress.com]
• 2. The regulation of inflammation by oxidized phospholipids. [folia.unifr.ch]
• 3. caymanchem.com [caymanchem.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. biocompare.com [biocompare.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. spectrum.library.concordia.ca [spectrum.library.concordia.ca]
• 9. Sapphire North America [sapphire-usa.com]
• 10. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Generation and Biological Activities of Oxidized Phospholipids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular Mechanism of Metal-independent Decomposition of Lipid Hydroperoxide 13-HPODE by Halogenated Quinoid Carcinogens - PMC [pmc.ncbi.nlm.nih.gov]
• 13. DSpace [cardinalscholar.bsu.edu]
• 14. bio.libretexts.org [bio.libretexts.org]
• 15. A Method for Analysis of Oxidized Phospholipids from Biological Samples Using Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. A Method for Analysis of Oxidized Phospholipids from Biological Samples Using Mass Spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 17. Chapter - NMR Spectroscopy for Evaluation of Lipid Oxidation | Bentham Science [benthamscience.com]
• 18. NMR protocol for determination of oxidation susceptibility of serum lipids and application of the protocol to a chocolate study - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Analysis of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Welcome to the technical support resource for the quantitative analysis of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (P-HpODE-PC). This guide is designed for researchers, scientists, and drug development professionals to navigate the analytical challenges, particularly matrix effects, encountered during the quantification of this and other oxidized phospholipids (OxPLs) by LC-MS/MS.

Oxidized phospholipids are increasingly recognized as critical biomarkers and mediators in a variety of pathological conditions, including inflammation and cardiovascular disease.[1][2] However, their low endogenous concentrations and physicochemical properties make them susceptible to significant matrix effects, which can compromise the accuracy, precision, and sensitivity of analytical methods.[3][4] This guide provides in-depth troubleshooting advice and validated protocols to help you identify, understand, and mitigate these challenges.

Frequently Asked Questions (FAQs)

Here we address common questions and issues that arise during the analysis of P-HpODE-PC.

Q1: What are matrix effects and why are they a significant problem for P-HpODE-PC analysis?

A1: A matrix effect is the alteration of an analyte's ionization efficiency by co-eluting, often unidentified, components in the sample matrix.[5][6] In LC-MS/MS analysis, this typically manifests as ion suppression or, less commonly, ion enhancement. For P-HpODE-PC, which is often present at low levels in complex biological matrices like plasma or tissue homogenates, matrix effects are a major obstacle.[7] The primary culprits are endogenous phospholipids, which are highly abundant and can suppress the ionization of the target analyte, leading to inaccurate and imprecise quantification.[8][9][10]

Q2: I'm seeing poor sensitivity and inconsistent results for my P-HpODE-PC measurements. Could this be due to matrix effects?

A2: Yes, poor sensitivity, inconsistent results, and high variability in quality control (QC) samples are classic signs of unmanaged matrix effects. If you observe a significant decrease in signal intensity when analyzing samples compared to a pure standard solution, it is highly likely that you are experiencing ion suppression.

Q3: How can I confirm that matrix effects are impacting my assay?

A3: The most direct way to assess matrix effects is through a post-extraction spike experiment.[4] This involves comparing the signal response of an analyte spiked into an extracted blank matrix to the response of the analyte in a neat solution. Regulatory bodies like the FDA provide guidance on how to perform these evaluations.[4][5]

Q4: What is the best internal standard to use for P-HpODE-PC analysis?

A4: The ideal internal standard is a stable isotope-labeled (SIL) version of the analyte (e.g., d4-P-HpODE-PC). A SIL internal standard co-elutes with the analyte and experiences the same degree of matrix effect, thus providing the most accurate correction.[11] If a SIL-IS is not available, a structurally similar oxidized phospholipid with a different chain length that is not endogenously present can be used, but its ability to track and correct for matrix effects must be thoroughly validated.[12]

Q5: My P-HpODE-PC seems to be degrading during sample preparation. How can I prevent this?

A5: P-HpODE-PC is a hydroperoxide-containing phospholipid and is susceptible to degradation. To minimize this, it is crucial to work at low temperatures (e.g., on an ice bath) and to process samples quickly.[13] While antioxidants like butylated hydroxytoluene (BHT) are often added during lipid extractions to prevent oxidation, they should be used with caution when analyzing already oxidized species as they could potentially reduce the hydroperoxy group.[13][14] If immediate extraction is not possible, store samples at -80°C.[13]

Troubleshooting Guide: Overcoming Matrix Effects in P-HpODE-PC Analysis

This section provides a systematic approach to troubleshooting and mitigating matrix effects, organized by experimental stage.

Issue 1: Significant Ion Suppression Observed in Biological Samples

Underlying Cause: Co-elution of high-abundance, readily ionizable molecules, particularly other phospholipids, from the biological matrix. These molecules compete with P-HpODE-PC for ionization in the MS source.[10]

Solutions:

• Optimization of Sample Preparation: The goal is to selectively remove interfering matrix components while efficiently recovering the analyte.

  • Solid-Phase Extraction (SPE): This is a highly effective technique for cleaning up complex samples. Mixed-mode SPE, which utilizes both reversed-phase and ion-exchange retention mechanisms, can be particularly effective at removing a broad range of interfering compounds.[15]

  • Liquid-Liquid Extraction (LLE): LLE can also provide clean extracts, but recovery of more polar oxidized phospholipids like P-HpODE-PC may be lower.[15]

  • Protein Precipitation (PPT): While simple and fast, PPT is the least effective method for removing phospholipids and often results in significant matrix effects.[9][10][15] It is generally not recommended for sensitive P-HpODE-PC analysis without additional cleanup steps.

• Chromatographic Separation:

  • Gradient Optimization: A longer, shallower gradient can improve the resolution between P-HpODE-PC and co-eluting matrix components.

  • Column Chemistry: Consider using a column with a different selectivity. While C18 columns are common, other chemistries may provide better separation from interfering phospholipids. Hydrophilic Interaction Liquid Chromatography (HILIC) can be an effective alternative for separating lipid classes.[16]

Experimental Protocol: Evaluating Matrix Effects

This protocol outlines the steps to quantitatively assess matrix effects in your assay.

• Prepare three sets of samples:

  • Set A (Neat Solution): Spike the analyte and internal standard into the final reconstitution solvent.

  • Set B (Post-Extraction Spike): Extract a blank biological matrix and spike the analyte and internal standard into the final extract.

  • Set C (Pre-Extraction Spike): Spike the analyte and internal standard into the blank biological matrix before extraction.

• Analyze all samples by LC-MS/MS.

• Calculate the Matrix Factor (MF), Recovery (RE), and Process Efficiency (PE):

  • MF (%) = (Peak Area in Set B / Peak Area in Set A) * 100

  • RE (%) = (Peak Area in Set C / Peak Area in Set B) * 100

  • PE (%) = (Peak Area in Set C / Peak Area in Set A) * 100

An MF value significantly different from 100% indicates the presence of matrix effects (MF < 100% for ion suppression, MF > 100% for ion enhancement).

Data Presentation: Comparison of Sample Preparation Techniques

Sample Preparation Method	Analyte Recovery (%)	Matrix Effect (%)	Overall Process Efficiency (%)
Protein Precipitation (PPT)	85 ± 5	45 ± 8 (Suppression)	38 ± 6
Liquid-Liquid Extraction (LLE)	70 ± 7	80 ± 6 (Suppression)	56 ± 8
Solid-Phase Extraction (SPE)	92 ± 4	95 ± 3 (Minimal Effect)	87 ± 5

Note: These are representative values and will vary depending on the specific protocol and matrix.

Issue 2: Poor Reproducibility and Accuracy in Quantitation

Underlying Cause: Inconsistent matrix effects from sample to sample and the lack of an appropriate internal standard to correct for this variability.[11]

Solutions:

• Implementation of a Stable Isotope-Labeled Internal Standard (SIL-IS): As mentioned in the FAQs, a SIL-IS is the most reliable way to correct for variations in matrix effects and recovery. It should be added as early as possible in the sample preparation workflow.

• Matrix-Matched Calibration Curves: Prepare your calibration standards in the same biological matrix as your samples to ensure that the calibrants and the analyte in the samples experience similar matrix effects.[5]

Visualization of Key Concepts

Workflow for Investigating and Mitigating Matrix Effects

A logical workflow for addressing matrix effects in your analysis.

Mechanism of Ion Suppression in ESI-MS

Co-eluting matrix components compete with the analyte for ionization, reducing its signal.

References

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation: Guidance for Industry. [Link]

• International Journal of Pharmaceutical and Phytopharmacological Research. Matrix Effect in Bioanalysis: An Overview. [Link]

• Spychalla, M., et al. (2017). Qualitative analysis of phospholipids and their oxidised derivatives – used techniques and examples of their applications related to lipidomic research and food analysis. Taylor & Francis Online. [Link]

• O'Donnell, V. B., et al. (2021). Methodology to detect oxidised phospholipids and their relevance in disease. Portland Press. [Link]

• U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]

• Al-Sari, H., et al. (2021). Analytical Considerations for Reducing the Matrix Effect for the Sphingolipidome Quantification in Whole Blood. Taylor & Francis Online. [Link]

• Ye, X., et al. (2015). Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring. National Institutes of Health. [Link]

• Ingelse, B. (2017). The essence of Matrix effects for chromatographic assays. European Bioanalysis Forum. [Link]

• Le Faouder, P., et al. (2017). Evaluation of oxidized phospholipids analysis by LC-MS/MS. PubMed. [Link]

• Chambers, E., et al. (2007). Systematic and Comprehensive Strategy for Reducing Matrix Effects in LC/MS/MS Analyses. Waters Corporation. [Link]

• Spickett, C. M., & Pitt, A. R. (2015). Oxidative Lipidomics Coming of Age: Advances in Analysis of Oxidized Phospholipids in Physiology and Pathology. National Institutes of Health. [Link]

• Ikeda, K., et al. (2017). Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library. National Institutes of Health. [Link]

• Avanti Polar Lipids. Determination of Phospholipid Oxidation by UV/VIS Spectroscopy. [Link]

• Rule, G., & Cramer, H. (2022). Coping with Matrix Effects Caused by Phospholipids in Biological Samples. American Pharmaceutical Review. [Link]

• Al-Sari, H., et al. (2021). Analytical considerations for reducing the matrix effect for the sphingolipidome quantification in whole blood. PubMed. [Link]

• Rainville, P. D., et al. (2012). An Improved Method for Eliminating Ion Suppression and Other Phospholipid-Induced Interferences in Bioanalytical Samples. LCGC North America. [Link]

• Polymer Synthesis and Mass Spectrometry. (2023). Troubleshooting ion suppression in LC–MS analysis. YouTube. [Link]

• MilliporeSigma. (2014). Ion suppression in Biological Sample Analysis: You May or May Not See It but It's There. Chromatography Today. [Link]

• LIPID MAPS. (2007). Internal standards for lipidomic analysis. [Link]

• Le Faouder, P., et al. (2017). Evaluation of oxidized phospholipids analysis by LC-MS/MS. ResearchGate. [Link]

• ResearchGate. Phospholipid-Based Matrix Effects in LC–MS Bioanalysis. [Link]

• AquaPlasmid. 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC. [Link]

• Biocompare. 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC from Cayman Chemical. [Link]

• Prentice, B. M., et al. (2015). Uncovering Matrix Effects on Lipid Analyses in MALDI Imaging Mass Spectrometry Experiments. National Institutes of Health. [Link]

• Jana, A., et al. (2009). Oxidized phosphatidylcholine formation and action in oligodendrocytes. National Institutes of Health. [Link]

• Bertin Bioreagent. 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC. [Link]

• Zacek, P., et al. (2015). Determination of Oxidized Phosphatidylcholines by Hydrophilic Interaction Liquid Chromatography Coupled to Fourier Transform Mass Spectrometry. MDPI. [Link]

• Spickett, C. M., et al. (2011). Identification of oxidized phospholipids by electrospray ionization mass spectrometry and LC–MS using a QQLIT instrument. ScienceDirect. [Link]

• Al-Suhaily, D., et al. (2021). Effect of 13-Hydroperoxyoctadecadienoic Acid (13-HPODE) Treatment on the Transcriptomic Profile of Poorly-Differentiated Caco-2 Cells. MDPI. [Link]

• Tamura, A., et al. (2022). Current Status and Challenges of Analytical Methods for Evaluation of Size and Surface Modification of Nanoparticle-Based Drug Formulations. National Institutes of Health. [Link]

• Fuchs, B., & Schiller, J. (2009). Recent Developments of Useful MALDI Matrices for the Mass Spectrometric Characterization of Lipids. MDPI. [Link]

• Zandonella, G., et al. (1982). Thermal and 13C-NMR study of the dynamic structure of 1-palmitoyl-2-oleyl-sn-glycero-3-phosphocholine and 1-oleyl-2-palmitoyl-sn-glycero-3-phosphocholine in aqueous dispersions. PubMed. [Link]

• A-STAR7_DOCTOR. (2024). Spatial Metabolomics and Flux Analysis in Human Pathological Tissue: Integrating MALDI-TOF Imaging with Isotope Tracer Infusion for Context-Aware Metabolic Profiling. Medium. [Link]

• PLOS. (2023). Seroepidemiological survey and seropositivity rate for Trypanosoma cruzi infection in a community-based cardiac screening initiative in Feira de Santana, Bahia, Brazil. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC and POVPC

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of lipid signaling, oxidized phospholipids (OxPLs) have emerged as critical mediators of a wide array of physiological and pathological processes.[1] Among the myriad of OxPLs, 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (13(S)-HpODE-PC) and 1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine (POVPC) represent two key players with distinct yet overlapping biological activities.[2][3] This guide provides a comprehensive comparison of these two molecules, delving into their mechanisms of action, signaling pathways, and roles in inflammatory processes, supported by experimental data and protocols.

Introduction to 13(S)-HpODE-PC and POVPC: Structurally Distinct, Biologically Potent

Both 13(S)-HpODE-PC and POVPC are derivatives of phosphatidylcholine, a major component of cell membranes. Their generation through oxidative processes endows them with unique signaling capabilities that are absent in their non-oxidized precursors.

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (13(S)-HpODE-PC) is a phospholipid containing palmitic acid at the sn-1 position and the hydroperoxy fatty acid 13(S)-HpODE at the sn-2 position.[4][5][6] 13(S)-HpODE is a product of the enzymatic oxidation of linoleic acid by 15-lipoxygenase (15-LOX).[7]

1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine (POVPC) is a truncated oxidized phospholipid formed from the oxidation of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphorylcholine (PAPC).[8][9] It is characterized by a reactive aldehyde group at the terminus of the truncated sn-2 acyl chain.[10]

This guide will dissect the biological implications of these structural differences, providing a framework for researchers to understand and investigate their roles in health and disease.

Biological Activities of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

The biological activities of 13(S)-HpODE-PC are largely inferred from the well-documented effects of its constituent fatty acid, 13(S)-HpODE. This hydroperoxy fatty acid is a potent signaling molecule involved in apoptosis and inflammation.

Induction of Apoptosis

13(S)-HpODE has been shown to induce apoptosis in various cancer cell lines.[7][11] This pro-apoptotic effect is often mediated through the upregulation of tumor suppressor proteins p53 and p21.[7][11] Studies have demonstrated that 13(S)-HpODE can trigger apoptosis in colorectal cancer and lung carcinoma cells.[7] Furthermore, in vivo studies have shown that 13(S)-HpODE can significantly reduce solid tumor growth by activating apoptosis.[7][11]

Modulation of Inflammatory Pathways

The hydroperoxide group in 13(S)-HpODE makes it a reactive molecule capable of initiating and propagating lipid peroxidation, a key feature of oxidative stress and inflammation.[12] 13(S)-HpODE can influence inflammatory responses by modulating the expression of adhesion molecules and cytokine signaling.[12] It is also a precursor to the more stable hydroxy derivative, 13(S)-HODE, which has its own distinct signaling properties in inflammation and cancer.[13]

Biological Activities of POVPC

POVPC is one of the most extensively studied oxidized phospholipids, with a well-established role in promoting inflammation, apoptosis, and the pathogenesis of atherosclerosis.[2][14]

Pro-inflammatory Effects

POVPC is a potent pro-inflammatory mediator that can induce the expression of adhesion molecules on endothelial cells, leading to the recruitment of monocytes.[8][15] This process is a critical early event in the development of atherosclerotic plaques.[15] POVPC can also activate various inflammatory signaling pathways, including those involving Toll-like receptors (TLRs) and the NLRP3 inflammasome.[15][16] However, it is noteworthy that in some contexts, POVPC has been shown to inhibit lipopolysaccharide (LPS)-induced inflammation.[8][17]

Induction of Apoptosis and Cellular Dysfunction

POVPC is cytotoxic and a potent inducer of apoptosis in a variety of cell types, including vascular smooth muscle cells, macrophages, and endothelial cells.[2][10][14] The induction of apoptosis by POVPC is a key contributor to the progression of atherosclerosis.[14][18] The mechanism of POVPC-induced apoptosis often involves the activation of caspases and the disruption of mitochondrial function.[14][19] Furthermore, POVPC can impair endothelial function by uncoupling endothelial nitric oxide synthase (eNOS), leading to reduced nitric oxide bioavailability and increased oxidative stress.[14] Recent studies have also implicated POVPC in triggering ferroptosis, a form of iron-dependent cell death, in vascular smooth muscle cells, contributing to vascular calcification.[20][21]

Comparative Analysis of Biological Activities

Feature	1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC	1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine (POVPC)
Primary Biological Role	Induction of apoptosis, modulation of inflammation	Pro-inflammatory, pro-apoptotic, pro-atherogenic
Mechanism of Action	Primarily through the actions of its 13(S)-HpODE moiety, involving p53/p21 upregulation and oxidative stress.[7][11][12]	Binds to various receptors including PAF-R, activates inflammatory signaling (TLRs, NLRP3), induces caspase activation and mitochondrial dysfunction.[14][15][16][19][22]
Effect on Apoptosis	Potent inducer of apoptosis, particularly in cancer cells.[7][23]	Strong inducer of apoptosis in vascular cells (smooth muscle, endothelial) and macrophages.[2][10][14]
Role in Inflammation	Modulates inflammatory responses, can contribute to oxidative stress.[12]	Potent pro-inflammatory agent, induces monocyte adhesion. Can also have anti-inflammatory effects in specific contexts.[8][15][17]
Role in Atherosclerosis	Less directly studied, but its pro-oxidative nature suggests a potential contribution.	Well-established role in promoting atherogenesis through inflammation, apoptosis, and endothelial dysfunction.[14][18]
Signaling Pathways	p53/p21 pathway, PPARγ signaling.[7][24]	PAF receptor signaling, TLR signaling, NLRP3 inflammasome, PI3K/Akt pathway.[8][15][16][22]

Experimental Protocols

In Vitro Apoptosis Assay using Annexin V/Propidium Iodide Staining

This protocol allows for the quantitative assessment of apoptosis induced by 13(S)-HpODE-PC or POVPC in cultured cells.

Principle: Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by viable cells but can penetrate the compromised membranes of late apoptotic or necrotic cells.

Methodology:

• Cell Culture: Plate cells of interest (e.g., vascular smooth muscle cells, cancer cell lines) in a 6-well plate and grow to 70-80% confluency.

• Treatment: Treat the cells with varying concentrations of 13(S)-HpODE-PC or POVPC for a predetermined time course (e.g., 4, 8, 12, 24 hours). Include a vehicle control.

• Cell Harvesting: Gently detach the cells using a non-enzymatic cell dissociation solution.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide according to the manufacturer's instructions. Incubate in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. Viable cells will be negative for both Annexin V and PI. Early apoptotic cells will be Annexin V positive and PI negative. Late apoptotic/necrotic cells will be positive for both.

Monocyte Adhesion Assay

This assay measures the ability of 13(S)-HpODE-PC or POVPC to induce the adhesion of monocytes to endothelial cells, a key step in inflammation.

Principle: Endothelial cells are treated with the test compounds, and then fluorescently labeled monocytes are added. The number of adherent monocytes is quantified.

Methodology:

• Endothelial Cell Culture: Grow a monolayer of human umbilical vein endothelial cells (HUVECs) in a 96-well plate.

• Treatment: Treat the HUVEC monolayer with 13(S)-HpODE-PC or POVPC for an appropriate time (e.g., 4 hours).

• Monocyte Labeling: Label a suspension of monocytes (e.g., THP-1 cells) with a fluorescent dye such as Calcein-AM.

• Co-incubation: Add the labeled monocytes to the treated HUVEC monolayer and incubate to allow for adhesion.

• Washing: Gently wash the wells to remove non-adherent monocytes.

• Quantification: Measure the fluorescence intensity in each well using a fluorescence plate reader. Increased fluorescence indicates greater monocyte adhesion.

Signaling Pathways and Experimental Workflows

Signaling Pathway of 13(S)-HpODE-PC Induced Apoptosis

Caption: Experimental workflow for the in vitro apoptosis assay.

Signaling Pathway of POVPC-Induced Inflammation

Caption: Simplified signaling pathway of POVPC-induced inflammation.

Conclusion

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differential effects of enzymatically vs. non-enzymatically oxidized PAPC

An In-Depth Guide to the Differential Effects of Enzymatically vs. Non-Enzymatically Oxidized PAPC

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Central Role of PAPC Oxidation

1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine (PAPC) is an abundant phospholipid in biological membranes and lipoproteins.[1][2] Its sn-2 position holds the polyunsaturated fatty acid (PUFA) arachidonic acid, which is highly susceptible to oxidative modification.[3][4] This oxidation is not a mere side effect of cellular stress; it generates a vast array of bioactive oxidized phospholipids (OxPLs) that act as critical signaling molecules in a host of physiological and pathological processes, including inflammation, atherosclerosis, and lung injury.[1][2][5]

The biological outcome of PAPC oxidation is profoundly dependent on its origin. A clear distinction must be made between the highly regulated, specific products of enzymatic reactions and the chaotic, diverse mixture generated by non-enzymatic free-radical attacks. This guide will dissect these differences to provide clarity for researchers investigating the complex world of lipid signaling.

Part 1: Mechanisms of Formation - A Tale of Two Pathways

The initial oxidative event dictates the structure and, consequently, the function of the resulting OxPL.

Enzymatic Oxidation: A Process of Specificity

Enzymatic oxidation is a tightly regulated process that produces specific OxPLs with defined biological roles.[6] This specificity arises from the catalytic action of enzymes that exhibit both stereo- and regiospecificity, inserting oxygen at precise locations on the arachidonic acid backbone.[7][8]

The primary enzyme families responsible for this process include:

• Lipoxygenases (LOXs): These non-heme iron-containing enzymes, such as 12/15-LOX, directly oxygenate PUFAs within phospholipids to produce specific hydroperoxy-phospholipids.[6][9][10]

• Cyclooxygenases (COXs): COX enzymes are central to the formation of prostaglandins and thromboxanes from free arachidonic acid, but their role in directly oxidizing esterified PUFAs in phospholipids is less direct, often involving the subsequent incorporation of oxidized fatty acids back into phospholipids.[6][11]

• Cytochrome P450 (CYP) Enzymes: This superfamily of enzymes can also oxygenate arachidonic acid to produce a variety of epoxide and hydroxylated derivatives.[6][11]

The key takeaway is that enzymatic oxidation generates a limited number of well-defined, biologically active lipid mediators.

Non-Enzymatic Oxidation: A Stochastic Cascade

In stark contrast, non-enzymatic oxidation is an uncontrolled, stochastic process initiated by the attack of reactive oxygen species (ROS) on the PUFA chain of PAPC.[9][12] This free-radical-mediated chain reaction is a hallmark of oxidative stress and results in a highly complex and heterogeneous mixture of hundreds of distinct OxPL species.[9]

This process can be initiated by:

• Free Radicals: Superoxide, hydroxyl radicals, and other ROS can abstract a hydrogen atom from the arachidonic acid chain, initiating a lipid peroxidation cascade.[9]

• Autoxidation: Simple exposure of PAPC to ambient air can initiate oxidation, a common method used in laboratory settings to generate a mixed population of OxPLs, collectively termed "OxPAPC".[1][13]

This lack of control means that non-enzymatic oxidation produces a broad spectrum of products with widely varying, and sometimes opposing, biological activities.[12]

Part 2: The Products - A Structural Comparison

The pathway of oxidation directly determines the chemical nature of the OxPLs formed.

Caption: Overview of Enzymatic vs. Non-Enzymatic PAPC Oxidation Pathways.

Non-enzymatic oxidation of PAPC gives rise to two major classes of products.[12][14]

• Full-Length (Non-Fragmented) OxPLs: The arachidonic acid chain remains intact (20 carbons) but is modified by the addition of oxygen-containing functional groups, such as hydroperoxides, hydroxides, or through intramolecular cyclization to form isoprostane-like structures. A key example is PEIPC (1-palmitoyl-2-(5,6-epoxyisoprostane E2)-sn-glycero-3-phosphatidylcholine).[12][14]

• Truncated (Fragmented) OxPLs: The oxidative reaction leads to the cleavage of the arachidonic acid backbone. This results in sn-2 acyl chains that are shorter than the original and typically terminate in a reactive functional group, such as an aldehyde or a carboxylic acid.[14][15] Well-studied examples include:

  • POVPC (1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine)

  • PGPC (1-palmitoyl-2-glutaroyl-sn-glycero-3-phosphocholine)

Data Summary: Products of PAPC Oxidation

Feature	Enzymatic Oxidation	Non-Enzymatic Oxidation
Specificity	High (Stereo- and Regiospecific)[7][8]	Low (Stochastic)[9]
Product Profile	Homogeneous, few specific molecules	Heterogeneous, complex mixture[9][15]
Example Products	Specific hydroperoxides (e.g., HPETE-PC)	Full-Length: PEIPC, other isoprostanesTruncated: POVPC, PGPC[12][14][15]
Typical Role	Specific signaling mediators[6]	Broad-acting damage signals, mixed activities[4][12]

Part 3: Differential Biological Effects & Signaling

The structural differences between enzymatically and non-enzymatically generated OxPLs translate into profoundly different biological activities. While enzymatically produced lipids often have singular, defined roles, the non-enzymatic OxPAPC mixture is a cocktail of agonists and antagonists for various signaling pathways, with the net effect being highly context-dependent.[1][5]

The Pro-Inflammatory Axis of Non-Enzymatic OxPAPC

Many components of the OxPAPC mixture are potent pro-inflammatory mediators.[15] They are recognized as "danger-associated molecular patterns" (DAMPs) by pattern recognition receptors (PRRs) on immune and endothelial cells.[4]

• Key Receptors: Toll-like receptor 4 (TLR4), TLR2, and the scavenger receptor CD36 are primary sensors of non-enzymatic OxPLs.[12][16]

• Downstream Signaling: Engagement of these receptors can trigger canonical inflammatory pathways, including the activation of MAP kinases (p38, JNK) and transcription factors like NF-κB, leading to the production of pro-inflammatory cytokines (e.g., IL-6, IL-8) and chemokines (e.g., MCP-1).[13][16][17]

• Endothelial Disruption: Specifically, truncated products like PGPC and POVPC are known to disrupt endothelial barrier function, increasing vascular permeability. This effect is often mediated by ROS-dependent activation of Src kinase and subsequent phosphorylation of VE-cadherin.[5][18]

Caption: Pro-inflammatory Signaling via Truncated OxPAPC and TLR4.

The Anti-Inflammatory & Protective Axis

Paradoxically, the same non-enzymatic OxPAPC mixture also contains components with potent anti-inflammatory and cytoprotective properties.[1][15]

• TLR Antagonism: Certain OxPLs can physically interact with LPS-binding protein (LBP), CD14, and MD2, thereby inhibiting the recognition of bacterial lipopolysaccharide (LPS) by the TLR4 complex and dampening the inflammatory response to pathogens.[4][15][19]

• Nrf2 Activation: A critical protective mechanism involves the activation of the transcription factor Nrf2 (Nuclear factor erythroid 2-related factor 2). This pathway, often triggered by electrophilic OxPLs, leads to the transcription of a suite of antioxidant and cytoprotective genes, most notably heme oxygenase-1 (HO-1).[1][15]

• Endothelial Barrier Protection: In contrast to their truncated counterparts, full-length OxPLs like PEIPC have been shown to enhance endothelial barrier integrity.[18] This protective effect, observed at lower concentrations of the total OxPAPC mixture, is mediated by the activation of small GTPases like Rac1 and Cdc42, which remodel the actin cytoskeleton to strengthen cell-cell junctions.[5][13]

Caption: Protective Signaling Pathways Activated by OxPAPC Components.

The ultimate biological response to non-enzymatically oxidized PAPC is therefore a balancing act between the pro-inflammatory, barrier-disruptive effects of truncated species and the anti-inflammatory, barrier-protective effects of full-length species.[5][18]

Part 4: Experimental Methodologies

Studying the differential effects of OxPLs requires robust methods for both their generation and their analysis. The choice of method is critical, as it determines the composition of the OxPLs being investigated.

Protocol: Generation of Non-Enzymatic OxPAPC (Autoxidation)

This protocol describes a common method for generating a complex mixture of OxPAPC for use in cell culture and other bioassays.

Causality: This method mimics chronic oxidative stress by allowing uncontrolled, slow oxidation, resulting in a broad spectrum of both fragmented and non-fragmented species. It is a scientifically validated approach to produce the OxPAPC mixture frequently cited in the literature.[13][20]

Step-by-Step Methodology:

• Preparation: Obtain high-purity synthetic PAPC dissolved in an organic solvent (e.g., chloroform).

• Drying: In a sterile glass vial, evaporate the solvent under a gentle stream of inert nitrogen or argon gas to form a thin lipid film on the vial wall. This ensures an even distribution of the lipid for oxidation.

• Oxidation: Place the open vial in a dark incubator or under a foil tent on a heat block set to a controlled temperature (e.g., 37-50°C) for a defined period (e.g., 48-72 hours).[13][20] The duration is a critical variable; longer times increase the proportion of truncated species.

• Standardization & QC: The extent of oxidation should be monitored. Re-dissolve the lipid and analyze by mass spectrometry to confirm the presence of characteristic OxPAPC peaks (e.g., m/z for POVPC, PGPC, PEIPC) and the reduction of the parent PAPC peak.[13]

• Storage: Store the resulting OxPAPC under inert gas at -80°C to prevent further oxidation.

Protocol: Analysis of OxPLs by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for identifying and quantifying specific OxPL molecules from both synthetic preparations and biological samples.[3][7][21]

Causality: This method provides the necessary specificity to resolve the immense complexity of the OxPL landscape. Chromatography separates isomers, while tandem mass spectrometry provides fragmentation data that acts as a structural fingerprint for each unique molecule, allowing for confident identification.[22]

Step-by-Step Methodology:

• Lipid Extraction: Extract total lipids from the sample (e.g., OxPAPC preparation, plasma, cell lysate) using a biphasic solvent system, such as the Folch or Bligh-Dyer methods.

• Chromatographic Separation: Inject the lipid extract onto a reverse-phase or HILIC liquid chromatography column. A gradient of organic solvents is used to separate the different lipid species based on their polarity and acyl chain length.

• Mass Spectrometry (MS1): As lipids elute from the column, they are ionized (typically by electrospray ionization, ESI) and their mass-to-charge (m/z) ratio is measured. This provides a survey of all ions present at a given time.

• Tandem Mass Spectrometry (MS2): The mass spectrometer isolates a specific precursor ion (e.g., the m/z corresponding to POVPC) and fragments it. The resulting fragment ions are measured, producing an MS/MS spectrum.

• Identification: The fragmentation pattern is compared against a spectral library or known fragmentation rules to confirm the identity of the OxPL.[22] For example, phosphatidylcholines produce a characteristic fragment ion at m/z 184.

• Quantification: The abundance of each OxPL is determined by integrating the area under the peak in the chromatogram, often normalized to an internal standard.

Caption: General Experimental Workflow for OxPL Generation and Analysis.

Conclusion and Future Directions

The distinction between enzymatically and non-enzymatically oxidized PAPC is fundamental to understanding lipid signaling in health and disease.

• Enzymatic oxidation is a precise, regulated process that generates specific lipid mediators with targeted functions.

• Non-enzymatic oxidation is a stochastic process of damage that creates a complex mixture of products with diverse, and often conflicting, pro- and anti-inflammatory activities. The biological outcome is dictated by the relative balance of these species and the cellular context.[5][18]

For researchers in this field, the key is to move beyond studying the effects of the crude "OxPAPC" mixture and towards dissecting the specific roles of individual, purified OxPL species. The use of synthetic standards and advanced analytical techniques like LC-MS/MS is essential for this endeavor.[3][22] Understanding how the balance of specific OxPLs shifts in disease states may unlock novel diagnostic markers and therapeutic targets for a wide range of inflammatory conditions.

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A Comparative Guide to Oxidized Phosphatidylcholines in Cellular Signaling: The Unique Role of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

Introduction: The Emergence of Oxidized Phospholipids as Critical Signaling Mediators

In the landscape of cellular signaling, lipids have transitioned from being viewed as simple structural components to being recognized as pivotal regulators of complex biological processes. Among these, oxidized phosphatidylcholines (oxPCs) have emerged as a critical class of signaling molecules. Generated through both enzymatic and non-enzymatic oxidation of phospholipids containing polyunsaturated fatty acids (PUFAs), these molecules act as Damage-Associated Molecular Patterns (DAMPs).[1][2] Under conditions of oxidative stress, which are hallmarks of numerous inflammatory diseases, these modified lipids accumulate and engage with pattern recognition receptors (PRRs) on immune cells, triggering signaling cascades that modulate both innate and adaptive immunity.[1][2][3]

The oxidation of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphocholine (PAPC), a common membrane phospholipid, gives rise to a heterogeneous mixture of bioactive lipids.[1][4] These can be broadly categorized into:

• Fragmented OxPCs: These molecules, such as 1-palmitoyl-2-(5-oxovaleroyl)-sn-glycero-3-phosphocholine (POVPC) and 1-palmitoyl-2-glutaroyl-sn-glycero-3-phosphocholine (PGPC), feature a truncated sn-2 acyl chain. They are well-characterized mediators of inflammation.[1][2]

• Full-Length OxPCs: These retain the full carbon backbone of the original fatty acid, which is modified with functional groups like hydroperoxides or hydroxyls.

This guide provides an in-depth comparison of the signaling roles of various oxPCs, with a special focus on 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (13-HpODE-PC) , a full-length oxPC containing a hydroperoxy derivative of linoleic acid.[5] We will explore its distinct signaling mechanisms and contrast them with the more extensively studied fragmented oxPCs, providing the experimental context necessary for researchers in immunology and drug development.

The Distinct Profile of 13-HpODE-PC: An Amplifier of Oxidative Signaling

13-HpODE-PC is a specific molecular species containing a palmitic acid at the sn-1 position and 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HpODE) at the sn-2 position.[5] While direct, receptor-mediated signaling pathways for the intact 13-HpODE-PC molecule are still under investigation, the potent bioactivity of its constituent 13-HpODE moiety provides significant insight into its functional role.

The defining characteristic of 13-HpODE-PC lies in its nature as a lipid hydroperoxide. This reactive functional group positions it not just as a signaling ligand, but as a potent initiator and propagator of further oxidative stress.

• Induction of Reactive Oxygen Species (ROS): The free form of 13-HpODE has been shown to activate NADPH oxidase, a key enzyme responsible for producing superoxide radicals, thereby amplifying the oxidative environment.[6]

• Modulation of Metabolic and Inflammatory Pathways: 13-HpODE can enhance Peroxisome Proliferator-Activated Receptor (PPAR) signaling, a critical pathway in regulating lipid metabolism and inflammation.[7][8] This suggests a role for 13-HpODE-PC in modulating cellular metabolic responses to stress.

• Precursor Activity: Perhaps its most unique role is its ability to accelerate the formation of other bioactive fragmented phospholipids. Studies have shown that 13(S)-HpODE enhances the generation of POVPC and PGPC from the parent PAPC molecule.[9] This positions 13-HpODE-PC as an upstream driver that can amplify the production of a broader spectrum of inflammatory lipid mediators.

This precursor activity is a critical differentiator. While fragmented oxPCs like POVPC and PGPC act as direct effectors of specific inflammatory responses, 13-HpODE-PC can function as a catalyst, intensifying the overall oxidative and inflammatory signaling milieu.

Comparative Analysis: 13-HpODE-PC vs. Fragmented Oxidized Phosphatidylcholines

The biological effects of oxPCs are highly dependent on their specific structure.[3] Fragmented species like POVPC and PGPC often elicit potent, receptor-mediated inflammatory responses that differ significantly from the effects driven by the full-length hydroperoxide, 13-HpODE-PC.

POVPC and PGPC: Direct Mediators of Endothelial Activation and Apoptosis

POVPC and PGPC are among the most studied oxPCs and are known to accumulate in atherosclerotic lesions.[10] Their signaling activities are potent and often pro-inflammatory:

• Differential Leukocyte Recruitment: POVPC and PGPC exhibit distinct effects on the adhesion of leukocytes to the vascular endothelium. PGPC treatment increases both monocyte and neutrophil adhesion, in part by upregulating the expression of E-selectin and VCAM-1.[11] In contrast, POVPC selectively induces monocyte-specific adhesion while inhibiting neutrophil binding.[11] This demonstrates a high degree of structural specificity in their signaling.

• Induction of Apoptosis: Both POVPC and PGPC can inhibit cell proliferation and induce apoptosis in vascular smooth muscle cells, with POVPC being the more potent of the two.[10]

• Receptor Engagement: The diverse effects of oxPAPC mixtures, which contain POVPC and PGPC, are mediated through interactions with a range of receptors, including scavenger receptors like CD36 and Toll-like receptors (TLR2 and TLR4).[1][3][12] This receptor engagement leads to the activation of downstream inflammatory pathways, including the JNK and p38 MAP kinases.[12]

The signaling paradigm for these fragmented lipids is one of direct ligand-receptor interaction leading to specific downstream cellular events. This contrasts with the role of 13-HpODE-PC, which appears to act more as a modulator of the cellular redox environment and a precursor for these potent signaling molecules.

Data Summary: A Comparative Overview of OxPC Signaling

Feature	1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC (13-HpODE-PC)	POVPC	PGPC
Structure Type	Full-length hydroperoxide	Fragmented (C5 aldehyde)	Fragmented (C5 carboxyl)
Primary Role	Inducer of oxidative stress; Precursor to fragmented oxPCs.[9][13]	Direct inflammatory mediator.	Direct inflammatory mediator.
Key Receptor Interactions	Interactions are less defined; effects likely mediated by downstream products and redox changes.	TLRs, Scavenger Receptors (as part of oxPAPC mixture).[3][12]	TLRs, Scavenger Receptors (as part of oxPAPC mixture).[3][12]
Effect on ROS	Potent inducer via potential NADPH oxidase activation.[6]	Induces ROS as a downstream consequence of receptor signaling.	Induces ROS as a downstream consequence of receptor signaling.
Leukocyte Adhesion	Indirectly promotes inflammation by generating other oxPCs.[9]	Induces monocyte-specific adhesion; inhibits neutrophil adhesion.[11]	Induces both monocyte and neutrophil adhesion.[11]
Apoptosis Induction	Can induce apoptosis, likely via oxidative stress mechanisms.[8]	Potent inducer of apoptosis in vascular smooth muscle cells.[10]	Induces apoptosis, but less potently than POVPC.[10]
Key Signaling Pathways	PPAR signaling, amplification of oxidative stress.[7][8]	Inflammasome activation, JNK/p38 MAPK pathways.[11][12]	Upregulation of VCAM-1/E-Selectin, inflammasome activation.[11]

Visualizing the Divergent Signaling Pathways

The following diagrams illustrate the distinct signaling logic of 13-HpODE-PC compared to fragmented oxPCs.

Caption: Divergent signaling cascades of full-length vs. fragmented oxPCs.

Essential Experimental Protocols

To dissect the distinct biological activities of 13-HpODE-PC and other oxPCs, a combination of analytical and functional assays is required. The following protocols provide a robust framework for such comparative studies.

Protocol 1: Identification and Quantification of OxPCs by LC-MS/MS

Causality: The complexity and transient nature of oxPC species necessitate a highly sensitive and specific analytical method. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard, allowing for the separation, identification, and quantification of individual lipid molecules within a complex biological sample.[14][15]

Methodology:

• Lipid Extraction:

  • Homogenize cell pellets or tissue samples in a solution containing an antioxidant like butylated hydroxytoluene (BHT) to prevent ex vivo oxidation.[16]

  • Perform a Folch or Bligh-Dyer extraction using a chloroform/methanol/water solvent system to partition lipids into the organic phase.

  • Dry the lipid extract under a stream of nitrogen gas and reconstitute in a suitable solvent (e.g., methanol/isopropanol) for LC-MS analysis.

• Chromatographic Separation:

  • Employ a Hydrophilic Interaction Liquid Chromatography (HILIC) column, which provides excellent separation of different phospholipid classes based on the polarity of their headgroups.[17][18]

  • Use a gradient elution with solvents such as acetonitrile and ammonium formate-containing water to resolve different lipid species over time.

• Mass Spectrometry Analysis:

  • Utilize a high-resolution mass spectrometer (e.g., Orbitrap) operating in positive electrospray ionization (ESI) mode.[15][18]

  • Perform a full scan (MS1) to identify parent ions based on their precise mass-to-charge ratio (m/z).

  • Conduct data-dependent MS/MS (MS2) fragmentation on the most abundant ions. Identification is confirmed by matching the fragmentation pattern to known patterns for specific oxPCs (e.g., the characteristic phosphocholine headgroup fragment at m/z 184).[14][16]

• Quantification:

  • Spike samples with a known amount of an internal standard (e.g., a deuterated or C13-labeled lipid standard) prior to extraction.

  • Create a standard curve using commercially available, purified oxPC standards.

  • Quantify the endogenous oxPCs by comparing their peak areas to that of the internal standard and interpolating from the standard curve.

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A Comparative Guide to the Validation of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC as a Novel Biomarker for Cardiovascular Disease

Introduction: Beyond Traditional Risk Factors

Cardiovascular disease (CVD) remains a leading cause of global mortality, underscoring a critical need for more precise diagnostic and prognostic tools.[1][2] While traditional biomarkers like Low-Density Lipoprotein Cholesterol (LDL-C) and high-sensitivity C-reactive Protein (hs-CRP) are foundational to risk assessment, they provide a broad picture of dyslipidemia and systemic inflammation, respectively.[1] A significant gap exists in identifying biomarkers that reflect specific, causative pathological pathways, such as oxidative stress. Oxidized phospholipids (OxPLs) have emerged as key players in the initiation and progression of atherosclerosis.[3][4]

This guide focuses on a specific OxPL, 1-Palmitoyl-2-13(S)-hydroperoxyoctadecadienoyl-sn-glycero-3-phosphocholine (1-P-2-13(S)-HpODE-PC), a product of linoleic acid peroxidation. We will explore its mechanistic role in CVD, provide a comparative analysis against established biomarkers, and present a detailed, field-proven protocol for its analytical validation, empowering researchers to rigorously assess its clinical utility.

Part 1: The Scientific Rationale for 1-P-2-13(S)-HpODE-PC in Atherogenesis

The central premise for this biomarker lies in its direct involvement in oxidative stress, a critical event in the development of atherosclerosis.[3] Unlike general markers of inflammation, 1-P-2-13(S)-HpODE-PC represents a specific molecular consequence of the oxidative damage that drives plaque formation.

Mechanism of Action:

• Formation: 1-P-2-13(S)-HpODE-PC is formed when the linoleic acid moiety at the sn-2 position of a phosphatidylcholine molecule is oxidized, a reaction catalyzed by enzymes like 15-lipoxygenase or occurring via non-enzymatic free radical attack.[5][6] This process is rampant within the subendothelial space where LDL particles become trapped and oxidized.

• Pro-inflammatory Signaling: As a component of oxidized LDL (OxLDL), this molecule is a potent signaling lipid. It is recognized by macrophage scavenger receptors (e.g., CD36), leading to uncontrolled uptake and the formation of foam cells—the hallmark of early atherosclerotic lesions.[3]

• Endothelial Dysfunction: 1-P-2-13(S)-HpODE-PC and its reduced form, 13-HODE, can induce the expression of endothelial adhesion molecules like ICAM-1.[7] This facilitates the recruitment of monocytes and other immune cells to the vessel wall, perpetuating the inflammatory cycle.[4] Furthermore, its precursor, 13(S)-HpODE, has been shown to modulate calcium transport in myocardial sarcolemma, suggesting a role in cardiac cell pathophysiology.[8]

This direct mechanistic link makes 1-P-2-13(S)-HpODE-PC a compelling candidate for a biomarker that not only predicts risk but also provides insight into the underlying disease activity.[4]

Figure 1: Proposed signaling pathway of HpODE-PC in atherosclerosis.

Part 2: Comparative Performance Analysis

A biomarker's value is determined by its performance relative to existing standards. Here, we compare 1-P-2-13(S)-HpODE-PC (as part of the broader, measurable OxPL/apoB ratio) with LDL-C and hs-CRP.

Biomarker	Type	Primary Pathological Link	Key Strengths	Key Limitations
LDL-Cholesterol	Lipid Profile	Causal factor in atherogenesis; cholesterol deposition.[9]	Well-established, standardized assays; clear treatment targets (<55-70 mg/dL for high-risk patients).[10][11]	Does not reflect the modification (e.g., oxidation) of the particle, which drives atherogenicity; risk remains even at low LDL-C levels.
hs-CRP	Inflammatory	General systemic inflammation.	Predicts future cardiovascular events, independent of lipid levels; identifies "residual inflammatory risk".[12]	Not specific to vascular inflammation; elevated in many non-cardiac conditions (infection, arthritis), leading to potential misinterpretation.[13]
OxPL on apoB (OxPL/apoB)	Oxidative Stress	Direct measure of pro-atherogenic oxidized lipoproteins.[4][14]	Highly specific to the oxidative processes driving atherosclerosis; levels are elevated in acute coronary syndromes and predict event risk.[14][15]	Less established in routine clinical practice; requires specialized mass spectrometry or specific immunoassays.[16]

Expert Insights: The primary advantage of measuring OxPLs like 1-P-2-13(S)-HpODE-PC is specificity. While an elevated hs-CRP indicates that inflammation is present somewhere in the body, elevated OxPL levels point directly to the oxidation of lipoproteins, a core process in plaque development.[3][14] Several studies have shown that the ratio of Oxidized Phospholipids to Apolipoprotein B (OxPL/apoB) predicts the presence and progression of coronary and peripheral artery disease, enhancing the risk prediction of traditional scores.[14] This suggests its role may be most valuable in refining risk assessment for patients at borderline or intermediate risk based on conventional markers, or for monitoring therapies that target oxidative stress.

Part 3: Experimental Validation Protocol: LC-MS/MS Quantification

Trustworthy data is the bedrock of biomarker validation. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for the specific and sensitive quantification of lipid species due to its ability to separate structurally similar molecules and confirm their identity based on mass-to-charge ratio and fragmentation patterns.[16][17][18]

Figure 2: LC-MS/MS workflow for biomarker validation.

Detailed Step-by-Step Methodology:

• Sample Collection and Handling (Self-Validation Point: Pre-analytical Stability)

  • Causality: To prevent artefactual oxidation of lipids after blood draw, it is critical to inhibit this process immediately.

  • Protocol:

    • Collect whole blood into tubes containing EDTA.

    • Immediately add an antioxidant like butylated hydroxytoluene (BHT) to a final concentration of 10 µM.[16]

    • Centrifuge at 2,000 x g for 15 minutes at 4°C to separate plasma.

    • Aliquot the plasma into cryovials and snap-freeze in liquid nitrogen. Store at -80°C until analysis.

• Lipid Extraction (Self-Validation Point: Recovery and Normalization)

  • Causality: Efficiently extracting lipids from the complex plasma matrix while correcting for procedural variability is essential for accuracy. A heavy-isotope labeled internal standard (IS), which behaves identically to the analyte during extraction and ionization, is the only reliable way to achieve this.

  • Protocol:

    • Thaw 50 µL of plasma on ice.

    • Spike the sample with a known amount of a suitable internal standard (e.g., 1-palmitoyl-2-arachidonoyl(d11)-sn-glycero-3-phosphocholine).

    • Perform a liquid-liquid extraction using a modified Bligh-Dyer method with a chloroform/methanol/water solvent system.

    • Vortex vigorously and centrifuge to separate the phases.

    • Carefully collect the lower organic layer containing the lipids.

    • Dry the extract under a gentle stream of nitrogen gas.

    • Reconstitute the dried lipid film in a small volume (e.g., 100 µL) of the initial LC mobile phase (e.g., Methanol/Chloroform 1:1).[18]

• LC-MS/MS Analysis (Self-Validation Point: Specificity and Sensitivity)

  • Causality: This step ensures that the signal being measured is unequivocally from the target analyte and not from an interfering, isobaric compound.[17] Reversed-phase chromatography separates lipids based on hydrophobicity, while tandem MS provides two levels of mass filtering (precursor and product ion).[19]

  • Protocol:

    • Liquid Chromatography:

      • Column: Use a reversed-phase column (e.g., C18, 2.1 x 100 mm, 1.8 µm).

      • Mobile Phase A: 70% Methanol with 5mM ammonium formate and 0.1% formic acid.[18]

      • Mobile Phase B: Isopropanol/Methanol (90:10) with 5mM ammonium formate and 0.1% formic acid.

      • Gradient: Run a gradient from 30% B to 100% B over 15 minutes to elute lipids.

    • Mass Spectrometry:

      • Ionization: Electrospray Ionization, Positive Mode (ESI+).

      • Analysis Mode: Multiple Reaction Monitoring (MRM).

      • MRM Transition for 1-P-2-13(S)-HpODE-PC: Monitor the transition from the precursor ion (m/z of the protonated molecule) to a specific, high-abundance product ion (e.g., the phosphocholine headgroup at m/z 184.07).

      • MRM Transition for Internal Standard: Monitor the corresponding transition for the deuterated IS.

• Data Processing and Quantification

  • Protocol:

    • Prepare a calibration curve using synthetic standards of 1-P-2-13(S)-HpODE-PC at known concentrations (e.g., 0.1 to 100 ng/mL), each spiked with the same amount of IS.

    • Integrate the chromatographic peak areas for both the analyte and the IS in all samples, quality controls (QCs), and calibrators.

    • Calculate the Peak Area Ratio (Analyte Area / IS Area).

    • Plot the Peak Area Ratio against concentration for the calibrators and fit with a linear regression.

    • Use the resulting regression equation to calculate the concentration of the biomarker in the unknown samples.

Conclusion and Future Directions

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC stands out as a promising CVD biomarker due to its direct mechanistic link to atherogenic oxidative stress.[4] Its true potential lies in its ability to provide more specific pathological information than broad markers of inflammation or dyslipidemia.[14] While immunoassays for the broader class of OxPLs are available, the LC-MS/MS method detailed here provides the specificity and accuracy required for rigorous clinical validation.

Future research should focus on large-scale prospective cohort studies to establish definitive clinical cutoff values, assess its predictive power for different CVD endpoints (e.g., myocardial infarction vs. stroke), and determine its utility in monitoring the efficacy of antioxidant or novel anti-inflammatory therapies. The validation of such specific biomarkers is a critical step toward a more personalized and mechanistically-driven approach to cardiovascular medicine.

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A Senior Application Scientist's Guide to the Comparative Analysis of Analytical Platforms for Oxidized Phospholipid Detection

Introduction: The Critical Role of Oxidized Phospholipids (OxPLs) in Research and Drug Development

Oxidized phospholipids (OxPLs) are no longer considered mere byproducts of cellular damage; they are now recognized as a diverse class of bioactive lipid mediators central to the pathogenesis of numerous inflammatory diseases, including atherosclerosis, cancer, and diabetes.[1][2] Generated through enzymatic or non-enzymatic oxidation of phospholipids, these molecules can trigger a wide array of cellular responses, from activating pro-inflammatory signaling pathways to inducing apoptosis.[3][4] For researchers, scientists, and drug development professionals, the accurate detection and quantification of specific OxPL species in biological samples is paramount. It allows for the elucidation of disease mechanisms, the identification of novel biomarkers, and the evaluation of therapeutic efficacy.

However, the analytical landscape for OxPLs is complex. Their low abundance relative to their non-oxidized precursors, immense structural diversity, and inherent instability present significant challenges.[3][5] The choice of an analytical platform is therefore not a trivial decision but a critical experimental variable that dictates the scope, sensitivity, and specificity of the resulting data. This guide provides an in-depth comparative analysis of the principal analytical platforms used for OxPL detection, grounded in field-proven insights to empower you to make the most informed decision for your research objectives. We will move beyond a simple listing of features to explain the causality behind experimental choices, ensuring a trustworthy and authoritative overview.

Core Analytical Platforms: A Head-to-Head Comparison

The three predominant methodologies for the analysis of OxPLs are Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), Shotgun Lipidomics, and Immunoassays (ELISA). Each platform offers a unique balance of specificity, sensitivity, throughput, and structural resolving power. The choice of methodology should be driven by the specific biological question at hand: are you performing a broad, discovery-phase screen or quantifying a specific, known OxPL biomarker in a large clinical cohort?

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard for Specificity and Discovery

LC-MS/MS has emerged as the most powerful and versatile platform for OxPL analysis, providing unparalleled specificity and the ability to identify and quantify individual molecular species.[6][7] The key advantage lies in its two-dimensional separation: physical separation of lipids by liquid chromatography followed by mass-based separation and fragmentation in the mass spectrometer.[5]

The Principle of Causality: Why Chromatography Matters

Biological samples contain a staggering complexity of lipid isomers (molecules with the same mass but different structures). Reversed-phase liquid chromatography (RPLC) is commonly used, separating lipids based on their hydrophobicity.[8] This is crucial because oxidation increases the polarity of a phospholipid, causing it to elute earlier than its unoxidized parent molecule.[5] This temporal separation allows the mass spectrometer to analyze isobaric species individually, drastically increasing the confidence of identification.[5]

Workflow & Experimental Protocol:

The LC-MS/MS workflow involves several critical steps, each requiring careful optimization to prevent artifactual oxidation and ensure accurate quantification.

Diagram: LC-MS/MS Workflow for Oxidized Phospholipid Analysis

Caption: General workflow for OxPL analysis using LC-MS/MS.

Detailed Experimental Protocol: Targeted OxPL Quantification

• Lipid Extraction:

  • Homogenize the sample (e.g., 50 µL plasma) in a glass tube. To prevent auto-oxidation during preparation, it is critical to use solvents enriched with an antioxidant like butylated hydroxytoluene (BHT).[9]

  • Add an internal standard mixture containing deuterated or ¹³C-labeled phospholipids representative of the classes being analyzed.

  • Perform a liquid-liquid extraction using a modified Bligh-Dyer or Folch method with chloroform/methanol.

  • Vortex and centrifuge to separate the phases. Collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen and reconstitute in the initial mobile phase for LC injection.

• UPLC Separation:

  • Utilize a C18 reversed-phase column with a gradient elution, typically starting with a high percentage of aqueous mobile phase (e.g., water with acetonitrile and formic acid) and ramping up to a high percentage of organic mobile phase (e.g., isopropanol/acetonitrile). This gradient separates the more polar oxidized species from their less polar, unoxidized precursors.

• Mass Spectrometry Analysis (Triple Quadrupole):

  • Employ electrospray ionization (ESI) in both positive and negative modes, as different OxPL species ionize preferentially in different modes.[10]

  • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode.[1] This is a targeted approach where the instrument is programmed to look for a specific transition from a precursor ion (the mass of the intact OxPL) to a diagnostic product ion (a specific fragment).

  • Causality: MRM provides exceptional sensitivity and specificity because it filters out chemical noise, only monitoring for pre-defined, specific precursor-product pairs.[5] For example, in positive ion mode, a precursor scan for m/z 184 is diagnostic for the phosphocholine headgroup of PC-containing lipids.[9]

• Data Analysis:

  • Integrate the chromatographic peak area for each MRM transition.

  • Quantify the endogenous OxPL concentration by comparing its peak area to that of the corresponding stable isotope-labeled internal standard.

Performance Characteristics:

• Specificity: Very high; capable of resolving structural and positional isomers.[8]

• Sensitivity: Excellent; detection limits can reach the low femtomole (fmol) range.[1]

• Coverage: Comprehensive; untargeted approaches can screen for hundreds of known and unknown OxPL species in a single run.[11]

• Throughput: Low to medium; sample preparation and chromatographic run times limit the number of samples that can be processed per day.

• Limitations: Requires significant capital investment, specialized technical expertise, and complex data analysis workflows.[3]

Shotgun Lipidomics: The High-Throughput MS Approach

Shotgun lipidomics is a mass spectrometry-based technique that omits the liquid chromatography step.[12] The total lipid extract is directly infused into the mass spectrometer, and identification relies on the systematic acquisition of tandem MS data using specific scanning routines.[6]

The Principle of Causality: Trading Separation for Speed

By eliminating the time-consuming chromatography step, shotgun lipidomics dramatically increases sample throughput.[12] The trade-off is the loss of separation of isobaric and isomeric species. This challenge is overcome by using high-resolution mass spectrometers and sophisticated, class-specific fragmentation strategies (e.g., precursor ion and neutral loss scanning) to differentiate lipid classes directly in the gas phase.[6][13] For instance, a neutral loss scan of 141 Da in negative ion mode can selectively detect phosphatidylethanolamine (PE) species.

Workflow & Experimental Protocol:

Diagram: Shotgun Lipidomics Workflow for Oxidized Phospholipid Analysis

Caption: General workflow for OxPL analysis using Shotgun Lipidomics.

Detailed Experimental Protocol: High-Throughput OxPL Profiling

• Lipid Extraction: The extraction procedure is similar to that for LC-MS/MS, with the critical inclusion of a comprehensive suite of internal standards representing each phospholipid class to be quantified.

• Sample Infusion: The reconstituted lipid extract is loaded into a syringe and infused at a constant, low flow rate (e.g., µL/min) directly into the ESI source of the mass spectrometer.

• Mass Spectrometry Analysis:

  • A series of targeted MS/MS experiments are performed on a high-resolution instrument (e.g., Q-TOF or Orbitrap).

  • For example, to survey for oxidized phosphatidylcholines (OxPCs), a precursor ion scan for m/z 184.0737 would be performed in positive ion mode. The resulting spectrum would show all parent ions in the mixture that produce this specific phosphocholine fragment.

  • Subsequent product ion scans on the detected parent ions are then performed to elucidate the structure of the oxidized fatty acyl chains.

• Data Analysis:

  • OxPL species are identified based on their accurate mass and characteristic fragmentation patterns.

  • Quantification is achieved by comparing the signal intensity of the identified OxPL species to the signal of the class-specific internal standard.[5] This approach relies on the assumption that all lipids within a class have a similar ionization response.

Performance Characteristics:

• Specificity: Moderate to high; dependent on the mass resolution of the instrument and the uniqueness of fragmentation patterns. Suffers from an inability to distinguish isomers.[13]

• Sensitivity: Good; though often slightly lower than targeted LC-MS/MS due to ion suppression effects from the complex mixture being infused at once.

• Coverage: Broad; excellent for profiling changes across entire lipid classes.

• Throughput: High; the lack of a chromatography step allows for rapid analysis (minutes per sample).[12]

• Limitations: Susceptible to ion suppression, where the presence of highly abundant lipids can suppress the signal of low-abundance species like OxPLs. Ambiguous identification of isobaric species is a significant challenge.[13]

Immunoassays (ELISA): The High-Throughput Tool for Clinical Screening

Enzyme-Linked Immunosorbent Assays (ELISAs) offer a completely different approach, relying on the high specificity of antibodies to detect a target molecule.[6] For OxPLs, this method is primarily used in large-scale clinical studies due to its practicality and high throughput.[3]

The Principle of Causality: Specificity for an Epitope, Not a Molecule

The power and limitation of ELISA lie in the nature of antibody recognition. Monoclonal antibodies like E06 and DLH3 have been developed to recognize the oxidized phosphocholine headgroup, which acts as a common structural epitope on a wide range of oxidized phosphatidylcholines.[3][14] The E06 antibody, for example, specifically binds to the phosphocholine headgroup of oxidized, but not native, phospholipids.[14] This means the assay does not quantify a single molecular species, but rather the total burden of OxPLs carrying this specific epitope. The most common clinical assay measures OxPLs on apolipoprotein B-100 (apoB) containing lipoproteins, reported as the OxPL/apoB ratio.[15]

Workflow & Experimental Protocol:

Diagram: ELISA Workflow for OxPL/apoB Analysis

Caption: Workflow for a sandwich ELISA to measure OxPL on apoB lipoproteins.

Detailed Experimental Protocol: OxPL/apoB Sandwich ELISA

• Plate Coating: A microtiter plate is pre-coated with a monoclonal antibody (e.g., MB47) that specifically captures human apoB-100.[3]

• Sample Addition: Plasma samples are added to the wells. ApoB-containing lipoproteins (like LDL and Lp(a)) bind to the capture antibody. The plate is incubated and then washed to remove unbound components.

• Detection Antibody: A biotinylated detection antibody, typically E06, is added. This antibody binds to the oxidized phosphocholine epitopes present on the captured lipoproteins.[14] The plate is incubated and washed again.

• Enzyme Conjugation: A streptavidin-horseradish peroxidase (HRP) conjugate is added, which binds to the biotin on the E06 antibody. The plate is incubated and washed a final time.

• Signal Generation: A chemiluminescent substrate is added. The HRP enzyme catalyzes a reaction that produces light.[15]

• Detection: The light intensity, reported in Relative Light Units (RLU), is measured using a luminometer. The signal is proportional to the amount of OxPLs present on the captured apoB lipoproteins.[15]

Performance Characteristics:

• Specificity: Low in terms of molecular structure; high in terms of the target epitope. It cannot differentiate between different OxPL species (e.g., fragmented vs. full-length).[5]

• Sensitivity: Generally high, but this is assay-dependent.

• Coverage: Very narrow; detects only a subset of OxPLs that contain the specific epitope recognized by the antibody (e.g., oxidized phosphocholine).[4]

• Throughput: Very high; ideal for screening hundreds or thousands of samples in clinical settings.

• Limitations: Provides a composite measure rather than quantification of individual species. The results can be influenced by cross-reactivity, and the assay's structural insights are minimal.[3][4]

Quantitative Performance Comparison

The choice of platform involves a critical trade-off between structural detail and sample throughput. The following table summarizes the key performance metrics to guide your decision-making process.

Feature	LC-MS/MS	Shotgun Lipidomics	Immunoassay (ELISA)
Principle	Chromatographic separation followed by mass analysis	Direct infusion and mass analysis	Antibody-antigen recognition
Specificity	Very High (resolves isomers)	Moderate (cannot resolve isomers)	Low (detects a common epitope)
Sensitivity	Very High (~10 fmol)[1]	High	High (assay dependent)
Quantification	Absolute (with stable isotope standards)	Relative or Semi-Absolute	Relative (e.g., RLU)
Coverage	Comprehensive (targeted or untargeted)	Broad (class-based profiling)	Very Narrow (specific epitope)
Throughput	Low	High	Very High
Cost per Sample	High	Medium	Low
Required Expertise	High (instrumentation & data analysis)	High (instrumentation & spectral interpretation)	Low
Primary Application	Discovery, mechanistic studies, validation	High-throughput profiling, lipidome screening	Large-scale clinical screening, biomarker validation

Conclusion: Selecting the Right Tool for the Scientific Question

There is no single "best" platform for the detection of oxidized phospholipids. The optimal choice is intrinsically linked to the research goal.

• For discovery-driven research aimed at identifying novel OxPL species, elucidating metabolic pathways, or understanding the precise structural changes in a disease model, the unparalleled specificity and resolving power of LC-MS/MS make it the unequivocal gold standard. Its ability to distinguish isomers and provide detailed structural information is essential for mechanistic insight.

• For high-throughput screening where the goal is to profile broad changes across the lipidome in a large number of samples, Shotgun Lipidomics offers a compelling balance of speed and coverage. It is an excellent tool for hypothesis generation and identifying lipid classes that are significantly altered under different conditions.

• For large-scale clinical and epidemiological studies requiring the analysis of thousands of samples to validate a biomarker's association with disease risk or outcome, the Immunoassay (ELISA) is the most practical and cost-effective solution. While it sacrifices structural detail, its high throughput and ease of use are unmatched for population-level screening.

Ultimately, these platforms are often complementary. An ELISA might be used to identify a correlation in a large cohort, with LC-MS/MS subsequently employed to pinpoint the specific OxPL molecules driving that association. As a senior application scientist, my recommendation is to clearly define your analytical needs—specificity, throughput, and desired level of structural detail—and select the platform that aligns most effectively with those objectives.

References

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• Spickett, C. M., et al. (2011). Identification of oxidized phospholipids by electrospray ionization mass spectrometry and LC–MS using a QQLIT instrument. Free Radical Biology and Medicine, 51(9), 1645-1663. Available at: [Link]

• Ni, Z., et al. (2015). Identification of carbonylated lipids from different phospholipid classes by shotgun and LC-MS lipidomics. Analytical and Bioanalytical Chemistry, 407(17), 5235–5247. Available at: [Link]

• Abe, C., et al. (2018). Comprehensive analyses of oxidized phospholipids using a measured MS/MS spectra library. Journal of Lipid Research, 59(4), 740–752. Available at: [Link]

• LIPID MAPS. (n.d.). Oxidized Phospholipids Search. Available at: [Link]

• ResearchGate. (2017). Evaluation of oxidized phospholipids analysis by LC-MS/MS. Request PDF. Available at: [Link]

• Khoury, S., et al. (2018). Evaluation of oxidized phospholipids analysis by LC-MS/MS. Analytical and Bioanalytical Chemistry, 410(6), 1745–1758. Available at: [Link]

• Sun, W.-Y., et al. (2023). LC-MS-Based Redox Phosphoipidomics Analysis in Ferroptosis. Methods in Molecular Biology. Available at: [Link]

• Mertens, A., & Holvoet, P. (2013). Oxidised phospholipids as biomarkers in human disease. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1831(5), 966-978. Available at: [Link]

• LIPID MAPS. (n.d.). Mass Spectrometry Analysis Tools. Available at: [Link]

• ResearchGate. (2011). Identification of Oxidized Phospholipids by Electrospray Ionization Mass Spectrometry and Lc–Ms Using a Qqlit Instrument. Request PDF. Available at: [Link]

• Wikipedia. (n.d.). Shotgun lipidomics. Available at: [Link]

• Reis, A., & Spickett, C. M. (2012). Mass spectrometry analysis of oxidized phospholipids. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1818(10), 2374-2387.

• Bochkov, V. N., et al. (2017). Oxidized phospholipids are biomarkers, drug targets, and drug leads. Frontiers in Pharmacology, 8, 811. Available at: [Link]

• Lee, J., et al. (2021). Shotgun-Based Mass Spectrometry Analysis of Phospholipid and Triacylglycerol Molecular Species and Eicosanoids in Salmon Muscle Tissue on Feeding Microbial Oil. Marine Drugs, 22(1), 11. Available at: [Link]

• O'Donnell, V. B., et al. (2021). Methodology to detect oxidised phospholipids and their relevance in disease. Biochemical Society Transactions, 49(3), 1119-1130. Available at: [Link]

• Macias, L. K., et al. (2011). Mass spectrometry analysis of oxidized phosphatidylcholine and phosphatidylethanolamine. Journal of Lipid Research, 52(11), 1935-1946. Available at: [Link]

• Medpace. (n.d.). Whitepaper: OxPL-apoB and OxPL-apo(a): Oxidized Phospholipid Biomarkers for Therapeutic Monitoring. Available at: [Link]

• Tsimikas, S., et al. (2009). Oxidized phospholipids on apoB-100-containing lipoproteins: a biomarker predicting cardiovascular disease and cardiovascular events. Future Lipidology, 4(5), 571-597. Available at: [Link]

• Bochkov, V. N., et al. (2010). Generation and Biological Activities of Oxidized Phospholipids. Antioxidants & Redox Signaling, 12(8), 1009-1059. Available at: [Link]

• Trinder, M., et al. (2020). Lipoprotein(a), Oxidized Phospholipids, and Coronary Artery Disease Severity and Outcomes. Journal of the American College of Cardiology, 76(2), 143-155. Available at: [Link]

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A Researcher's Guide to Full-Length vs. Truncated Oxidized Phospholipids: Structure, Function, and Experimental Analysis

In the intricate landscape of lipid signaling, oxidized phospholipids (OxPLs) have emerged as critical mediators in a host of physiological and pathological processes. These molecules, born from the oxidative modification of phospholipids, are not a homogenous group. A fundamental distinction lies in their structure: full-length versus truncated OxPLs. This guide provides an in-depth comparison of these two classes of molecules, delving into their functional disparities, the underlying signaling mechanisms, and the experimental methodologies to dissect their unique roles. This document is intended for researchers, scientists, and drug development professionals seeking to navigate the complexities of OxPL biology.

The Genesis of Diversity: Formation of Full-Length and Truncated OxPLs

The journey from a native phospholipid to a bioactive oxidized species is a story of chemical transformation. Both enzymatic and non-enzymatic pathways contribute to the generation of a complex array of OxPLs.[1]

Full-length OxPLs retain the original carbon chain length of the fatty acyl group at the sn-2 position, but with the addition of oxygen-containing functional groups such as hydroperoxides, hydroxides, keto-groups, or epoxy-groups.[1] A prominent example is 1-palmitoyl-2-(5,6-epoxyisoprostane E₂)-sn-glycero-3-phosphorylcholine (PEIPC), derived from the oxidation of 1-palmitoyl-2-arachidonoyl-sn-glycero-3-phosphorylcholine (PAPC).[2]

Truncated OxPLs , in contrast, are the result of oxidative cleavage of the polyunsaturated fatty acyl chain at the sn-2 position.[3] This fragmentation leads to phospholipids with shortened, oxygenated acyl chains. Well-studied examples of truncated OxPLs include 1-palmitoyl-2-oxovaleroyl-sn-glycero-3-phosphorylcholine (POVPC) and 1-palmitoyl-2-glutaroyl-sn-glycero-3-phosphorylcholine (PGPC), also derived from PAPC.[2][4]

The balance between the formation of full-length and truncated species is a dynamic process influenced by the nature of the oxidative stress and the presence of metabolizing enzymes.

A Tale of Two Signals: The Functional Dichotomy of Full-Length and Truncated OxPLs

The structural differences between full-length and truncated OxPLs translate into a striking functional dichotomy, often with opposing biological effects. While full-length species can be protective and anti-inflammatory, truncated forms are frequently associated with pro-inflammatory and barrier-disruptive activities.[5][6]

Endothelial Barrier Function: Protection vs. Disruption

A key area where the opposing roles of these OxPLs are evident is in the regulation of endothelial barrier integrity.

• Full-length OxPLs , such as PEIPC, have been shown to enhance endothelial barrier function.[5] This protective effect is mediated, in part, by the activation of Rac-mediated cytoskeletal remodeling.[1][7]

• Truncated OxPLs , including POVPC and PGPC, conversely, induce endothelial barrier disruption and increase vascular permeability.[5][8] This deleterious effect contributes to vascular leak in inflammatory conditions.[5]

Oxidized Phospholipid Type	Representative Molecule(s)	Effect on Endothelial Barrier	Underlying Mechanism
Full-Length	PEIPC, OxPAPC (low concentrations)	Protective, enhances barrier function	Upregulation of Rac-mediated cytoskeletal remodeling
Truncated	POVPC, PGPC, lyso-PC	Disruptive, increases permeability	Activation of inflammatory signaling, disruption of cell junctions

Inflammation: A Double-Edged Sword

The inflammatory response is another arena where full-length and truncated OxPLs exert divergent effects.

• Full-length OxPLs can exhibit potent anti-inflammatory properties. They have been shown to inhibit Toll-like receptor (TLR)-mediated signaling and activate the antioxidant transcription factor Nrf2.[5][7]

• Truncated OxPLs are generally pro-inflammatory. They can activate TLRs, leading to the production of inflammatory cytokines and the induction of coagulation.[5][7] Furthermore, they are recognized by scavenger receptors like CD36, contributing to macrophage activation and foam cell formation in atherosclerosis.[9][10][11]

Dissecting the Molecular Mechanisms: Signaling Pathways and Receptors

The distinct biological activities of full-length and truncated OxPLs are rooted in their differential engagement with cellular signaling pathways and receptors.

Signaling Pathways

The following diagram illustrates the divergent signaling pathways activated by full-length and truncated oxidized phospholipids, leading to their opposing effects on endothelial barrier function and inflammation.

Caption: Divergent signaling pathways of full-length and truncated OxPLs.

Receptor Recognition

A critical distinction in the mechanism of action between these two classes of OxPLs is their interaction with cell surface receptors. While both can interact with TLRs, truncated OxPLs are prominent ligands for the scavenger receptor CD36.[9][10] This interaction is crucial for their pro-inflammatory and pro-atherogenic effects. The recognition of truncated OxPLs by CD36 on macrophages mediates the uptake of oxidized low-density lipoprotein (oxLDL) and contributes to the development of atherosclerotic lesions.[10][11]

Experimental Workflows for Functional Characterization

Distinguishing the functional effects of full-length and truncated OxPLs requires a combination of in vitro and in vivo experimental approaches. The following workflow outlines a general strategy for their characterization.

Caption: Experimental workflow for characterizing OxPL functions.

Key Experimental Protocols

Protocol: Analysis of Oxidized Phospholipids by LC-MS/MS

Objective: To identify and quantify full-length and truncated OxPLs in biological samples.

Methodology:

• Lipid Extraction: Extract lipids from plasma, cells, or tissues using a modified Folch or Bligh-Dyer method.

• Chromatographic Separation: Employ reverse-phase liquid chromatography (LC) to separate the different lipid species based on their hydrophobicity.[12]

• Mass Spectrometric Detection: Utilize tandem mass spectrometry (MS/MS) for the sensitive and specific detection of OxPLs. Multiple reaction monitoring (MRM) is a powerful technique for targeted quantification.[13]

• Data Analysis: Identify and quantify individual OxPL species by comparing their retention times and fragmentation patterns to those of known standards.[14]

Protocol: In Vitro Endothelial Permeability Assay (Transendothelial Electrical Resistance - TEER)

Objective: To assess the effect of full-length and truncated OxPLs on endothelial barrier function.

Methodology:

• Cell Culture: Culture a monolayer of human pulmonary artery endothelial cells (HPAECs) on a porous membrane insert.[8]

• Treatment: Treat the endothelial cell monolayer with different concentrations of the full-length or truncated OxPL of interest.

• TEER Measurement: Measure the transendothelial electrical resistance (TEER) at various time points using an epithelial volt-ohm meter. A decrease in TEER indicates increased permeability.[8]

• Data Analysis: Normalize the TEER values to the baseline and compare the effects of the different OxPLs.

Protocol: In Vivo Mouse Model of Acute Lung Injury (ALI)

Objective: To evaluate the in vivo effects of full-length and truncated OxPLs on lung inflammation and injury.

Methodology:

• Animal Model: Use C57BL/6J mice.

• Induction of ALI: Administer an inflammatory stimulus, such as intranasal heat-killed Staphylococcus aureus (HKSA).[15]

• OxPL Administration: Co-administer the full-length or truncated OxPL of interest intravenously.[15]

• Assessment of Lung Injury (24 hours post-treatment):

  • Bronchoalveolar Lavage (BAL): Collect BAL fluid to measure total cell count and protein concentration as indicators of inflammation and vascular leak.[15]

  • Histology: Perfuse and fix the lungs for histological analysis of tissue damage.

  • Gene Expression: Isolate RNA from lung tissue to measure the expression of inflammatory genes by qPCR.[15]

• Data Analysis: Compare the parameters of lung injury between the different treatment groups.

Conclusion and Future Directions

The distinction between full-length and truncated oxidized phospholipids is not merely a structural nuance; it is a fundamental determinant of their biological function. While full-length species often play protective and anti-inflammatory roles, their truncated counterparts are frequently implicated in the pathogenesis of inflammatory diseases. Understanding this functional dichotomy is crucial for the development of targeted therapeutic strategies.

Future research should focus on further elucidating the specific receptor interactions and downstream signaling pathways that govern the opposing actions of these molecules. Moreover, the development of more sophisticated analytical techniques will be essential for accurately profiling the complex mixture of OxPLs present in biological systems and for identifying novel bioactive species. A deeper understanding of the enzymatic regulation of OxPL metabolism, including the roles of enzymes like sPLA2 and PAF-AH, will also open new avenues for therapeutic intervention.[16][17][18][19][20] By continuing to unravel the complexities of OxPL biology, we can pave the way for innovative treatments for a wide range of inflammatory and cardiovascular diseases.

References

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A Senior Application Scientist's Guide to Assessing the Purity of Synthetic 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

The Criticality of Purity for P-HpODE-PC

P-HpODE-PC is a specific molecular species of oxidized phosphatidylcholine. Its biological activity is highly dependent on its precise chemical structure, including the stereochemistry of the hydroperoxy group at the 13th position of the HpODE moiety.[1] Impurities, which can arise during synthesis or degradation during storage, can have their own biological effects, leading to confounding results. Potential impurities may include isomers, unreacted starting materials, byproducts of oxidation, and degradation products. Therefore, a multi-faceted analytical approach is essential to ensure the purity and structural integrity of your P-HpODE-PC standard.

Comparative Analysis of Key Analytical Methodologies

The assessment of P-HpODE-PC purity is not a one-size-fits-all endeavor. A combination of chromatographic and spectroscopic techniques is often necessary for a comprehensive evaluation. Here, we compare the three most powerful and relevant techniques: High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS), HPLC with Ultraviolet (UV) detection, and Nuclear Magnetic Resonance (NMR) spectroscopy.

Parameter	HPLC-MS	HPLC-UV	³¹P NMR Spectroscopy
Primary Application	Separation and identification of P-HpODE-PC and its impurities based on mass-to-charge ratio.	Quantification of P-HpODE-PC and detection of conjugated diene systems.	Absolute quantification of total phosphatidylcholine content and assessment of phosphorus-containing impurities.
Specificity	Very High	Moderate	High (for phosphorus-containing compounds)
Sensitivity	Very High (fmol to pmol)	High (pmol)	Moderate (nmol to µmol)
Quantitative Accuracy	Good (with appropriate internal standards)	Very Good (for chromophoric compounds)	Excellent (for absolute quantification)
Structural Information	High (fragmentation patterns)	Low (retention time and UV spectrum)	High (chemical environment of phosphorus)
Throughput	High	High	Moderate

In-Depth Methodological Workflows

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS)

HPLC-MS is the cornerstone for the analysis of oxidized phospholipids due to its exceptional sensitivity and specificity.[2] It allows for the separation of P-HpODE-PC from closely related impurities, followed by their identification based on their mass-to-charge ratio and fragmentation patterns.

Caption: HPLC-MS workflow for P-HpODE-PC purity assessment.

• Sample Preparation: Accurately weigh and dissolve the synthetic P-HpODE-PC in ethanol to a stock concentration of 1 mg/mL. Further dilute with the initial mobile phase to a working concentration of 1-10 µg/mL.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size) is recommended for good separation of phospholipids.

  • Mobile Phase A: Acetonitrile/Water (60:40) with 0.1% formic acid.

  • Mobile Phase B: Isopropanol/Acetonitrile (90:10) with 0.1% formic acid.

  • Gradient: A linear gradient from 30% to 100% B over 20 minutes, followed by a 5-minute hold at 100% B and a 5-minute re-equilibration at 30% B.

  • Flow Rate: 0.2 mL/min.

  • Column Temperature: 40 °C.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), positive and negative modes.

  • Scan Range: m/z 100-1200.

  • Data Acquisition: Full scan MS and data-dependent MS/MS. For MS/MS, select the precursor ion corresponding to P-HpODE-PC ([M+H]⁺ and [M+Na]⁺ in positive mode; [M-H]⁻ and [M+HCOO]⁻ in negative mode) and other significant ions for fragmentation.

• Data Analysis: The purity is assessed by calculating the peak area of P-HpODE-PC as a percentage of the total peak area of all detected lipid species. The identity is confirmed by comparing the obtained mass and fragmentation pattern with theoretical values.

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

The conjugated diene system in the HpODE moiety of P-HpODE-PC provides a chromophore that absorbs UV light, with a maximum absorbance around 234 nm.[3] This property allows for the quantitative analysis of P-HpODE-PC using HPLC with a UV detector.

Caption: HPLC-UV workflow for P-HpODE-PC quantification and purity check.

• Sample and Standard Preparation: Prepare a stock solution of P-HpODE-PC in ethanol. If a certified reference standard is available, prepare a series of dilutions to create a calibration curve.

• Chromatographic Conditions:

  • Column: A normal-phase silica column (e.g., 4.6 x 250 mm, 5 µm particle size) is often preferred for separating lipid hydroperoxides.

  • Mobile Phase: An isocratic mobile phase of hexane/isopropanol/water (e.g., 85:15:0.1, v/v/v). The exact ratio may need optimization.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at 234 nm.

• Data Analysis: The concentration of P-HpODE-PC is determined from the calibration curve. Purity is estimated by the relative area of the main peak compared to any other peaks that absorb at 234 nm.

³¹P Nuclear Magnetic Resonance (³¹P NMR) Spectroscopy

³¹P NMR is a powerful quantitative technique for the analysis of phospholipids. Since each phospholipid class gives a distinct signal in the ³¹P NMR spectrum, this method can be used to determine the absolute amount of phosphatidylcholine in the sample and to detect any phosphorus-containing impurities.[4][5]

Caption: ³¹P NMR workflow for absolute quantification of P-HpODE-PC.

• Sample Preparation: Accurately weigh approximately 5-10 mg of the synthetic P-HpODE-PC and dissolve it in a deuterated solvent mixture such as chloroform-d/methanol-d₄ (2:1, v/v). Add a known amount of a suitable internal standard that has a ³¹P signal in a clear region of the spectrum (e.g., triphenyl phosphate).

• NMR Acquisition:

  • Spectrometer: A high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Nucleus: ³¹P.

  • Parameters: Use a pulse sequence with proton decoupling. A sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the phosphorus nuclei should be used to ensure accurate quantification.

• Data Analysis: The absolute quantity of P-HpODE-PC is calculated by comparing the integral of its ³¹P signal to the integral of the internal standard's signal. Any other signals in the spectrum represent phosphorus-containing impurities, which can also be quantified relative to the internal standard.

Addressing Potential Impurities

A thorough purity assessment also involves considering the potential impurities that could be present. For synthetic P-HpODE-PC, these can be categorized as:

• Starting Materials: Unreacted 1-palmitoyl-sn-glycero-3-phosphocholine (lyso-PC) and 13(S)-HpODE.

• Isomers: Positional isomers of HpODE (e.g., 9-HpODE) and stereoisomers (e.g., 13(R)-HpODE).

• Oxidation Byproducts: Further oxidation products of the HpODE moiety, such as the corresponding hydroxy derivative (HODE-PC) or shorter-chain oxidized products.

• Degradation Products: Hydrolysis of the ester bonds leading to the formation of free fatty acids and lyso-PC.

HPLC-MS is particularly well-suited for the detection and identification of these various impurities.

Conclusion and Recommendations

Assessing the purity of synthetic 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC requires a multi-pronged analytical strategy. No single technique can provide a complete picture. For a comprehensive and robust purity assessment, we recommend the following approach:

• Primary Purity Assessment by HPLC-MS: This should be the initial and primary method to separate and identify P-HpODE-PC and its potential impurities. The high sensitivity and specificity of this technique are indispensable.

• Quantitative Analysis by HPLC-UV: For accurate quantification, HPLC-UV is a reliable method, provided a suitable reference standard is available. It is particularly useful for routine quality control.

• Absolute Quantification and Structural Confirmation by ³¹P and ¹H NMR: ³¹P NMR provides an orthogonal method for absolute quantification of the total phosphatidylcholine content and the detection of phosphorus-containing impurities. ¹H NMR can provide valuable structural information about the fatty acid chains and confirm the presence of the hydroperoxy group.

The challenge of limited availability of certified reference standards for oxidized phospholipids remains a significant hurdle in the field.[6] Researchers should be aware of this and, where possible, use a combination of the techniques described above to build a comprehensive profile of their synthetic material. This rigorous approach to purity assessment will ultimately lead to more reliable and reproducible scientific outcomes.

References

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC

This guide provides a comprehensive, step-by-step protocol for the safe handling and disposal of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC. As a bioactive oxidized phospholipid, this compound's unique chemical structure necessitates a disposal procedure that prioritizes the neutralization of its inherent reactivity. This document is intended for researchers, laboratory managers, and drug development professionals who handle this and similar lipid hydroperoxides.

Executive Summary: Understanding the Core Hazard

1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC is a phospholipid containing a hydroperoxide (-OOH) functional group on the C13 carbon of the linoleic acid-derived chain at the sn-2 position.[1][2][3] This hydroperoxide group places the molecule in the category of organic peroxides, which are known for their potential instability.[4]

The primary risk associated with this compound is not its biological activity, but the chemical reactivity of the hydroperoxide. Organic peroxides can become shock-sensitive and pose an explosion hazard, particularly if the solvent they are stored in evaporates, leading to concentration.[5][6] Therefore, the guiding principle of this disposal protocol is proactive chemical deactivation —converting the unstable hydroperoxide into a stable alcohol derivative before final disposal. This approach mitigates risk for all personnel, from the researcher to the waste management technician.

Hazard Identification and Risk Assessment

Before handling, it is crucial to recognize the specific hazards associated with this compound.

Hazard Class	Description	Rationale & Mitigation
Reactive	The hydroperoxide group is thermally and mechanically unstable. Peroxides can decompose explosively upon concentration, heating, or shock.[4][6]	Primary Mitigation: Chemical reduction to a stable alcohol. Never allow the solvent to evaporate. Store at recommended temperatures (-20°C) until use or disposal.[2][7]
Flammable	The compound is typically supplied in a flammable solvent, such as ethanol.[2][7]	Handle in a chemical fume hood away from ignition sources. The final deactivated waste will still be considered flammable.
Biological	As a bioactive lipid, it can influence cellular pathways.[8][9][10]	While secondary to the chemical reactivity hazard, appropriate PPE should be used to prevent contact.

The Deactivation & Disposal Workflow

This protocol is designed to be a self-validating system. The chemical reduction step fundamentally changes the hazard classification of the waste from "Reactive" to a more manageable "Flammable" and "Toxic" waste stream, ensuring safer storage and handling.

Required Personal Protective Equipment (PPE)

All steps must be performed inside a certified chemical fume hood.

• Flame-resistant lab coat

• Nitrile gloves (or other chemically resistant gloves)

• ANSI-rated safety glasses or goggles

Step-by-Step Deactivation Protocol

This procedure uses a ferrous sulfate solution to catalytically reduce the hydroperoxide to a hydroxyl group, a well-established method for neutralizing peroxide hazards.[11]

Step 1: Prepare the Ferrous Sulfate Reducing Solution

• In a beaker or flask appropriately sized for your waste volume, prepare a solution of 6 g of ferrous sulfate heptahydrate (FeSO₄·7H₂O) in 100 mL of deionized water.

• Slowly and carefully add 6 mL of concentrated sulfuric acid to the solution while stirring.

• This acidic ferrous sulfate solution is your reducing agent. Prepare this solution fresh before use.

Step 2: Neutralize the Hydroperoxide

• Place the beaker containing the ferrous sulfate solution on a stir plate within the chemical fume hood and begin gentle stirring.

• Slowly, add the waste solution of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC dropwise to the stirring ferrous sulfate solution. The slow addition is critical to control any potential exothermic reaction.

• Once all the lipid hydroperoxide waste has been added, allow the mixture to stir for a minimum of 30 minutes to ensure the reduction is complete.[11]

Step 3: Waste Collection and Labeling

• The resulting mixture is now considered deactivated but is still a hazardous waste stream (due to the solvent, acid, and residual chemicals).

• Carefully transfer the deactivated mixture into a designated, compatible hazardous waste container (e.g., a glass bottle with a screw cap). Do not mix this waste with other waste streams like halogenated solvents.[12][13]

• Label the container immediately and clearly. Regulations require specific information on the label.[13][14][15]

Table of Required Waste Label Information:

Label Field	Example Information
Words "Hazardous Waste"	HAZARDOUS WASTE[14][15]
Full Chemical Names & %	Ethanol (~80%), Water (~20%), 1-Palmitoyl-2-13(S)-HODE-sn-glycero-3-PC (<1%), Ferrous Sulfate (<1%), Sulfuric Acid (<1%)
Associated Hazards	Flammable, Corrosive, Toxic[15]
Accumulation Start Date	[Date you begin adding waste to the container]
Generator Information	[Your Name, Lab, and Contact Information]

Step 4: Final Disposal

• Store the sealed and labeled waste container in your lab's designated Satellite Accumulation Area (SAA).[14]

• Ensure the container is stored with compatible chemicals, away from bases and oxidizers.[14]

• When the container is nearly full or has been in storage for the maximum allowed time (typically 6-12 months, check local regulations), submit a chemical waste pickup request to your institution's Environmental Health & Safety (EHS) department.[16][17]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe disposal of 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC.

Caption: Disposal workflow for 1-Palmitoyl-2-13(S)-HpODE-sn-glycero-3-PC.

Spill and Emergency Procedures

In the event of a spill of the original, non-deactivated material:

• Alert Personnel: Immediately alert others in the vicinity.

• Evacuate: If the spill is large or the solvent is rapidly evaporating, evacuate the area and contact your institution's EHS emergency line.

• Contain (if safe to do so): For minor spills, prevent the spread by enclosing the area with absorbent pads or other appropriate spill control materials. Do not allow the solvent to completely evaporate, as this will concentrate the peroxide.

• Do Not Clean Up Alone: Wait for trained emergency personnel to handle the cleanup and decontamination of a reactive chemical spill.

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